2,5-Diaminobenzoic acid-d3

Core Science & Biosynthesis

A Technical Guide to 2,5-Diaminobenzoic acid-d3: Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and potential applications of 2,5-Diaminobenzoic acid-d3, a deuterated form of a histidine metabolite. This document is intended to serve as a comprehensive resource for professionals in research, scientific, and drug development fields.

Core Chemical Properties and Structure

2,5-Diaminobenzoic acid-d3 is a stable isotope-labeled version of 2,5-Diaminobenzoic acid, where three hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry.

Table 1: Quantitative Chemical Properties

Property	2,5-Diaminobenzoic acid-d3	2,5-Diaminobenzoic acid
Molecular Formula	C₇H₅D₃N₂O₂[1]	C₇H₈N₂O₂[2]
Molecular Weight	155.17 g/mol [1]	152.15 g/mol [2]
Melting Point	Not available	225 °C (decomposes)[3]
Boiling Point	Not available	398.1 ± 32.0 °C (Predicted)
Solubility	Not available	Soluble in water.
Appearance	Solid, Dark purple to black[1]	White to gray powder.

Chemical Structure:

The structure of 2,5-Diaminobenzoic acid consists of a benzoic acid core with two amino groups substituted at positions 2 and 5 of the benzene ring. In the deuterated form, three hydrogen atoms on the aromatic ring are replaced by deuterium.

SMILES: O=C(O)C1=C([2H])C(N)=C([2H])C([2H])=C1N[1]

Experimental Protocols

Proposed Synthesis of 2,5-Diaminobenzoic acid-d3

A potential method for the synthesis of 2,5-Diaminobenzoic acid-d3 involves the direct hydrogen-deuterium exchange of 2,5-Diaminobenzoic acid. This can be achieved using a strong deuterated acid catalyst, such as deuterated trifluoroacetic acid (TFA-d) or by employing a metal catalyst in the presence of a deuterium source like D₂O.

Illustrative Protocol (Acid-Catalyzed Deuteration):

• Dissolution: Dissolve 2,5-Diaminobenzoic acid in a suitable solvent.

• Acidification: Add a molar excess of deuterated trifluoroacetic acid (TFA-d).

• Heating: Heat the mixture under reflux for a specified period to facilitate the hydrogen-deuterium exchange on the aromatic ring. The reaction progress can be monitored by ¹H NMR spectroscopy by observing the disappearance of the aromatic proton signals.

• Neutralization and Extraction: After the reaction is complete, cool the mixture and neutralize the acid with a suitable base (e.g., sodium bicarbonate solution). Extract the product into an organic solvent.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain pure 2,5-Diaminobenzoic acid-d3.

• Characterization: Confirm the structure and isotopic enrichment of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantification of Analytes using 2,5-Diaminobenzoic acid-d3 as an Internal Standard by LC-MS

Deuterated compounds are considered the gold standard for internal standards in quantitative mass spectrometry due to their similar physicochemical properties to the analyte, leading to co-elution and similar ionization efficiency, while being distinguishable by their mass-to-charge ratio.[4]

General Protocol:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte of interest at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

  • Prepare a stock solution of 2,5-Diaminobenzoic acid-d3 at a known concentration (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into the matrix (e.g., plasma, urine).

  • Add a fixed amount of the 2,5-Diaminobenzoic acid-d3 internal standard solution to each calibration standard.

• Sample Preparation:

  • To the unknown samples, add the same fixed amount of the 2,5-Diaminobenzoic acid-d3 internal standard solution.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences.

• LC-MS Analysis:

  • Inject the prepared standards and samples onto an appropriate liquid chromatography (LC) column for separation.

  • Perform detection using a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.

  • Monitor at least one specific precursor-to-product ion transition for the analyte and one for the 2,5-Diaminobenzoic acid-d3 internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Biological Context and Potential Applications

Histidine Metabolism

2,5-Diaminobenzoic acid has been identified as a metabolite of the essential amino acid histidine. The metabolic pathway of histidine is complex, leading to the formation of several important biomolecules.

Histidine Metabolism Pathway

Biomarker Potential

The presence of 2,5-Diaminobenzoic acid in urine has been correlated with the levels of various biogenic amines. This correlation suggests its potential as a biomarker for monitoring certain physiological or pathological states. An experimental workflow for its use as a biomarker would typically involve the quantitative analysis of its concentration in biological fluids.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,5-diaminobenzoic acid | 610-74-2 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: Synthesis and Isotopic Labeling of 2,5-Diaminobenzoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a proposed methodology for the synthesis and deuterium (B1214612) labeling of 2,5-Diaminobenzoic acid, yielding 2,5-Diaminobenzoic acid-d3. This document provides comprehensive experimental protocols and quantitative data based on analogous chemical transformations, given the absence of a specific published procedure for this isotopically labeled compound. The methodologies outlined herein are designed to be a valuable resource for researchers in drug development and metabolic studies where isotopically labeled internal standards and tracer compounds are essential.

Introduction

Isotopic labeling is a critical technique in pharmaceutical research, enabling the tracking of molecules through complex biological systems.[1] Deuterium-labeled compounds, in particular, are invaluable for pharmacokinetic studies, metabolic profiling, and as internal standards in quantitative mass spectrometry-based assays.[2] 2,5-Diaminobenzoic acid and its derivatives are of interest in medicinal chemistry. The synthesis of its d3 isotopologue provides a crucial tool for advancing research in these areas.

This guide proposes a two-stage synthetic approach:

• Synthesis of 2,5-Dinitrobenzoic Acid: A stable precursor is synthesized via the oxidation of 2-nitroso-5-nitrotoluene.

• Reductive Deuteration: The dinitro precursor undergoes a simultaneous reduction of the nitro groups and deuteration of the aromatic ring to yield the final d3-labeled product.

Proposed Synthetic Pathway

The proposed synthesis of 2,5-Diaminobenzoic acid-d3 is a two-step process starting from 2-nitroso-5-nitrotoluene. The first step is the oxidation to 2,5-dinitrobenzoic acid, followed by a catalytic transfer deuteration which simultaneously reduces the nitro groups and incorporates deuterium onto the aromatic ring.

Caption: Proposed synthetic workflow for 2,5-Diaminobenzoic acid-d3.

Experimental Protocols

Stage 1: Synthesis of 2,5-Dinitrobenzoic Acid

This procedure is adapted from established methods for the oxidation of nitroso compounds.[3]

Materials:

• 2-Nitroso-5-nitrotoluene

• Potassium dichromate

• Sulfuric acid (concentrated)

• Deionized water

• Ice

Procedure:

• In a 500 mL Erlenmeyer flask, prepare a suspension of 20 g of 2-nitroso-5-nitrotoluene in 100 mL of deionized water.

• To this suspension, add 50 g of powdered potassium dichromate.

• Cool the mixture in an ice bath and slowly add 100 mL of concentrated sulfuric acid with constant stirring, ensuring the temperature is maintained between 50°C and 55°C.

• After the addition is complete, heat the mixture to 65°C for 1 hour.

• Cool the reaction mixture to 20°C and pour it over 250 g of ice.

• Filter the resulting precipitate and wash with cold deionized water.

• Recrystallize the crude product from a 5% hydrochloric acid solution to obtain pure 2,5-dinitrobenzoic acid.

Stage 2: Reductive Deuteration of 2,5-Dinitrobenzoic Acid

This protocol utilizes a catalytic transfer deuteration approach, which is a common and effective method for both nitro group reduction and deuterium incorporation.

Materials:

• 2,5-Dinitrobenzoic acid

• 10% Palladium on carbon (Pd/C)

• Deuterium oxide (D₂O, 99.8 atom % D)

• Deuterated formic acid (DCOOD, 98 atom % D)

• Methanol-d4 (B120146) (CD₃OD)

• Nitrogen gas

Procedure:

• In a high-pressure reaction vessel, dissolve 5 g of 2,5-dinitrobenzoic acid in 100 mL of a 1:1 mixture of methanol-d4 and deuterium oxide.

• Carefully add 0.5 g of 10% Pd/C to the solution.

• Add 10 mL of deuterated formic acid to the mixture.

• Seal the vessel and purge with nitrogen gas.

• Pressurize the vessel with hydrogen gas to approximately 2 MPa.

• Heat the reaction mixture to 70°C and maintain with vigorous stirring for 12 hours.

• Cool the vessel to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting solid can be recrystallized from a mixture of D₂O and methanol-d4 to yield pure 2,5-Diaminobenzoic acid-d3.

Quantitative Data

The following tables summarize the expected quantitative data for the synthesis of 2,5-Diaminobenzoic acid-d3. The values are based on typical yields and purities reported for analogous reactions in the literature.

Table 1: Synthesis of 2,5-Dinitrobenzoic Acid

Parameter	Value
Starting Material	2-Nitroso-5-nitrotoluene
Product	2,5-Dinitrobenzoic Acid
Molecular Formula	C₇H₄N₂O₆
Molecular Weight	212.12 g/mol [4]
Expected Yield	55-66%[3]
Purity (by HPLC)	>98%
Appearance	Nearly colorless crystals
Melting Point	177-178°C[3]

Table 2: Reductive Deuteration to 2,5-Diaminobenzoic acid-d3

Parameter	Value
Starting Material	2,5-Dinitrobenzoic Acid
Product	2,5-Diaminobenzoic acid-d3
Molecular Formula	C₇H₅D₃N₂O₂
Molecular Weight	155.17 g/mol
Expected Yield	~95%
Isotopic Purity	>98 atom % D
Chemical Purity (by HPLC)	>98%
Appearance	Off-white to light brown solid

Characterization

The successful synthesis and isotopic labeling of 2,5-Diaminobenzoic acid-d3 should be confirmed using a combination of analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of three deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR to confirm the disappearance of signals from the deuterated positions on the aromatic ring, and ²H NMR to confirm the presence of deuterium at these positions.

• High-Performance Liquid Chromatography (HPLC): To determine the chemical purity of the final product.

Safety Precautions

• All experimental work should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Concentrated acids and flammable solvents should be handled with extreme care.

• Hydrogenation reactions should be carried out behind a safety shield due to the risk of explosion.

This guide provides a robust, albeit proposed, framework for the synthesis of 2,5-Diaminobenzoic acid-d3. Researchers should adapt and optimize these protocols as necessary based on available laboratory equipment and analytical capabilities.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2,5-Dinitrobenzoic acid | C7H4N2O6 | CID 11879 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical Characteristics of 2,5-Diaminobenzoic acid-d3 Solid Form

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of the solid form of 2,5-Diaminobenzoic acid-d3. Due to the limited availability of specific experimental data for the deuterated form, this guide utilizes data from the non-deuterated analogue, 2,5-Diaminobenzoic acid, as a close approximation. This approach is supported by findings for similar deuterated compounds, such as benzoic acid-d5, which show negligible differences in physical properties like melting and boiling points compared to their non-deuterated counterparts.[1][2][3][4]

Data Presentation

The physical properties of solid 2,5-Diaminobenzoic acid are summarized in the table below.

Physical Characteristic	Value
Appearance	White to off-white or dark brown crystalline powder/solid.[4][5]
Molecular Formula	C₇H₅D₃N₂O₂
Molecular Weight	155.18 g/mol
Melting Point	Approximately 225 °C (with decomposition).[6][7][8]
Solubility	General solubility information is not readily available. A systematic approach to determine solubility in various solvents is recommended (see Experimental Protocols).
Crystallographic Data	Specific crystallographic data for the d3 form is not available. X-ray Powder Diffraction (XRPD) would be required for its determination.

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of solid 2,5-Diaminobenzoic acid-d3 are outlined below.

1. Melting Point Determination

The melting point is a critical indicator of purity.

• Apparatus: Capillary melting point apparatus.

• Procedure:

  • A small, dry sample of the crystalline solid is packed into a thin-walled capillary tube.

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a controlled rate.

  • The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range. For a pure substance, this range is typically narrow.

2. Solubility Assessment

Determining the solubility profile is essential for formulation and development.

• Apparatus: Glass vials, magnetic stirrer, analytical balance.

• Procedure:

  • A known amount of the solid is added to a specific volume of a selected solvent (e.g., water, ethanol, DMSO) at a constant temperature.

  • The mixture is stirred for a defined period to reach equilibrium.

  • The solution is visually inspected for undissolved solid.

  • If the solid dissolves completely, more solute is added until saturation is reached.

  • Solubility can be quantitatively determined by methods such as gravimetric analysis after solvent evaporation or by chromatographic techniques like HPLC.

3. X-ray Powder Diffraction (XRPD)

XRPD is a primary technique for characterizing the crystalline nature of a solid.

• Apparatus: X-ray diffractometer.

• Procedure:

  • A powdered sample of the solid is uniformly spread on a sample holder.[9]

  • The sample is irradiated with a monochromatic X-ray beam at a specific angle.

  • The intensity of the diffracted X-rays is measured by a detector as a function of the diffraction angle (2θ).[10][11]

  • The resulting diffraction pattern provides information about the crystal structure, phase, and crystallinity of the material.

4. Differential Scanning Calorimetry (DSC)

DSC is used to study the thermal properties of a solid, such as melting and crystallization events.[12]

• Apparatus: Differential Scanning Calorimeter.

• Procedure:

  • A small, weighed amount of the sample is placed in a sealed sample pan. An empty sealed pan is used as a reference.[13][14]

  • The sample and reference pans are heated or cooled at a controlled rate.[14]

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • The resulting thermogram shows endothermic and exothermic transitions, providing information on melting point, enthalpy of fusion, and other thermal events.[15][16]

Mandatory Visualization

Diagram 1: Solid-State Physical Characterization Workflow

Caption: Workflow for the physical characterization of a solid compound.

Diagram 2: Solubility Determination Workflow

Caption: Decision workflow for determining the solubility of a solid.

References

• 1. clearsynthdeutero.com [clearsynthdeutero.com]
• 2. CAS 1079-02-3: Benzoic-2,3,4,5,6-d5 acid | CymitQuimica [cymitquimica.com]
• 3. Benzoic acid-d D 98atom 406679-59-2 [sigmaaldrich.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. 2,5-Diaminobenzoic Acid CAS.610-74-2 from China manufacturer - Kemi-Works [kmwchemical.com]
• 6. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 7. 2,5-diaminobenzoic acid | 610-74-2 [chemicalbook.com]
• 8. 2,5-Diaminobenzoic acid | 610-74-2 [sigmaaldrich.com]
• 9. mcgill.ca [mcgill.ca]
• 10. emeraldcloudlab.com [emeraldcloudlab.com]
• 11. X-Ray Powder Diffraction [physics.rutgers.edu]
• 12. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. web.williams.edu [web.williams.edu]
• 15. uni-ulm.de [uni-ulm.de]
• 16. researchgate.net [researchgate.net]

2,5-Diaminobenzoic acid-d3 CAS number and molecular weight

An In-depth Technical Guide to 2,5-Diaminobenzoic acid-d3

This technical guide provides a comprehensive overview of 2,5-Diaminobenzoic acid-d3, a deuterated stable isotope of 2,5-Diaminobenzoic acid. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize stable isotope-labeled compounds as internal standards for quantitative analyses.

Core Compound Identification

2,5-Diaminobenzoic acid-d3 is the deuterated form of 2,5-Diaminobenzoic acid. While a specific CAS number for the deuterated version is not separately registered, it is commonly referenced by the CAS number of the unlabeled parent compound.

Table 1: Compound Identification

Identifier	2,5-Diaminobenzoic acid-d3	2,5-Diaminobenzoic acid (Unlabeled)
Molecular Weight	155.17 g/mol [1]	152.15 g/mol [2][3][4]
CAS Number	Referenced as 610-74-2[1]	610-74-2[2][3][4][5][6][7]
Chemical Formula	C₇H₅D₃N₂O₂	C₇H₈N₂O₂

Physicochemical Properties and Specifications

The physical and chemical properties of the unlabeled 2,5-Diaminobenzoic acid provide a benchmark for its deuterated analogue.

Table 2: Physicochemical Data of 2,5-Diaminobenzoic acid

Property	Value
Appearance	Solid[1]
Color	Dark purple to black[1]
Melting Point	225 °C[2]
Storage Temperature	10°C - 25°C[2]

Applications in Research and Development

The primary application of 2,5-Diaminobenzoic acid-d3 is as an internal standard in quantitative analytical methods. Its unlabeled counterpart, 2,5-Diaminobenzoic acid, has broader applications.

Use as an Internal Standard

2,5-Diaminobenzoic acid-d3 is utilized as an internal standard for quantitative analysis by methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. The workflow for such an application is outlined below.

Workflow for using 2,5-Diaminobenzoic acid-d3 as an internal standard.

Applications of Unlabeled 2,5-Diaminobenzoic Acid

The unlabeled form is a metabolite of histidine and can be used as a biomarker for the detection of renal disease, liver disease, and diabetes[2]. It is also a valuable intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals[5]. Derivatives of 2,5-diaminobenzoic acid have been studied for their effects on the central nervous system and their ability to inhibit prostaglandin (B15479496) biosynthesis[8]. Furthermore, the broader class of aminobenzoic acids serves as a fundamental building block in drug discovery and development[9][10].

Synthesis Overview

While a specific protocol for the deuterated form is not widely published, a general synthesis for the unlabeled 2,5-Diaminobenzoic acid involves the condensation of two molecules of histidine with one molecule of carbon dioxide, a reaction that requires molybdenum and hydrochloric acid[2][5]. Other diaminobenzoic acid isomers can be synthesized through nitration and subsequent reduction of benzoic acid derivatives.

The logical relationship of 2,5-Diaminobenzoic acid and its applications is depicted in the following diagram.

Applications of 2,5-Diaminobenzoic acid and its deuterated form.

Experimental Protocols

Detailed experimental protocols for the use of 2,5-Diaminobenzoic acid-d3 are highly dependent on the specific analytical method and matrix being studied. A general protocol for its use as an internal standard in LC-MS is provided below.

Protocol: Quantitative Analysis using 2,5-Diaminobenzoic acid-d3 as an Internal Standard

• Preparation of Stock Solutions:

  • Prepare a stock solution of 2,5-Diaminobenzoic acid-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards of the unlabeled analyte at known concentrations.

• Sample Preparation:

  • To a known volume or weight of the biological sample (e.g., plasma, urine), add a precise volume of the 2,5-Diaminobenzoic acid-d3 stock solution to achieve a final concentration within the linear range of the assay.

  • Perform a protein precipitation or liquid-liquid extraction to remove interfering substances.

  • Evaporate the solvent and reconstitute the sample in the mobile phase.

• LC-MS Analysis:

  • Inject the prepared sample into an appropriate LC-MS system.

  • Develop a chromatographic method to separate the analyte from other matrix components.

  • Optimize the mass spectrometer settings for the detection of both the analyte and the deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their concentrations.

  • Determine the concentration of the analyte in the sample by interpolating its peak area ratio on the calibration curve.

Safety and Handling

Refer to the Safety Data Sheet (SDS) for detailed information on the handling, storage, and disposal of 2,5-Diaminobenzoic acid and its deuterated form. Standard laboratory safety practices, including the use of personal protective equipment, should be followed.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 3. keyorganics.net [keyorganics.net]
• 4. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 610-74-2: Ácido 2,5-diaminobenzoico | CymitQuimica [cymitquimica.com]
• 6. 2,5-Diaminobenzoic acid | 610-74-2 [sigmaaldrich.com]
• 7. 610-74-2|2,5-Diaminobenzoic acid|BLD Pharm [bldpharm.com]
• 8. The CNS effects of 5-aminobenzoic acids inhibiting the biosynthesis of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Drug evolution: p-aminobenzoic acid as a building block - PubMed [pubmed.ncbi.nlm.nih.gov]

Deuterium-Labeled 2,5-Diaminobenzoic Acid for Tracer Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stable isotope labeling is a powerful technique in metabolic research and drug development, enabling the tracing of molecules through biological systems. Deuterium (B1214612) (²H), as a stable, non-radioactive isotope of hydrogen, offers a robust method for labeling endogenous and exogenous compounds. This technical guide provides an in-depth overview of the synthesis, application, and analysis of deuterium-labeled 2,5-Diaminobenzoic acid (DABA) for use in tracer studies. While specific research on deuterium-labeled 2,5-DABA is limited, this document outlines the core principles and methodologies based on established practices in deuterium labeling and mass spectrometry.

Introduction to Deuterium Labeling in Tracer Studies

Deuterium-labeled compounds are instrumental in a variety of scientific fields, including pharmacology, biochemistry, and environmental science.[] By replacing hydrogen atoms with deuterium, the mass of a molecule is increased without significantly altering its chemical properties.[] This isotopic signature allows for the differentiation of the labeled compound from its endogenous counterparts using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[][3]

The primary advantages of using deuterium-labeled compounds as tracers include:

• Improved Stability: The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can enhance the metabolic stability of a compound.[][4]

• Enhanced Detection: Mass spectrometry can readily distinguish between deuterated and non-deuterated compounds, providing high sensitivity and accurate quantification.[]

• Metabolic Pathway Elucidation: Tracing the metabolic fate of a deuterated compound helps in understanding its absorption, distribution, metabolism, and excretion (ADME) profiles.[][5]

• Minimized Background Interference: The low natural abundance of deuterium (approximately 0.015%) ensures minimal background noise in complex biological samples.[][]

2,5-Diaminobenzoic acid is a metabolite of histidine and has been identified as a potential biomarker for certain diseases.[6] The use of deuterium-labeled 2,5-DABA can provide valuable insights into its metabolic pathways and its role in various physiological and pathological processes.

Synthesis of Deuterium-Labeled 2,5-Diaminobenzoic Acid

A potential synthetic workflow is outlined below:

Caption: Proposed synthetic workflow for deuterium-labeled 2,5-DABA.

Experimental Protocol: Catalytic H/D Exchange

This hypothetical protocol is based on general procedures for deuterium labeling of aromatic compounds.[4]

• Preparation: In a reaction vessel, dissolve 2,5-Diaminobenzoic acid in a suitable solvent.

• Catalyst and Deuterium Source: Add a palladium on carbon (Pd/C) catalyst and a deuterium source, such as deuterium oxide (D₂O).

• Reaction: Heat the mixture under reflux or utilize microwave irradiation to facilitate the hydrogen-deuterium exchange on the aromatic ring. The reaction time and temperature would need to be optimized to achieve the desired level of deuteration.

• Work-up: After the reaction is complete, remove the catalyst by filtration.

• Purification: The solvent is evaporated, and the crude product is purified using techniques such as recrystallization or column chromatography to isolate the deuterium-labeled 2,5-Diaminobenzoic acid.

• Characterization: The final product is characterized by mass spectrometry to determine the isotopic purity and by NMR to confirm the positions of deuterium incorporation.[3]

Application in Tracer Studies: A General Workflow

Deuterium-labeled 2,5-DABA can be used as a tracer to study its metabolic fate in in vitro or in vivo models.

Caption: General experimental workflow for a tracer study.

Experimental Protocol: In Vivo Tracer Study

• Animal Model: Select an appropriate animal model for the study.

• Dosing: Prepare a sterile formulation of deuterium-labeled 2,5-DABA and administer it to the animals via a relevant route (e.g., oral gavage, intravenous injection).

• Sample Collection: Collect biological samples such as blood, urine, and tissues at predetermined time points.

• Sample Preparation: Process the collected samples to extract the metabolites. This may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• LC-MS/MS Analysis: Analyze the extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Data Analysis: Quantify the concentrations of the parent labeled compound and any identified labeled metabolites over time.

• Pharmacokinetic and Metabolic Analysis: Use the concentration-time data to determine pharmacokinetic parameters (e.g., AUC, Cmax, half-life) and to elucidate the metabolic pathways.[7]

Mass Spectrometry Analysis

High-resolution mass spectrometry is a key analytical technique for distinguishing between labeled and unlabeled compounds and for characterizing isotopic purity.[8]

Key Parameters in Mass Spectrometry Analysis

Parameter	Description	Analytical Importance
Isotopic Purity	The percentage of the labeled compound that contains the desired number of deuterium atoms.	Crucial for accurate quantification and interpretation of tracer data.[8]
Mass Resolution	The ability of the mass spectrometer to distinguish between ions of very similar mass-to-charge ratios.	High resolution is necessary to separate the isotopic peaks of the labeled and unlabeled compounds.[8]
Tandem MS (MS/MS)	A technique where ions of a specific mass are selected and fragmented to produce a characteristic fragmentation pattern.	Used to confirm the identity of the labeled compound and its metabolites and to determine the location of the deuterium labels.[8]

Metabolic Pathway of 2,5-Diaminobenzoic Acid

While the complete metabolic pathway of 2,5-DABA is not extensively detailed, it is known to be a metabolite of histidine.[6] A tracer study using deuterium-labeled 2,5-DABA could help to further elucidate its downstream metabolites.

References

• 3. resolvemass.ca [resolvemass.ca]
• 4. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 7. Evaluation of Deuterium-Labeled JNJ38877605: Pharmacokinetic, Metabolic, and in Vivo Antitumor Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Ortho-Diaminoaromatic Compounds in the Analysis of α-Keto Acids in Metabolic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

While 2,5-Diaminobenzoic acid (2,5-DABA) is not a commonly documented derivatization agent in metabolic research, its structural analogs, the ortho-diaminoaromatic compounds, are pivotal for the sensitive and selective analysis of α-keto acids. These metabolites are crucial intermediates in numerous metabolic pathways, and their quantification provides valuable insights into cellular metabolism and disease states. This technical guide details the application of ortho-diaminoaromatic reagents, such as o-phenylenediamine (B120857) (OPD), 1,2-diamino-4,5-methylenedioxybenzene (DMB), and 1,2-diamino-4,5-dimethoxybenzene, for the derivatization of α-keto acids, enabling their detection by high-performance liquid chromatography (HPLC) with fluorescence or mass spectrometry (MS) detection. Detailed experimental protocols, quantitative data, and workflow visualizations are provided to facilitate the implementation of these methods in the laboratory.

Introduction

α-Keto acids are a class of organic acids characterized by a ketone functional group adjacent to a carboxylic acid. They are central to cellular metabolism, participating in the Krebs cycle, glycolysis, and amino acid metabolism[1][2]. The analysis of α-keto acids in biological matrices is challenging due to their instability and high polarity[3]. Chemical derivatization is a key strategy to overcome these challenges by converting the α-keto acids into more stable, detectable derivatives[3]. Ortho-diaminoaromatic compounds react with the adjacent keto and carboxyl groups of α-keto acids to form stable, fluorescent quinoxaline (B1680401) derivatives, significantly enhancing their detectability.

Derivatization Chemistry: The Quinoxaline Formation

The core of this analytical approach is the condensation reaction between an ortho-diaminoaromatic compound and an α-keto acid. This reaction, typically carried out in an acidic medium, results in the formation of a substituted quinoxaline derivative. These derivatives exhibit strong fluorescence and are amenable to analysis by reverse-phase HPLC.

Figure 1: General reaction scheme for the derivatization of α-keto acids.

Quantitative Data Summary

The following table summarizes the quantitative performance of various ortho-diaminoaromatic derivatization agents for the analysis of α-keto acids.

Derivatization Reagent	Analyte(s)	Matrix	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
o-Phenylenediamine (OPD)	Seven α-keto acids	Serum, Urine	HPLC-Fluorescence	10-250 pmol (on column)	-	[4]
1,2-Diamino-4,5-methylenedioxybenzene (DMB)	Six α-keto acids	K562 Cells	HPLC-Fluorescence	1.3-5.4 nM	4.2-18 nM	[5]
1,2-Diamino-4,5-methylenedioxybenzene (DMB)	Twelve α-keto acids	Serum, Urine	HPLC-Fluorescence	6-44 fmol (on column)	-
1,2-Diamino-4,5-dimethoxybenzene	Multiple α-keto acids	Dried Blood Spots	HPLC-Fluorescence	9-780 fmol (on column)	-	[6]
4-Nitro-1,2-phenylenediamine (NPD)	Nine α-keto acids	Serum, Urine	HPLC-UV (255 nm)	0.05-0.26 µg/mL	0.15-0.8 µg/mL	[7]

Experimental Protocols

Protocol 1: Derivatization of α-Keto Acids with o-Phenylenediamine (OPD) for HPLC-Fluorescence Analysis

This protocol is adapted from the method for analyzing α-keto acids in serum and urine[4].

1. Sample Preparation:

• Serum: Deproteinize by adding tungstic acid or methanol (B129727). Centrifuge to pellet the precipitated protein and collect the supernatant.

• Urine: Use directly after appropriate dilution.

2. Derivatization Reaction:

• To the sample extract, add an equal volume of o-phenylenediamine solution (concentration to be optimized based on the expected analyte concentration).

• The reaction is typically carried out in an acidic medium (e.g., HCl)[8].

• Incubate the mixture. Optimal conditions for similar reactions have been reported at elevated temperatures (e.g., 80°C for 30 minutes)[7].

3. HPLC-Fluorescence Analysis:

• Inject the derivatized sample into a reverse-phase HPLC system.

• Column: A C18 column is commonly used.

• Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g., acetate (B1210297) or phosphate (B84403) buffer) and an organic modifier (e.g., methanol or acetonitrile).

• Detection: Set the fluorescence detector to an excitation wavelength of approximately 350 nm and an emission wavelength of around 410 nm[4].

Protocol 2: Derivatization of Intracellular α-Keto Acids with 1,2-Diamino-4,5-methylenedioxybenzene (DMB)

This protocol is based on the analysis of α-keto acids in K562 cells[5].

1. Cell Lysate Preparation:

• Treat cultured cells (e.g., 1 x 10⁶ cells) with 80% methanol containing an internal standard.

• Centrifuge to remove insoluble particles and collect the supernatant.

• Dry the supernatant and reconstitute the sample in water.

2. DMB Derivatization Solution Preparation:

• Prepare the DMB solution by dissolving 1.6 mg of DMB·2HCl in 1.0 mL of a solution containing 4.9 mg of sodium sulfite, 70 µL of 2-mercaptoethanol, and 58 µL of concentrated HCl in 0.87 mL of water[5].

3. Derivatization Reaction:

• Mix 40 µL of the DMB solution with 40 µL of the aqueous α-keto acid sample in a sealed tube.

• Heat the mixture at 85°C for 45 minutes[5].

• Cool the reaction on ice for 5 minutes.

• Dilute the solution fivefold with 65 mM NaOH aqueous solution to adjust the pH[5].

4. HPLC-Fluorescence Analysis:

• Column: Inertsil ODS-4V column (250 × 3.0 mm, 5.0 µm)[5].

• Mobile Phase: A gradient of methanol in water.

• Detection: Fluorescence detection with excitation at 367 nm and emission at 446 nm[5].

Experimental Workflow and Signaling Pathway Visualization

The following diagrams illustrate the experimental workflow for α-keto acid analysis and the central metabolic pathways where these analytes are involved.

Figure 2: General experimental workflow for α-keto acid analysis.

Figure 3: Involvement of α-keto acids in central metabolic pathways.

Conclusion

The derivatization of α-keto acids with ortho-diaminoaromatic compounds is a robust and sensitive method for their quantification in complex biological samples. While direct applications of 2,5-Diaminobenzoic acid in this context are not widely reported, the principles and protocols established for reagents like OPD and DMB provide a strong foundation for metabolic research. The enhanced detection limits and the ability to interface with common analytical platforms like HPLC-fluorescence and LC-MS make this approach invaluable for studying metabolic pathways and identifying potential biomarkers for various diseases. Researchers and drug development professionals can leverage these techniques to gain deeper insights into the metabolic perturbations associated with disease and therapeutic interventions.

References

• 1. fc.up.pt [fc.up.pt]
• 2. isotope.com [isotope.com]
• 3. Intracellular alpha-keto acid quantification by fluorescence-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescent analysis of alpha-keto acids in serum and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The preparation of alpha-oxo acid derivatives suitable for specific-radioactivity determination - PubMed [pubmed.ncbi.nlm.nih.gov]

Fluorescence Properties of 2,5-Diaminobenzoic Acid and Its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diaminobenzoic acid (2,5-DABA) is an aromatic compound with potential applications in various scientific fields. While its fluorescence has been noted, a comprehensive, quantitative analysis of its photophysical properties is not extensively documented in publicly available literature. This guide provides a detailed overview of the known fluorescence characteristics of 2,5-DABA and its analogs, with a particular focus on the well-studied isomer, 3,5-Diaminobenzoic acid (3,5-DABA), to offer a comparative baseline. Furthermore, this document outlines standardized experimental protocols for fluorescence analysis and presents a logical workflow for such investigations.

Quantitative Fluorescence Data

In contrast, significant research has been conducted on the photophysical properties of its isomer, 3,5-Diaminobenzoic acid. The fluorescence of 3,5-DABA is sensitive to the solvent environment, a characteristic that has been explored in various studies. A summary of its fluorescence properties in different solvents is presented below.

Table 1: Fluorescence Properties of 3,5-Diaminobenzoic Acid in Various Solvents

Solvent	Excitation Maximum (λex) (nm)	Emission Maximum (λem) (nm)	Quantum Yield (ΦF)	Fluorescence Lifetime (τ) (ns)	Reference
Water	280	410	Not Reported	Not Reported	[2]
Methanol	Not Reported	Bathochromic shift observed	Not Reported	Not Reported	[3]
DMSO	Not Reported	Bathochromic shift observed	Not Reported	Not Reported	[3]
Non-polar solvents	Not Reported	Red-shifted emission	Not Reported	Not Reported	[2]

Note: A bathochromic (red) shift in the emission spectra is observed when moving from non-polar to polar solvents, indicating a more polarized excited state.[3]

Experimental Protocols

The following sections detail standardized methodologies for the key experiments required to characterize the fluorescence properties of aromatic compounds like 2,5-Diaminobenzoic acid and its analogs.

Sample Preparation

• Solvent Selection : Choose a solvent in which the compound is soluble and that is transparent at the excitation and emission wavelengths of interest. Spectroscopic grade solvents are recommended to avoid interference from fluorescent impurities.

• Concentration : Prepare a dilute solution of the sample. The absorbance of the solution at the excitation wavelength should be kept below 0.1 (ideally between 0.02 and 0.05) in a 1 cm path length cuvette to avoid inner filter effects.

• Blank Sample : A blank sample containing only the solvent should be prepared for background subtraction.

Measurement of Fluorescence Spectra

• Instrumentation : A spectrofluorometer equipped with an excitation source (e.g., Xenon lamp), excitation and emission monochromators, a sample holder, and a detector (e.g., photomultiplier tube) is required.

• Excitation Spectrum :

  • Set the emission monochromator to the wavelength of maximum emission.

  • Scan a range of excitation wavelengths.

  • The resulting spectrum will show the efficiency of different excitation wavelengths in producing fluorescence. The peak of this spectrum is the excitation maximum (λex).

• Emission Spectrum :

  • Set the excitation monochromator to the determined excitation maximum (λex).

  • Scan a range of emission wavelengths.

  • The resulting spectrum will show the intensity of emitted light at different wavelengths. The peak of this spectrum is the emission maximum (λem).

• Data Correction : Raw fluorescence spectra should be corrected for instrument-specific factors, such as lamp intensity variations and detector response.

Determination of Fluorescence Quantum Yield (ΦF)

The relative method, comparing the sample's fluorescence to a well-characterized standard, is commonly used.

• Standard Selection : Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region as the sample.

• Absorbance Measurement : Measure the absorbance of both the sample and the standard at the excitation wavelength using a UV-Vis spectrophotometer. Prepare a series of dilutions for both to ensure a linear relationship between absorbance and concentration.

• Fluorescence Measurement : Record the corrected emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths, etc.).

• Calculation : The quantum yield of the sample (ΦF,sample) can be calculated using the following equation:

  ΦF,sample = ΦF,std * (Isample / Istd) * (Astd / Asample) * (ηsample² / ηstd²)

  Where:

  • ΦF,std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Measurement of Fluorescence Lifetime (τ)

Time-Correlated Single Photon Counting (TCSPC) is a common and accurate technique for measuring fluorescence lifetimes.

• Instrumentation : A TCSPC system typically consists of a pulsed light source (e.g., picosecond laser), a fast detector, and timing electronics.

• Data Acquisition :

  • The sample is excited by a short pulse of light.

  • The time difference between the excitation pulse and the detection of the first emitted photon is measured.

  • This process is repeated many times, and a histogram of the arrival times of the photons is built up.

• Data Analysis : The resulting decay curve is fitted to an exponential function (or a sum of exponentials) to determine the fluorescence lifetime (τ).

Visualizations

General Experimental Workflow for Fluorescence Characterization

The following diagram illustrates a typical workflow for the characterization of the fluorescence properties of a chemical compound.

Caption: General workflow for characterizing the fluorescence properties of a compound.

Conclusion

This technical guide summarizes the currently available information on the fluorescence properties of 2,5-Diaminobenzoic acid and its analogs. A significant finding is the lack of specific, quantitative photophysical data for 2,5-DABA in the scientific literature, highlighting an area for future research. In contrast, the fluorescent behavior of the 3,5-DABA isomer is better characterized and serves as a useful comparative model. The provided experimental protocols offer a standardized approach for researchers to systematically investigate the fluorescence of these and other aromatic compounds. The workflow diagram provides a clear visual representation of the steps involved in such a characterization. For professionals in drug development and other scientific disciplines, a thorough understanding of the fluorescence properties of lead compounds and potential biomarkers is crucial, and the methodologies outlined herein provide a robust framework for obtaining this critical data.

References

• 1. Use of the diaminobenzoic acid fluorescence assay in conjunction with uv absorbance as a means of quantifying and ascertaining the purity of a DNA preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. inis.iaea.org [inis.iaea.org]

2,5-Diaminobenzoic Acid-d3: A Versatile Deuterated Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of contemporary drug discovery and materials science, the strategic incorporation of deuterium (B1214612) into molecular scaffolds has emerged as a powerful tool for modulating physicochemical and pharmacological properties. The kinetic isotope effect (KIE), a phenomenon where the substitution of a hydrogen atom with its heavier isotope, deuterium, leads to a slower rate of bond cleavage, is a cornerstone of this approach. This alteration in reaction kinetics can profoundly influence a molecule's metabolic stability, pharmacokinetic profile, and even its intrinsic activity. 2,5-Diaminobenzoic acid-d3, a deuterated analogue of the versatile bifunctional monomer 2,5-diaminobenzoic acid, presents a unique opportunity for researchers to introduce isotopic labels into a variety of complex molecules, including active pharmaceutical ingredients (APIs), advanced polymers, and functional dyes. This technical guide provides a comprehensive overview of the synthetic utility of 2,5-diaminobenzoic acid-d3, including its physicochemical properties, potential synthetic applications with generalized experimental protocols, and the underlying principles of its utility in research and development.

Physicochemical Properties

The foundational data for 2,5-diaminobenzoic acid and its deuterated isotopologue are crucial for planning synthetic transformations. While extensive experimental data for the deuterated form is not widely published, the properties can be inferred from its non-deuterated counterpart and general principles of isotopic labeling.

Property	2,5-Diaminobenzoic Acid	2,5-Diaminobenzoic Acid-d3	Data Source
Molecular Formula	C₇H₈N₂O₂	C₇H₅D₃N₂O₂	PubChem[1]
Molecular Weight	152.15 g/mol	155.17 g/mol	MedChemExpress[2]
Appearance	Solid	Dark purple to black solid	MedChemExpress[2]
Melting Point	225 °C (decomposes)	Not reported	Biosynth[3]
Solubility	Soluble in polar organic solvents	Expected to have similar solubility	Inferred

Synthetic Applications and Methodologies

2,5-Diaminobenzoic acid-d3 serves as a trifunctional building block, possessing two amine nucleophiles and a carboxylic acid. This arrangement allows for its incorporation into a diverse array of molecular architectures through well-established synthetic transformations. The presence of deuterium on the aromatic ring provides a stable isotopic label for metabolic tracing or can be strategically placed to enhance metabolic stability.

Amide Bond Formation: Synthesis of Deuterated Amides and Polyamides

The carboxylic acid moiety of 2,5-diaminobenzoic acid-d3 can readily undergo amide bond formation with a variety of primary and secondary amines. This reaction is fundamental to the synthesis of numerous pharmaceuticals and polymers.

General Experimental Protocol for Amide Coupling:

A common method for amide bond formation involves the use of a coupling agent to activate the carboxylic acid.

• Activation: To a solution of 2,5-diaminobenzoic acid-d3 (1.0 eq) in a suitable aprotic solvent (e.g., N,N-dimethylformamide (DMF) or dichloromethane (B109758) (DCM)) at 0 °C, add a coupling agent (e.g., HATU, HOBt/EDC; 1.1 eq) and a non-nucleophilic base (e.g., diisopropylethylamine (DIPEA); 2.0 eq).

• Amine Addition: Stir the mixture for 15-30 minutes, then add the desired amine (1.0-1.2 eq).

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is typically diluted with an organic solvent and washed sequentially with aqueous acid, aqueous base, and brine. The organic layer is then dried over a drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography or recrystallization.

This methodology can be extended to the synthesis of deuterated polyamides by reacting 2,5-diaminobenzoic acid-d3 with a diamine, or by protecting the amine groups, activating the carboxylic acid, and then reacting with a diacid chloride in a stepwise polymerization.

Synthesis of Deuterated Heterocycles

The vicinal amino groups and the carboxylic acid on the benzene (B151609) ring make 2,5-diaminobenzoic acid-d3 a valuable precursor for the synthesis of various deuterated heterocyclic systems, such as benzoxazines and benzodiazepines, which are privileged scaffolds in medicinal chemistry.

Hypothetical Synthesis of a Deuterated Benzoxazinone (B8607429) Derivative:

• Phosgene (B1210022) Equivalent Reaction: The two amine groups can react with a phosgene equivalent (e.g., triphosgene (B27547) or carbonyldiimidazole) to form an isocyanate in situ.

• Intramolecular Cyclization: The neighboring carboxylic acid can then undergo an intramolecular cyclization to form a deuterated benzoxazinone ring system.

Synthesis of Deuterated Dyes and Functional Materials

The aromatic diamine structure of 2,5-diaminobenzoic acid-d3 makes it a suitable building block for the synthesis of deuterated azo dyes and other functional materials. The amino groups can be diazotized and coupled with various aromatic compounds to generate a wide range of colored compounds with an isotopic label.

Visualizing Synthetic Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthetic transformations described above.

Workflow for the synthesis of deuterated amides.

Conceptual routes to deuterated polyamides.

The Role of Deuteration in Drug Development

The primary motivation for using deuterated building blocks like 2,5-diaminobenzoic acid-d3 in drug development is to leverage the kinetic isotope effect.

Metabolic Switching and Pharmacokinetic Enhancement Workflow:

Workflow for utilizing deuteration in drug development.

By replacing a hydrogen atom at a site of metabolic oxidation with deuterium, the rate of metabolism at that position can be significantly reduced. This can lead to several desirable outcomes:

• Increased Metabolic Stability: A slower rate of metabolism can lead to a longer plasma half-life (t½) and increased overall drug exposure (Area Under the Curve, AUC).

• Reduced Formation of Toxic Metabolites: If a metabolic pathway leads to the formation of a toxic byproduct, blocking or slowing this pathway through deuteration can improve the safety profile of a drug candidate.

• Altered Metabolite Profile: Deuteration can shift the metabolism towards other pathways, potentially leading to the formation of more desirable or less active metabolites.

• Reduced Dosage and Frequency: A longer half-life may allow for lower or less frequent dosing, improving patient compliance.

Conclusion

2,5-Diaminobenzoic acid-d3 represents a valuable, albeit specialized, building block for organic synthesis. Its trifunctional nature, combined with the presence of a stable isotopic label, provides a gateway to a wide range of deuterated molecules with potential applications in medicinal chemistry, materials science, and diagnostics. While specific, published experimental protocols utilizing this exact deuterated building block are currently scarce, its reactivity can be confidently predicted based on the well-established chemistry of its non-deuterated analogue. As the strategic application of deuterium in molecular design continues to expand, the utility of versatile building blocks like 2,5-diaminobenzoic acid-d3 is poised to grow, enabling the synthesis of next-generation pharmaceuticals and advanced materials with tailored properties. Researchers are encouraged to explore its potential in their synthetic endeavors, leveraging the foundational principles outlined in this guide.

References

• 1. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isms.illinois.edu [isms.illinois.edu]
• 3. US3176029A - Preparation of vitamin d3 - Google Patents [patents.google.com]

Navigating the Commercial Landscape of 2,5-Diaminobenzoic acid-d3: A Technical Guide

For researchers, scientists, and professionals in drug development, the procurement of high-quality, isotopically labeled compounds is a critical step in ensuring the accuracy and reliability of experimental data. This guide provides an in-depth overview of the commercial suppliers and availability of 2,5-Diaminobenzoic acid-d3, a deuterated analog often utilized as an internal standard in mass spectrometry-based analyses.

This document details the commercial sources for 2,5-Diaminobenzoic acid-d3, presenting key quantitative data in a clear, tabular format for straightforward comparison. Furthermore, a representative experimental protocol for the application of a deuterated internal standard in liquid chromatography-mass spectrometry (LC-MS) is provided to guide researchers in its practical use.

Commercial Supplier and Product Specifications

The availability of 2,5-Diaminobenzoic acid-d3 is currently centered around specialized chemical suppliers that focus on stable isotope-labeled compounds. MedChemExpress is a prominent supplier of this particular molecule. The following table summarizes the key specifications for their product. At the time of this guide's compilation, other major suppliers such as Toronto Research Chemicals and Cayman Chemical did not list 2,5-Diaminobenzoic acid-d3 in their publicly available online catalogs.

Supplier	Catalog Number	Purity	Isotopic Enrichment	Available Quantities
MedChemExpress	HY-136591S	99.83%	Not Specified	1 mg, 5 mg

Biological Signaling Pathways

Extensive searches of scientific literature and databases reveal no known direct involvement of 2,5-Diaminobenzoic acid in specific biological signaling pathways. Its primary utility in a research context is not as a biologically active molecule but rather as an analytical tool, particularly as an internal standard for quantitative analysis of its non-deuterated counterpart or structurally similar molecules.

Experimental Protocols: Application as an Internal Standard in LC-MS

The primary application of 2,5-Diaminobenzoic acid-d3 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) to ensure accurate quantification of the unlabeled analyte in complex matrices such as plasma, urine, or tissue homogenates. The deuterated standard co-elutes with the analyte but is distinguishable by its higher mass, allowing for correction of variability in sample preparation and instrument response.

While a specific protocol for 2,5-Diaminobenzoic acid-d3 is dependent on the analyte of interest and the matrix, the following provides a detailed, generalized methodology for the use of a deuterated internal standard in a typical LC-MS workflow.

General Protocol for Analyte Quantification using a Deuterated Internal Standard

1. Preparation of Standard Solutions:

• Primary Stock Solution of Analyte: Accurately weigh a known amount of the non-deuterated analyte and dissolve it in a suitable solvent (e.g., methanol (B129727), acetonitrile) to prepare a primary stock solution of known concentration (e.g., 1 mg/mL).
• Primary Stock Solution of Internal Standard (IS): Prepare a primary stock solution of 2,5-Diaminobenzoic acid-d3 in a similar manner to a known concentration (e.g., 1 mg/mL).
• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary analyte stock solution.
• Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a fixed concentration that will be added to all samples (calibrators, quality controls, and unknowns). The concentration should be chosen to give an appropriate signal intensity in the mass spectrometer.

2. Sample Preparation (Protein Precipitation - a common technique):

• To 100 µL of the biological matrix (e.g., plasma), add the internal standard spiking solution.
• Add a protein precipitation agent, such as three volumes of ice-cold acetonitrile (B52724) or methanol.
• Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.
• Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.
• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.
• The supernatant may be evaporated to dryness under a stream of nitrogen and reconstituted in the mobile phase to enhance sensitivity.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:
• Column: A suitable C18 reversed-phase column is often used for small molecules like diaminobenzoic acid.
• Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile or methanol with 0.1% formic acid (Mobile Phase B) is a common starting point. The gradient should be optimized to achieve good separation of the analyte from matrix components.
• Flow Rate: Typically in the range of 0.2-0.5 mL/min.
• Injection Volume: 5-10 µL.
• Mass Spectrometry (MS) Conditions:
• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode, depending on the analyte's properties.
• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion for the analyte and its deuterated internal standard, and then monitoring for a specific product ion after fragmentation in the collision cell.
• MRM Transitions: These need to be optimized for both the analyte and 2,5-Diaminobenzoic acid-d3.

4. Data Analysis:

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards.
• The concentration of the analyte in the unknown samples is then determined by interpolating their analyte/IS peak area ratios on the calibration curve.

Visualizing the Workflow

The logical flow of a typical quantitative LC-MS experiment utilizing a deuterated internal standard can be visualized as follows:

General workflow for LC-MS quantification.

This guide serves as a foundational resource for researchers seeking to procure and utilize 2,5-Diaminobenzoic acid-d3. By providing a clear overview of its commercial availability and a detailed, generalized experimental protocol, this document aims to facilitate the accurate and reliable application of this valuable analytical tool in drug development and other scientific research areas.

An In-depth Technical Guide to the Safety, Handling, and Storage of 2,5-Diaminobenzoic acid-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and potential hazards of 2,5-Diaminobenzoic acid-d3. As a deuterated analog of 2,5-Diaminobenzoic acid, its chemical and biological properties are primarily governed by the non-deuterated parent compound. Therefore, this guide draws upon safety data for 2,5-Diaminobenzoic acid and its isomers where specific data for the deuterated form is unavailable. For isotopically labeled compounds with stable isotopes like deuterium, the primary safety considerations are those of the unlabeled molecule.

Chemical and Physical Properties

Quantitative data for 2,5-Diaminobenzoic acid and its common isomer, 3,5-Diaminobenzoic acid, are summarized below. These values provide a baseline for understanding the physical characteristics of the deuterated form.

Property	2,5-Diaminobenzoic acid	3,5-Diaminobenzoic acid
Molecular Formula	C₇H₈N₂O₂	C₇H₈N₂O₂
Molecular Weight	152.15 g/mol [1][2]	152.15 g/mol
Melting Point	225 °C (decomposes)[2][3]	>320 °C
log Pow	-	-0.51
Water Solubility	-	7,839.6 mg/L at 29 °C
Vapor Pressure	-	0 Pa at 25 °C (estimated)
Density	-	1.401 g/cm³ at 20 °C

Hazard Identification and Toxicological Profile

2,5-Diaminobenzoic acid is classified as an irritant. As with many aromatic amines, it should be handled with care due to potential health effects.

GHS Hazard Classification:

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation[1]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Summary of Toxicological Risks:

• Skin and Eye Irritation: Direct contact can cause significant irritation to the skin and eyes.[1]

• Respiratory Irritation: Inhalation of dust may lead to respiratory tract irritation.

• Potential for Sensitization: Some aromatic amines may cause skin sensitization upon repeated contact.

• Methemoglobinemia: Aromatic amines, as a class, are known to have the potential to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced.[4]

• Carcinogenicity: While no specific data is available for 2,5-Diaminobenzoic acid, some aromatic amines are known or suspected carcinogens.[5]

Experimental Protocols for Safety Assessment

Standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are crucial for evaluating the safety of chemical substances.[6][7][8][9] These guidelines provide a framework for assessing physical-chemical properties, effects on biological systems, environmental fate, and health effects.

Key OECD Test Guidelines Relevant to 2,5-Diaminobenzoic acid-d3:

• Acute Oral Toxicity (OECD 420, 423, 425): To determine the short-term toxicity from ingestion.

• Acute Dermal Toxicity (OECD 402): To assess the toxicity from skin contact.

• Acute Inhalation Toxicity (OECD 403): To evaluate the toxicity of inhaled dust.

• Skin Irritation/Corrosion (OECD 404): To determine the potential for skin damage.

• Eye Irritation/Corrosion (OECD 405): To assess the potential for eye damage.

• Skin Sensitization (OECD 406, 429, 442A-E): To evaluate the potential for allergic skin reactions.

• Mutagenicity (e.g., Ames Test - OECD 471): To screen for potential genetic damage.

A generalized workflow for handling and safety assessment in a research laboratory setting is depicted below.

Workflow for safe chemical handling and assessment.

Safe Handling and Personal Protective Equipment (PPE)

Due to its hazardous properties, strict adherence to safety protocols is mandatory when handling 2,5-Diaminobenzoic acid-d3.

Engineering Controls:

• Work in a well-ventilated area.

• Use a laboratory fume hood or other ventilated enclosure, especially when handling the powder form, to minimize inhalation of dust.

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to minimize exposure.

PPE selection based on hazard assessment.

• Eye Protection: Wear chemical safety goggles.

• Skin Protection: Wear a laboratory coat and chemical-resistant gloves (e.g., nitrile).

• Respiratory Protection: If significant dust is generated, a NIOSH-approved respirator should be used.

Hygiene Measures:

• Avoid breathing dust.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling.

• Remove contaminated clothing and wash it before reuse.

First Aid Measures

In case of exposure, follow these first aid procedures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the compound and ensure safety.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.

• Keep away from strong oxidizing agents.

• For deuterated compounds, which can be sensitive to hydrogen-deuterium exchange, it is advisable to store them in a moisture-free environment.

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.

• Do not allow the material to enter drains or waterways.

Conceptual Metabolic Pathway

Aromatic amines undergo metabolic activation, which is a key factor in their biological effects. The primary metabolic pathway often involves N-oxidation. While the specific metabolic fate of 2,5-Diaminobenzoic acid is not well-documented, a conceptual pathway based on the metabolism of other aromatic amines is presented below. This metabolic activation can lead to the formation of reactive intermediates that can interact with cellular macromolecules.

Conceptual metabolic pathway of aromatic amines.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a comprehensive risk assessment by qualified professionals. Always consult the most current Safety Data Sheet (SDS) for 2,5-Diaminobenzoic acid-d3 and adhere to all applicable safety regulations and institutional protocols.

References

• 1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 2. media.tamus.edu [media.tamus.edu]
• 3. Absorption and metabolic characteristics of p-aminobenzoic acid and its isomer, m-aminobenzoic acid, from the rat small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Carcinogenicity of the aromatic amines: from structure-activity relationships to mechanisms of action and risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 9. OECD Guidelines for the testing of chemicals and related documents [norecopa.no]

Protocols & Analytical Methods

Application Notes and Protocols for 2,5-Diaminobenzoic acid-d3 as an Internal Standard in LC-MS

Introduction

In the realm of quantitative analysis by liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is considered the gold standard for achieving accurate and precise results.[1] Deuterated internal standards, in particular, are invaluable tools in modern mass spectrometry for ensuring the highest levels of accuracy and precision.[1][2] This is because their physicochemical properties are nearly identical to their unlabeled counterparts, allowing them to co-elute and experience similar ionization effects, thus compensating for variations in sample preparation, injection volume, and instrument response.[3][4] 2,5-Diaminobenzoic acid-d3 is a deuterated analog of 2,5-Diaminobenzoic acid, a compound that can be used as a biomarker for various diseases.[5] The incorporation of deuterium (B1214612) atoms results in a mass shift that allows for its differentiation from the endogenous analyte by the mass spectrometer, without significantly altering its chemical behavior.[4] This document provides detailed application notes and protocols for the utilization of 2,5-Diaminobenzoic acid-d3 as an internal standard for the quantitative analysis of 2,5-Diaminobenzoic acid in biological matrices by LC-MS/MS.

Analyte and Internal Standard Properties

A summary of the key chemical properties of 2,5-Diaminobenzoic acid and its deuterated internal standard, 2,5-Diaminobenzoic acid-d3, is presented in the table below. The mass difference of 3 amu between the analyte and the internal standard is sufficient to prevent isotopic overlap and ensure accurate quantification.[4]

Property	2,5-Diaminobenzoic acid	2,5-Diaminobenzoic acid-d3
Chemical Formula	C₇H₈N₂O₂	C₇H₅D₃N₂O₂
Monoisotopic Mass	152.06 g/mol [6]	155.08 g/mol
CAS Number	610-74-2	Not available
Structure	(Structure with 3 Deuterium atoms)

Experimental Protocols

The following section details the methodologies for sample preparation, LC-MS/MS analysis, and data processing for the quantification of 2,5-Diaminobenzoic acid using 2,5-Diaminobenzoic acid-d3 as an internal standard.

1. Sample Preparation: Protein Precipitation

This protocol is a rapid and effective method for the removal of proteins from plasma samples.[1]

• Materials:

  • Human plasma samples

  • Acetonitrile (B52724) (ACN), HPLC grade

  • 2,5-Diaminobenzoic acid-d3 internal standard stock solution (1 µg/mL in Methanol)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the 1 µg/mL 2,5-Diaminobenzoic acid-d3 internal standard stock solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex briefly and transfer the reconstituted sample to an LC-MS vial for analysis.

2. LC-MS/MS Analysis

The following are typical starting conditions for the chromatographic separation and mass spectrometric detection of 2,5-Diaminobenzoic acid and its deuterated internal standard. Method optimization may be required for specific instrumentation and matrices.

• Liquid Chromatography (LC) System:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    Time (min)	% B
    0.0	5
    2.5	95
    3.5	95
    3.6	5

    | 5.0 | 5 |

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS) System:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    Analyte	Precursor Ion (m/z)	Product Ion (m/z)
    2,5-Diaminobenzoic acid	153.1	136.1

    | 2,5-Diaminobenzoic acid-d3 | 156.1 | 139.1 |

  • Ion Source Parameters (Typical):

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Desolvation Gas Flow: 800 L/hr

Data Presentation

The use of 2,5-Diaminobenzoic acid-d3 as an internal standard significantly improves the accuracy and precision of the quantitative analysis. The following tables summarize the expected performance of the method.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (%RSD)	< 15%

Table 2: Intra- and Inter-Assay Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-Assay Precision (%RSD)	Intra-Assay Accuracy (% Bias)	Inter-Assay Precision (%RSD)	Inter-Assay Accuracy (% Bias)
Low QC	3	6.8	-2.5	8.2	-1.8
Mid QC	50	4.5	1.2	5.9	0.7
High QC	200	3.1	0.8	4.3	1.1

Visualizations

The following diagrams illustrate the experimental workflow and the principle of using a deuterated internal standard.

Caption: Experimental workflow for sample preparation.

Caption: Principle of deuterated internal standard use.

The use of 2,5-Diaminobenzoic acid-d3 as an internal standard provides a robust and reliable method for the quantitative analysis of 2,5-Diaminobenzoic acid in biological matrices by LC-MS/MS. Its close physicochemical similarity to the analyte ensures effective compensation for analytical variability, leading to high accuracy and precision.[1][3] The detailed protocols and performance data presented here serve as a valuable resource for researchers, scientists, and drug development professionals implementing this analytical approach.

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 6. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative NMR Analysis using 2,5-Diaminobenzoic acid-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the use of 2,5-Diaminobenzoic acid-d3 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) analysis, a powerful technique for determining the purity and concentration of active pharmaceutical ingredients (APIs), intermediates, and other organic molecules.

Introduction

Quantitative NMR (qNMR) has emerged as a primary analytical method for the precise and accurate quantification of substances.[1][2] Its fundamental principle lies in the direct proportionality between the integrated signal intensity of a specific nucleus and the number of nuclei contributing to that signal.[3] This allows for the determination of analyte concentration or purity without the need for identical reference standards for each analyte, as is common in chromatographic techniques.[3][4]

The use of an internal standard (IS) is the most common and accurate method for qNMR.[5][6] An ideal internal standard should possess high purity, be stable, soluble in the NMR solvent, and have signals that do not overlap with analyte signals.[7] Benzoic acid and its derivatives are frequently used as qNMR standards due to their chemical stability and simple NMR spectra.[1][5]

This application note details the use of 2,5-Diaminobenzoic acid-d3 as a qNMR internal standard. The deuteration of the aromatic ring simplifies the ¹H NMR spectrum, providing distinct, well-resolved signals from the non-deuterated protons of the amino and carboxylic acid groups, making it a suitable candidate for quantification.

Principle of qNMR with an Internal Standard

The purity of an analyte can be determined by comparing the integral of a specific analyte signal to the integral of a known signal from a certified internal standard of known purity and weight. The calculation is based on the following equation:

Where:

• I_analyte and I_IS are the integral areas of the signals for the analyte and internal standard, respectively.

• N_analyte and N_IS are the number of protons giving rise to the respective signals.

• MW_analyte and MW_IS are the molecular weights of the analyte and internal standard.

• m_analyte and m_IS are the masses of the analyte and internal standard.

• Purity_IS is the certified purity of the internal standard.

Physicochemical Properties of 2,5-Diaminobenzoic acid-d3

A summary of the key properties of the internal standard is provided in the table below.

Property	Value
Chemical Formula	C₇H₅D₃N₂O₂
Molecular Weight	155.17 g/mol
Appearance	White to off-white solid
¹H NMR Signals (predicted in DMSO-d₆)	~6.0-7.0 ppm (br s, 4H, 2 x -NH₂) ~11.0-12.0 ppm (br s, 1H, -COOH)
Purity	>99% (must be certified)
Solubility	Soluble in DMSO-d₆, Methanol-d₄

Experimental Protocol

This section provides a detailed step-by-step protocol for performing a qNMR experiment with 2,5-Diaminobenzoic acid-d3 as the internal standard.

Materials and Equipment

• Analyte: Compound of interest for purity determination.

• Internal Standard: 2,5-Diaminobenzoic acid-d3 (certified reference material).

• NMR Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆), 99.9 atom % D.

• Equipment:

  • High-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • 5 mm NMR tubes.

  • Analytical microbalance (readability of at least 0.01 mg).

  • Volumetric flasks and pipettes.

  • Vortex mixer and/or sonicator.

Sample Preparation

Accurate weighing is a critical step and a significant source of error in qNMR.[3]

• Accurately weigh approximately 5-10 mg of the 2,5-Diaminobenzoic acid-d3 internal standard into a clean, dry vial. Record the exact weight (m_IS).

• Accurately weigh approximately 10-20 mg of the analyte into the same vial. Record the exact weight (m_analyte).

• Add approximately 0.7 mL of DMSO-d₆ to the vial.

• Homogenize the mixture by vortexing or sonicating until both the internal standard and the analyte are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

To obtain accurate quantitative results, specific NMR acquisition parameters must be optimized.

• Insert the NMR tube into the spectrometer and allow the sample to equilibrate to the probe temperature (e.g., 298 K).

• Lock and shim the spectrometer on the deuterium (B1214612) signal of the solvent.

• Acquire a ¹H NMR spectrum with the following recommended parameters:

Parameter	Recommended Value	Rationale
Pulse Program	zg30 (or equivalent single 30° pulse)	A small flip angle ensures complete relaxation between scans.
Relaxation Delay (d1)	30-60 s	Should be at least 5 times the longest T₁ of both analyte and IS.
Acquisition Time (aq)	2-4 s	To ensure good signal resolution.
Number of Scans (ns)	8-16	To achieve an adequate signal-to-noise ratio.
Spectral Width (sw)	~16 ppm	To cover the full range of expected proton signals.
Receiver Gain	Optimized automatically	To avoid signal clipping.

Data Processing and Analysis

• Apply Fourier transformation to the acquired FID.

• Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

• Apply a baseline correction to the entire spectrum.

• Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For 2,5-Diaminobenzoic acid-d3, the broad singlet corresponding to the four protons of the two amino groups is a suitable choice.

• Record the integral values for both the analyte (I_analyte) and the internal standard (I_IS).

Data Presentation and Calculation

The following tables summarize hypothetical data for the purity determination of a sample analyte (e.g., "Compound X").

Table 1: Experimental Weighing Data

Compound	Mass (mg)	Molecular Weight ( g/mol )
Compound X (Analyte)	15.25	250.30
2,5-Diaminobenzoic acid-d3 (IS)	8.10	155.17

Table 2: NMR Integration and Purity Calculation

Compound	Signal Selected (protons)	Integral Value	Purity (%)
Compound X (Analyte)	-CH₂ (2H)	1.00	98.5
2,5-Diaminobenzoic acid-d3 (IS)	2 x -NH₂ (4H)	1.25	99.8 (Certified)

Calculation Example:

Using the formula from Section 2 and the data from the tables:

• Purity_analyte = (1.00 / 1.25) * (4 / 2) * (250.30 / 155.17) * (8.10 / 15.25) * 99.8%

• Purity_analyte = 0.8 * 2 * 1.613 * 0.531 * 99.8%

• Purity_analyte = 98.5%

Visualizations

Experimental Workflow

Caption: Workflow for qNMR analysis using an internal standard.

Logical Relationship for Purity Calculation

Caption: Factors influencing the final purity calculation in qNMR.

Disclaimer: This application note provides a general protocol. Specific parameters may need to be optimized for different analytes and instrumentation. Always use a certified reference material for the internal standard to ensure traceability and accuracy.

References

• 1. 2023-03-29-qnmr-octad - BIPM [bipm.org]
• 2. researchgate.net [researchgate.net]
• 3. ckisotopes.com [ckisotopes.com]
• 4. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 5. ukisotope.com [ukisotope.com]
• 6. 3,5-Diaminobenzoic acid CAS#: 535-87-5 [m.chemicalbook.com]
• 7. Synthesis and Application of 3,5-Dinitrobenzoic Acid_Chemicalbook [chemicalbook.com]

Sensitive Detection of Carbonyl-Containing Biomolecules using 2,5-Diaminobenzoic Acid Derivatization

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

The sensitive and accurate quantification of biomolecules containing carbonyl groups, such as sialic acids, α-keto acids, and reducing sugars, is crucial in various fields of research and development, including disease biomarker discovery and biopharmaceutical analysis. Derivatization with a fluorescent labeling agent prior to high-performance liquid chromatography (HPLC) analysis is a widely adopted strategy to enhance detection sensitivity. 2,5-Diaminobenzoic acid (2,5-DABA) is a promising, yet not extensively documented, derivatizing agent that reacts with α-keto acids and the keto group of sialic acids to form highly fluorescent quinoxalone derivatives. This application note provides detailed protocols for the use of 2,5-DABA in the sensitive detection of these important biomolecules. While specific literature on 2,5-DABA is limited, the provided protocols are based on established methods for structurally similar reagents, such as 3,5-diaminobenzoic acid and other diamino-compounds.

Principle of Derivatization

2,5-Diaminobenzoic acid reacts with the α-keto group of sialic acids or α-keto acids in an acidic environment to form a stable and highly fluorescent quinoxalone derivative. This reaction, often referred to as a condensation reaction, allows for the sensitive detection of the derivatized analytes using a fluorescence detector following chromatographic separation. The general reaction mechanism is illustrated below.

Application 1: Quantification of Sialic Acids

Sialic acids are terminal monosaccharides on glycan chains of glycoproteins and glycolipids, playing significant roles in cellular recognition and signaling. Their quantification is critical in cancer research and for monitoring the quality of biopharmaceuticals.

Experimental Protocol: Sialic Acid Analysis

1. Sample Preparation (Release of Sialic Acids):

• For glycoproteins or glycolipids, release sialic acids by acid hydrolysis. A common method is to incubate the sample in 2 M acetic acid at 80°C for 2 hours.

• After hydrolysis, neutralize the sample with an appropriate base (e.g., ammonium (B1175870) hydroxide) and lyophilize or dry under a stream of nitrogen.

• Reconstitute the dried sample in a known volume of ultrapure water.

2. Derivatization Procedure:

• Derivatization Reagent: Prepare a 5 mg/mL solution of 2,5-Diaminobenzoic acid in 1 M HCl containing 0.7 M 2-mercaptoethanol (B42355) and 0.2 M sodium hydrosulfite. This reagent should be freshly prepared.

• To 50 µL of the sample or standard solution, add 50 µL of the derivatization reagent in a microcentrifuge tube.

• Vortex the mixture and incubate at 60°C for 1 hour in the dark.

• After incubation, cool the reaction mixture on ice.

• Centrifuge the mixture to pellet any precipitate.

• Transfer the supernatant to an HPLC vial for analysis.

3. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 25% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: Fluorescence detector with excitation at ~370 nm and emission at ~450 nm (wavelengths may need optimization for 2,5-DABA derivatives).

Quantitative Data Summary (Expected Performance)

Parameter	Expected Value
Limit of Detection (LOD)	1 - 10 pmol
Limit of Quantitation (LOQ)	5 - 30 pmol
Linearity (r²)	> 0.99
Precision (%RSD)	< 5%

Application 2: Analysis of α-Keto Acids

α-Keto acids are important intermediates in amino acid metabolism, and their levels can be indicative of certain metabolic disorders.

Experimental Protocol: α-Keto Acid Analysis

1. Sample Preparation:

• For biological samples like serum or urine, deproteinization is necessary. Add an equal volume of a deproteinizing agent (e.g., 10% trichloroacetic acid or acetonitrile) to the sample.

• Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Collect the supernatant for derivatization.

2. Derivatization Procedure:

• Derivatization Reagent: Prepare a 7 mM solution of 2,5-Diaminobenzoic acid in 0.5 M HCl containing 0.1 M ascorbic acid as an antioxidant.

• Mix 100 µL of the deproteinized sample or standard with 100 µL of the derivatization reagent.

• Incubate the mixture at 80°C for 45 minutes in the dark.

• Cool the reaction mixture to room temperature.

• The sample is now ready for HPLC analysis.

3. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 25 mM sodium acetate (B1210297) buffer, pH 5.5.

• Mobile Phase B: Methanol.

• Gradient: A gradient tailored to the specific α-keto acids of interest. A starting point could be a linear gradient from 10% to 60% B over 40 minutes.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 20 µL.

• Detection: Fluorescence detector with excitation at ~365 nm and emission at ~445 nm (wavelengths may need optimization).

Quantitative Data Summary (Expected Performance)

Parameter	Expected Value
Limit of Detection (LOD)	0.1 - 1 µM
Limit of Quantitation (LOQ)	0.5 - 5 µM
Linearity (r²)	> 0.99
Precision (%RSD)	< 6%

Application 3: Determination of Reducing Sugars

The analysis of reducing sugars is important in food science and for monitoring diabetic conditions. While less common than for sialic and α-keto acids, diamino compounds can react with the open-chain aldehyde form of reducing sugars.

Experimental Protocol: Reducing Sugar Analysis

1. Sample Preparation:

• For complex matrices, a solid-phase extraction (SPE) cleanup may be necessary to remove interferences.

• Ensure the sample is dissolved in an appropriate aqueous buffer.

2. Derivatization Procedure:

• Derivatization Reagent: Prepare a solution of 0.2 M 2,5-Diaminobenzoic acid and 0.5 M β-mercaptoethanol in glacial acetic acid.

• Mix 50 µL of the sample or standard with 50 µL of the derivatization reagent.

• Heat the mixture at 65°C for 2 hours.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in the HPLC mobile phase.

3. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 50 mM sodium acetate buffer, pH 4.5.

• Mobile Phase B: Acetonitrile.

• Isocratic/Gradient: An isocratic elution with a high aqueous content (e.g., 95% A) is often suitable for separating derivatized monosaccharides.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: Fluorescence detector with excitation at ~360 nm and emission at ~425 nm (wavelengths may need optimization).

Quantitative Data Summary (Expected Performance)

Parameter	Expected Value
Limit of Detection (LOD)	10 - 50 pmol
Limit of Quantitation (LOQ)	30 - 150 pmol
Linearity (r²)	> 0.99
Precision (%RSD)	< 5%

Visualizations

Caption: General reaction mechanism of 2,5-DABA with α-keto acids.

Application Notes and Protocols for the Quantification of 2,5-Diaminobenzoic acid-d3 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diaminobenzoic acid-d3 (d3-2,5-DABA) is a stable isotope-labeled internal standard used for the accurate quantification of 2,5-Diaminobenzoic acid in various biological matrices. Accurate and precise measurement of analytes in complex matrices such as plasma, serum, and urine is critical in pharmacokinetic, toxicokinetic, and metabolomic studies. The choice of sample preparation technique is paramount to minimize matrix effects, enhance analyte recovery, and ensure the reliability of analytical methods, particularly when using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] This document provides detailed application notes and protocols for three common sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE) for the analysis of 2,5-Diaminobenzoic acid-d3.

Overview of Sample Preparation Techniques

The primary goal of sample preparation is to isolate the analyte of interest from the complex biological matrix, remove interferences that can suppress or enhance the analyte signal in the mass spectrometer, and concentrate the analyte to improve detection limits.[4] The selection of an appropriate technique depends on the physicochemical properties of the analyte, the nature of the biological matrix, the required limit of quantification, and the desired sample throughput.

• Protein Precipitation (PPT) is a simple and rapid method for removing proteins from biological samples, typically by adding an organic solvent. While fast, it may result in a less clean extract and significant matrix effects.[5]

• Liquid-Liquid Extraction (LLE) separates analytes based on their differential solubility in two immiscible liquid phases. It offers a cleaner sample extract compared to PPT but can be more time-consuming and use larger volumes of organic solvents.[6]

• Solid-Phase Extraction (SPE) is a highly selective and versatile technique that uses a solid sorbent to retain the analyte of interest while matrix components are washed away. SPE can provide the cleanest extracts and allows for analyte concentration, often leading to the best sensitivity.[7][8]

Quantitative Data Summary

The following table summarizes the expected performance characteristics for each sample preparation technique when analyzing 2,5-Diaminobenzoic acid-d3 in human plasma. These values are representative and may vary depending on the specific LC-MS/MS instrumentation and method parameters.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery (%)	85 - 95	70 - 85	90 - 105
Matrix Effect (%)	60 - 80	85 - 95	95 - 105
Lower Limit of Quantification (LOQ)	5 ng/mL	2 ng/mL	0.5 ng/mL
Relative Standard Deviation (RSD %)	< 15	< 10	< 5
Throughput	High	Medium	Low to Medium
Cost per Sample	Low	Medium	High
Solvent Consumption	Low	High	Medium

Experimental Protocols

Protocol 1: Protein Precipitation (PPT)

This protocol is suitable for rapid screening and high-throughput analysis where a high degree of sample cleanup is not essential.

Materials:

• Human plasma containing 2,5-Diaminobenzoic acid-d3

• Acetonitrile (B52724) (ACN), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile to the plasma sample.

• Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge the tube at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant and transfer it to a clean tube.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in a suitable mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides a cleaner sample extract than PPT and is suitable for methods requiring lower detection limits.

Materials:

• Human plasma containing 2,5-Diaminobenzoic acid-d3

• Methyl tert-butyl ether (MTBE)

• Ammonium (B1175870) hydroxide (B78521) (5% in water)

• Microcentrifuge tubes (2 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 200 µL of human plasma into a 2 mL microcentrifuge tube.

• Add 50 µL of 5% ammonium hydroxide to basify the sample.

• Add 1 mL of methyl tert-butyl ether to the tube.

• Vortex the mixture for 2 minutes to facilitate the extraction of the analyte into the organic phase.

• Centrifuge at 10,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol offers the highest degree of sample cleanup and analyte concentration, making it ideal for applications requiring the lowest limits of quantification and minimal matrix effects. A mixed-mode cation exchange polymer-based sorbent is recommended for 2,5-Diaminobenzoic acid-d3.

Materials:

• Human plasma containing 2,5-Diaminobenzoic acid-d3

• SPE cartridges (e.g., Mixed-Mode Cation Exchange, 30 mg/1 mL)

• Methanol (B129727)

• Deionized water

• Formic acid (0.1% in water)

• Ammonium hydroxide (5% in methanol)

• SPE manifold

• Centrifuge

Procedure:

• Sample Pre-treatment: Centrifuge the plasma sample at 3000 rpm for 10 minutes. Dilute 100 µL of the supernatant with 400 µL of 0.1% formic acid in water.

• Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of 0.1% formic acid in water.

• Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (approximately 1 drop per second).

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interfering substances.

• Elution: Elute the analyte of interest by passing 1 mL of 5% ammonium hydroxide in methanol through the cartridge.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Solid-Phase Extraction (SPE).

Conclusion

The choice of sample preparation is a critical step in the bioanalytical workflow for 2,5-Diaminobenzoic acid-d3. For high-throughput needs, Protein Precipitation offers a rapid solution. For improved cleanliness and sensitivity, Liquid-Liquid Extraction is a viable option. For the most demanding applications requiring the highest sensitivity and minimal matrix interference, Solid-Phase Extraction is the recommended method. The protocols provided herein serve as a starting point for method development and should be optimized and validated for specific applications and matrices.

References

• 1. Adjustment of Matrix Effects in Analysis of 36 Secondary Metabolites of Microbial and Plant Origin in Indoor Floor Dust Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 6. biotage.com [biotage.com]
• 7. gcms.cz [gcms.cz]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application Note: A Highly Sensitive and Robust LC/MS/MS Method for the Quantification of Quantalor in Human Plasma Using 2,5-Diaminobenzoic acid-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note describes a sensitive, selective, and robust liquid chromatography-tandem mass spectrometry (LC/MS/MS) method for the quantification of the novel therapeutic agent, Quantalor, in human plasma. To ensure the highest level of accuracy and precision, a stable isotope-labeled internal standard, 2,5-Diaminobenzoic acid-d3, is employed. The development and validation of bioanalytical methods are crucial for the accurate assessment of pharmacokinetics, bioavailability, and bioequivalence of new chemical entities.[1][2] This method utilizes a straightforward protein precipitation for sample preparation and a reversed-phase chromatographic separation, making it suitable for high-throughput analysis in clinical and preclinical studies. The validation of this method adheres to internationally recognized regulatory guidelines.[1][2]

Experimental Protocols

1. Materials and Reagents

• Quantalor reference standard

• 2,5-Diaminobenzoic acid-d3 (Internal Standard, IS)

• Acetonitrile (LC/MS grade)

• Methanol (LC/MS grade)

• Water (LC/MS grade)

• Formic acid (LC/MS grade)

• Human plasma (K2-EDTA)

2. Standard and Quality Control Sample Preparation

• Stock Solutions: Prepare primary stock solutions of Quantalor (1 mg/mL) and 2,5-Diaminobenzoic acid-d3 (1 mg/mL) in methanol.

• Working Solutions: Prepare serial dilutions of the Quantalor stock solution with 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard (100 ng/mL) in acetonitrile.

• Calibration Standards and QC Samples: Spike blank human plasma with the appropriate Quantalor working solutions to obtain calibration standards ranging from 0.1 to 100 ng/mL and QC samples at four concentration levels:

  • Lower Limit of Quantification (LLOQ): 0.1 ng/mL

  • Low QC (LQC): 0.3 ng/mL

  • Medium QC (MQC): 10 ng/mL

  • High QC (HQC): 80 ng/mL

3. Sample Preparation: Protein Precipitation

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC/MS/MS system.

4. LC/MS/MS System and Conditions

• Liquid Chromatography:

  • System: A high-performance liquid chromatography system.

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 3 minutes, followed by a 1-minute hold at 95% B and a 1-minute re-equilibration at 5% B.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Quantalor: [M+H]+ → fragment ion (specific m/z to be determined during method development)

    • 2,5-Diaminobenzoic acid-d3 (IS): 156.1 → 112.1 (hypothetical fragmentation)

  • Source Parameters: Optimized for maximum signal intensity of the analyte and internal standard. This includes optimizing parameters like capillary voltage, source temperature, and gas flows.[3]

Data Presentation: Quantitative Method Validation Summary

The bioanalytical method was validated according to regulatory guidelines, assessing linearity, sensitivity, accuracy, precision, recovery, and stability.[4]

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	Regression Model	R²
Quantalor	0.1 - 100	Linear, 1/x² weighting	> 0.995

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, 3 days)	Inter-day Accuracy (%Bias)
LLOQ	0.1	≤ 15.0	± 15.0	≤ 20.0	± 20.0
LQC	0.3	≤ 10.0	± 10.0	≤ 15.0	± 15.0
MQC	10	≤ 8.0	± 8.0	≤ 10.0	± 10.0
HQC	80	≤ 7.5	± 7.0	≤ 10.0	± 10.0

Table 3: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor
LQC	85 - 95	88 - 92	0.95 - 1.05
HQC	88 - 98	89 - 94	0.98 - 1.02

Table 4: Stability

Stability Condition	Duration	Temperature	Stability (% of Nominal)
Bench-top	8 hours	Room Temperature	95 - 105
Freeze-thaw	3 cycles	-80°C to Room Temp.	92 - 103
Long-term	30 days	-80°C	94 - 106
Post-preparative	24 hours	4°C (Autosampler)	98 - 102

Visualizations

Caption: Experimental workflow for the quantification of Quantalor.

Caption: Logical relationship of bioanalytical method validation.

The LC/MS/MS method described in this application note provides a sensitive, specific, and reliable approach for the quantification of Quantalor in human plasma. The use of a stable isotope-labeled internal standard, 2,5-Diaminobenzoic acid-d3, ensures high accuracy and precision. The simple and rapid sample preparation procedure makes this method suitable for high-throughput analysis in support of pharmacokinetic and clinical studies. The method has been successfully validated according to international guidelines, demonstrating its robustness and reliability for bioanalytical applications.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ijprajournal.com [ijprajournal.com]

Application Notes and Protocols for the Use of 2,5-Diaminobenzoic acid-d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of drug discovery and development, a comprehensive understanding of a compound's pharmacokinetic (PK) profile is fundamental. The absorption, distribution, metabolism, and excretion (ADME) of a drug candidate dictates its efficacy and safety. Stable isotope-labeled compounds, particularly deuterated analogs like 2,5-Diaminobenzoic acid-d3, are indispensable tools in modern bioanalysis.[1][2] When used as internal standards (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, they provide unparalleled accuracy and precision in quantifying the unlabeled drug in biological matrices.[3] This document provides detailed application notes and protocols for the utilization of 2,5-Diaminobenzoic acid-d3 in pharmacokinetic studies, adhering to the principles outlined in regulatory guidelines such as those from the U.S. Food and Drug Administration (FDA).[4][5][6][7][8]

The core advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest.[2] 2,5-Diaminobenzoic acid-d3 will co-elute with the unlabeled 2,5-Diaminobenzoic acid during chromatographic separation, experiencing similar extraction recovery, and matrix effects. This co-behavior allows it to effectively normalize for variations during sample preparation and analysis, leading to highly reliable data.[9]

Application Notes

Primary Application: Internal Standard for Quantitative Bioanalysis

2,5-Diaminobenzoic acid-d3 is designated for use as an internal standard in the quantitative analysis of 2,5-Diaminobenzoic acid in biological samples (e.g., plasma, urine, tissue homogenates) via LC-MS/MS. Its utility is paramount in preclinical and clinical pharmacokinetic studies to determine key parameters such as:

• Cmax: Maximum plasma concentration

• Tmax: Time to reach Cmax

• AUC: Area under the plasma concentration-time curve

• t1/2: Elimination half-life

• Clearance: Volume of plasma cleared of the drug per unit time

• Volume of Distribution: Apparent volume into which a drug distributes in the body

Key Advantages of Using 2,5-Diaminobenzoic acid-d3:

• Enhanced Precision and Accuracy: Compensates for variability in sample preparation and instrument response.[9]

• Mitigation of Matrix Effects: Co-elution with the analyte allows for the normalization of ion suppression or enhancement.

• Improved Method Robustness: Leads to more reliable and reproducible results across different sample batches and analytical runs.

• Compliance with Regulatory Standards: The use of stable isotope-labeled internal standards is the gold standard in bioanalytical method validation as recommended by regulatory agencies.[4][7]

Experimental Protocols

The following protocols are generalized and should be optimized for the specific instrumentation and laboratory conditions. Validation of the bioanalytical method must be performed according to regulatory guidelines.[4][5][6][7][8]

Preparation of Stock and Working Solutions

a. Materials:

• 2,5-Diaminobenzoic acid (Analyte) reference standard

• 2,5-Diaminobenzoic acid-d3 (Internal Standard)

• HPLC-grade methanol (B129727) or acetonitrile

• Deionized water

b. Protocol:

• Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of the analyte and the internal standard into separate 10 mL volumetric flasks. Dissolve in and bring to volume with methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution with a 50:50 methanol:water mixture to create a series of calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with the same 50:50 methanol:water mixture to achieve a final concentration that provides a consistent and appropriate response in the LC-MS/MS system.

Sample Preparation from Plasma (Protein Precipitation)

a. Materials:

• Blank plasma (human or animal, with appropriate anticoagulant)

• Internal Standard Working Solution (in acetonitrile)

• Microcentrifuge tubes

b. Protocol:

• To a 100 µL aliquot of plasma sample (blank, calibration standard, quality control, or study sample) in a microcentrifuge tube, add 300 µL of the Internal Standard Working Solution in acetonitrile.

• Vortex the mixture vigorously for 1 minute to precipitate plasma proteins.[2]

• Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 150 µL of the mobile phase starting condition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Vortex briefly and centrifuge to pellet any remaining particulates.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Method for Quantification

a. Suggested LC Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• Column Temperature: 40°C.

b. Suggested MS/MS Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: These must be optimized by infusing the analyte and internal standard into the mass spectrometer.

  • 2,5-Diaminobenzoic acid: Precursor ion (Q1) -> Product ion (Q3)

  • 2,5-Diaminobenzoic acid-d3: Precursor ion (Q1) -> Product ion (Q3)

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and cell exit potential for each MRM transition to achieve maximum sensitivity.

Data Presentation

The following tables represent hypothetical data from a pharmacokinetic study using the described methodology.

Table 1: Calibration Curve Parameters

Parameter	Value
Linearity Range	1 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.995
Weighting	1/x²
Accuracy (% deviation)	Within ±15% (±20% at LLOQ)
Precision (%CV)	< 15% (< 20% at LLOQ)

Table 2: Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.95	95.0	8.5
Low	3	2.91	97.0	6.2
Medium	100	103.2	103.2	4.1
High	1500	1485.0	99.0	3.5

Table 3: Hypothetical Pharmacokinetic Parameters after a Single Oral Dose

Parameter	Unit	Value
Dose	mg/kg	10
Cmax	ng/mL	1250
Tmax	h	1.5
AUC(0-t)	ngh/mL	7500
AUC(0-inf)	ngh/mL	7800
t1/2	h	4.2
CL/F	L/h/kg	1.28
Vz/F	L/kg	7.6

Visualizations

Caption: Experimental workflow for pharmacokinetic analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Federal Register :: Guidance for Industry on Bioanalytical Method Validation; Availability [federalregister.gov]
• 5. labs.iqvia.com [labs.iqvia.com]
• 6. FDA Announces Availability of a Final Guidance, "Bioanalytical Method Validation" [ascpt.org]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. texilajournal.com [texilajournal.com]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry Utilizing a Deuterated Derivatization Agent

A Representative Workflow for Carboxylic Acid Quantification

Disclaimer: Extensive literature searches did not yield any specific applications of 2,5-Diaminobenzoic acid-d3 as a derivatization agent for isotope dilution mass spectrometry (IDMS). Its primary documented use in mass spectrometry is as a Matrix-Assisted Laser Desorption/Ionization (MALDI) matrix. Therefore, the following application notes and protocols are presented as a representative example for the quantification of carboxylic acids using a well-established, analogous derivatization strategy. This document is intended to serve as a template and guide for researchers, scientists, and drug development professionals.

Application Note: Quantification of a Carboxylic Acid Biomarker in Human Plasma by IDMS

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate and precise analytical technique for the quantitative analysis of compounds in complex matrices.[1] The core principle of IDMS involves the addition of a known quantity of an isotopically labeled version of the analyte (internal standard) to a sample.[1][2] This internal standard is chemically identical to the analyte but has a different mass, allowing for its distinction by a mass spectrometer.[1] By measuring the ratio of the native analyte to the isotopically labeled internal standard, precise quantification can be achieved, as this ratio remains constant even with sample loss during preparation.[3][4]

Chemical derivatization is often employed in LC-MS/MS to improve the chromatographic retention, ionization efficiency, and fragmentation characteristics of target analytes, thereby enhancing sensitivity and selectivity.[5] For carboxylic acids, which can exhibit poor retention in reversed-phase chromatography and suboptimal ionization, derivatization is a common strategy.[6][7]

This application note describes a hypothetical IDMS method for the quantification of a generic carboxylic acid biomarker in human plasma. The method utilizes a deuterated derivatization agent, analogous to how 2,5-Diaminobenzoic acid-d3 might be conceptualized, to create a stable, isotopically labeled internal standard of the derivatized analyte.

Experimental Workflow

The overall experimental workflow for this IDMS application is depicted below.

Caption: A generalized experimental workflow for IDMS analysis.

Materials and Methods

• Analytes and Reagents: Carboxylic acid standard, deuterated carboxylic acid internal standard, a suitable derivatization agent (e.g., an amine-containing reagent), and its deuterated counterpart (hypothetically, 2,5-DABA and 2,5-DABA-d3), activation reagents (e.g., carbodiimide), organic solvents (acetonitrile, methanol), and formic acid.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

A detailed protocol for this hypothetical application is provided in the subsequent section.

Protocol: IDMS Quantification of a Carboxylic Acid in Human Plasma

1. Preparation of Standards and Quality Controls

1.1. Stock Solutions: Prepare 1 mg/mL stock solutions of the carboxylic acid analyte and the deuterated internal standard in methanol.

1.2. Calibration Standards: Serially dilute the carboxylic acid stock solution to prepare a series of calibration standards ranging from 1 ng/mL to 1000 ng/mL in a surrogate matrix (e.g., charcoal-stripped plasma).

1.3. Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL) in the surrogate matrix.

2. Sample Preparation

2.1. To 100 µL of plasma sample, calibrator, or QC, add 10 µL of the deuterated internal standard working solution (e.g., at 500 ng/mL).

2.2. Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

2.3. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

2.4. Derivatization:

• Reconstitute the dried extract in 50 µL of a solution containing the derivatization agent (e.g., 10 mM) and an activating agent (e.g., 20 mM EDC) in a suitable buffer (e.g., pH 5).
• Incubate the mixture at 60°C for 30 minutes.
• Stop the reaction by adding a quenching agent or by immediate cooling.

2.5. Sample Cleanup (if necessary): Perform a liquid-liquid extraction or solid-phase extraction to remove excess derivatization reagents and other matrix components.

2.6. Evaporate the final extract and reconstitute in 100 µL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

3.1. LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient: A suitable gradient to separate the analyte from matrix interferences.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.

3.2. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MRM Transitions: Monitor the specific precursor-to-product ion transitions for the derivatized analyte and its deuterated internal standard.

Data Presentation

The quantitative data from the analysis should be summarized in clear and structured tables.

Table 1: MRM Transitions for Derivatized Analytes

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Derivatized Analyte	[Calculated M+H]+	[Fragment Ion]	[Optimized Value]
Derivatized IS (d3)	[Calculated M+H+3]+	[Fragment Ion]	[Optimized Value]

Table 2: Calibration Curve Summary

Analyte	Calibration Range (ng/mL)	R²	Weighting
Carboxylic Acid	1 - 1000	> 0.99	1/x²

Table 3: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	3	[Value]	[Value]	[Value]
Medium	300	[Value]	[Value]	[Value]
High	800	[Value]	[Value]	[Value]

Signaling Pathway Visualization

In drug development and clinical research, the quantified biomarker may be part of a larger biological pathway. Visualizing this can provide context to the analytical results. Below is a hypothetical signaling pathway where a carboxylic acid metabolite is a key component.

Caption: A hypothetical metabolic pathway involving the target biomarker.

This document provides a framework for developing an IDMS-based method for the quantification of a carboxylic acid biomarker in a biological matrix. While the specific reagent 2,5-Diaminobenzoic acid-d3 lacks documented applications for this purpose, the principles and protocols outlined here using a representative derivatization strategy can be adapted for various analytes and research needs. The combination of a robust analytical method and contextual biological visualization is crucial for advancing drug development and scientific research.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope dilution - Wikipedia [en.wikipedia.org]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. osti.gov [osti.gov]
• 5. ddtjournal.com [ddtjournal.com]
• 6. Derivatization of carboxylic groups prior to their LC analysis – A review [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of α-Keto Acids in Biological Matrices using Derivatization with o-Phenylenediamine and LC-MS/MS

Introduction

The quantitative analysis of small molecule metabolites is a cornerstone of metabolomics research, providing critical insights into cellular physiology and disease mechanisms. α-Keto acids, such as α-ketoglutarate, pyruvate, and branched-chain keto acids (BCKAs), are pivotal intermediates in central carbon metabolism, including the citric acid cycle and amino acid biosynthesis. Their accurate quantification in biological samples like plasma, tissues, and cell culture is essential for understanding metabolic disorders.

Due to their chemical properties, direct analysis of α-keto acids by liquid chromatography-mass spectrometry (LC-MS) can be challenging. Chemical derivatization is a powerful strategy to enhance analytical performance by improving chromatographic retention, increasing ionization efficiency, and enabling sensitive and specific detection. This application note describes a robust and widely validated protocol for the quantification of α-keto acids using derivatization with o-phenylenediamine (B120857) (OPD), followed by stable isotope dilution LC-MS/MS analysis.

Principle of the Method

The method is based on the chemical derivatization of α-keto acids with o-phenylenediamine (OPD). The ortho-diamine group of OPD reacts with the α-keto acid functional group to form a stable, cyclic 3-alkyl-2-quinoxalinol product. This derivatization imparts several advantages:

• Increased Stability: The resulting quinoxalinol derivative is more stable than the parent α-keto acid.

• Enhanced Hydrophobicity: The aromatic quinoxaline (B1680401) ring increases the hydrophobicity of the molecule, improving its retention on reverse-phase chromatography columns.

• Improved Ionization: The derivative is more readily ionized by electrospray ionization (ESI), leading to enhanced sensitivity in mass spectrometry.

For accurate quantification, a stable isotope-labeled internal standard (IS) is employed. The user-specified 2,5-Diaminobenzoic acid-d3 is not suitable for this reaction as it lacks the required ortho-diamine structure necessary for the cyclization reaction with α-keto acids. Instead, a deuterated or ¹³C-labeled analog of a target analyte (e.g., [¹³C₆]-α-ketoisocaproate) should be used. This IS is added to the sample at the beginning of the workflow, correcting for variations in sample preparation, derivatization efficiency, and matrix effects during LC-MS/MS analysis.[1][2][3]

Experimental Protocols

1. Materials and Reagents

• Analytes: α-Ketoglutaric acid, Pyruvic acid, α-Ketoisocaproic acid (KIC), α-Keto-β-methylvaleric acid (KMV), α-Ketoisovaleric acid (KIV), and other relevant α-keto acids.

• Internal Standard (IS): ¹³C-labeled or deuterated α-keto acid, e.g., [¹³C₆]-KIC or [¹³C₅]-α-Ketoglutarate.

• Derivatization Reagent: o-Phenylenediamine (OPD), 12.5 mM in 2 M Hydrochloric Acid (HCl). Prepare fresh.

• Solvents: Acetonitrile (ACN, LC-MS grade), Methanol (MeOH, LC-MS grade), Water (LC-MS grade), Ethyl Acetate (B1210297), Formic Acid.

• Acids: Perchloric Acid (PCA) or Trichloroacetic Acid (TCA) for protein precipitation.

• Salts: Sodium Sulfate (Na₂SO₄), Ammonium (B1175870) Acetate.

• Equipment: Centrifuge, vortex mixer, heating block or water bath, vacuum centrifuge (SpeedVac), LC-MS/MS system.

2. Sample Preparation (from Mouse Tissue)

• Tissue Homogenization: Weigh approximately 50-100 mg of frozen tissue powder into a pre-chilled microfuge tube.

• Protein Precipitation: Add 300 µL of ice-cold 3 M perchloric acid per 100 mg of tissue.[1]

• Lysis: Sonicate the mixture twice for 10 seconds on ice to ensure complete cell lysis.

• Centrifugation: Centrifuge at 25,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant containing the metabolites. At this stage, add the internal standard solution.

• Storage: Store the extracts at -80°C until derivatization.

3. Derivatization Protocol

• Reaction Setup: In a glass tube, combine 100 µL of sample extract (or standard solution) with 2.5 ng of the internal standard.

• Add Derivatization Reagent: Add 0.5 mL of 12.5 mM OPD solution (in 2 M HCl) to each tube and vortex briefly.[1]

• Incubation: Incubate the mixture at 80°C for 20 minutes in a heating block.[1]

• Cooling: Cool the tubes on ice for 10 minutes.

• Extraction:

  • Transfer the reaction mixture to a glass tube containing ~0.08 g of sodium sulfate.

  • Add 0.5 mL of ethyl acetate and vortex thoroughly.

  • Centrifuge at 500 x g for 15 minutes to separate the phases.[1]

• Drying: Transfer the upper ethyl acetate layer to a clean tube and dry completely using a vacuum centrifuge.

• Reconstitution: Reconstitute the dried derivative in 100 µL of a suitable solvent for LC-MS analysis, such as 200 mM ammonium acetate or 50% acetonitrile/water.[1]

4. LC-MS/MS Analysis

• LC System: UFLC or UHPLC system.

• Column: A reverse-phase column such as a C18 column (e.g., Inertsil ODS-4V).[4]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient from 5% to 95% B over several minutes to separate the derivatized keto acids.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for each derivatized analyte and the internal standard.

Data Presentation

Table 1: Representative MRM Transitions for OPD-Derivatized α-Keto Acids.

Analyte	Derivatized Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
α-Ketoisovaleric Acid (KIV)	189.1	174.1	2.01
α-Keto-β-methylvaleric Acid (KMV)	203.1	174.1	2.71
α-Ketoisocaproic Acid (KIC)	203.1	131.1	3.55
[¹³C₆]-KIC (Internal Standard)	209.1	137.1	3.55
α-Ketoglutaric Acid	221.1	131.1	1.85

Data adapted from published methods. Actual m/z values and retention times may vary based on instrumentation and conditions.[1]

Table 2: Method Performance Characteristics.

Parameter	KIV	KMV	KIC
Linear Range (nM)	7.8 - 32,000	7.8 - 32,000	7.8 - 32,000
Correlation Coefficient (r²)	>0.999	>0.999	>0.999
Limit of Detection (LOD, nM)	~5	~5	~5
Limit of Quantification (LOQ, nM)	~15	~15	~15
Intra-day Precision (%RSD)	< 5%	< 5%	< 5%
Inter-day Precision (%RSD)	< 10%	< 10%	< 10%

This table summarizes typical performance data for the OPD derivatization method as reported in the literature.[1]

Visualizations

References

• 1. Quantification of branched-chain keto acids in tissue by ultra fast liquid chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 3. iroatech.com [iroatech.com]
• 4. glsciencesinc.com [glsciencesinc.com]

Application of 2,5-Diaminobenzoic Acid-d3 in Dye Synthesis: A Methodological Overview

Note to the Reader: Extensive research did not yield specific documented applications or established protocols for the use of 2,5-Diaminobenzoic acid-d3 in dye synthesis. The deuterated form of this compound is not commonly cited in the literature for this purpose. However, based on the well-established principles of azo dye chemistry and the known reactivity of the non-deuterated analogue, 2,5-Diaminobenzoic acid, a theoretical application in dye synthesis can be proposed. The following application notes and protocols are therefore generalized and hypothetical, illustrating how a compound like 2,5-Diaminobenzoic acid-d3 could be used as a precursor in the synthesis of azo dyes. These protocols are derived from standard procedures for similar aromatic amines.

Introduction

2,5-Diaminobenzoic acid is a versatile aromatic compound containing two amino groups and a carboxylic acid group. These functional groups make it a suitable candidate for use as a dye intermediate. The amino groups can be diazotized and subsequently coupled with other aromatic compounds to form azo dyes, which are a large and important class of colored compounds. The presence of the carboxylic acid group can enhance water solubility and provide a site for further modification of the dye molecule. The introduction of deuterium (B1214612) atoms (in 2,5-Diaminobenzoic acid-d3) would primarily serve as a label for mechanistic studies or as a tool in analytical chemistry, with minimal expected impact on the visible color of the resulting dye.

The general pathway for synthesizing an azo dye from an aromatic amine involves two main steps:

• Diazotization: The conversion of a primary aromatic amine to a diazonium salt.

• Azo Coupling: The reaction of the diazonium salt with an electron-rich aromatic compound (a coupling component).

Hypothetical Application: Synthesis of an Azo Dye

This section outlines a generalized protocol for the synthesis of a simple azo dye using 2,5-Diaminobenzoic acid-d3 as the diazo component and a common coupling agent such as phenol.

2.1. Experimental Protocol: Diazotization of 2,5-Diaminobenzoic Acid-d3

This protocol describes the formation of the diazonium salt from 2,5-Diaminobenzoic acid-d3.

Materials:

• 2,5-Diaminobenzoic acid-d3

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Distilled water

• Ice

Procedure:

• In a beaker, dissolve a specific molar amount of 2,5-Diaminobenzoic acid-d3 in a mixture of concentrated hydrochloric acid and water.

• Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

• In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled solution of 2,5-Diaminobenzoic acid-d3, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture for an additional 15-20 minutes after the addition of sodium nitrite is complete to ensure the diazotization reaction is complete.

• The resulting solution contains the diazonium salt of 2,5-Diaminobenzoic acid-d3 and should be used immediately in the subsequent coupling reaction.

2.2. Experimental Protocol: Azo Coupling Reaction

This protocol describes the reaction of the diazonium salt with a coupling component to form the azo dye.

Materials:

• Diazonium salt solution from the previous step

• Coupling component (e.g., phenol)

• Sodium Hydroxide (NaOH) solution

• Distilled water

• Ice

Procedure:

• Dissolve the chosen coupling component (e.g., phenol) in an aqueous solution of sodium hydroxide. The alkaline conditions are necessary to activate the coupling component for the electrophilic attack of the diazonium salt.

• Cool the solution of the coupling component to 0-5 °C in an ice bath.

• Slowly add the freshly prepared, cold diazonium salt solution to the cold solution of the coupling component with vigorous stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling reaction goes to completion.

• Isolate the crude dye by vacuum filtration, washing it with cold water to remove any unreacted starting materials and salts.

• The crude dye can be further purified by recrystallization from a suitable solvent, such as ethanol (B145695) or acetic acid.

Visualization of the Synthesis Workflow

The following diagrams illustrate the generalized workflow for the synthesis of an azo dye from 2,5-Diaminobenzoic acid-d3.

Caption: Generalized workflow for the synthesis of an azo dye.

Caption: Logical flow from reactants to the final azo dye product.

Quantitative Data

As there are no specific examples in the literature for the use of 2,5-Diaminobenzoic acid-d3 in dye synthesis, no quantitative data regarding reaction yields, purity, or spectroscopic analysis can be provided. For a hypothetical reaction, such data would need to be determined experimentally. A summary table for such hypothetical data is presented below for illustrative purposes.

Parameter	Expected Outcome
Yield	Dependent on reaction conditions and coupling partner
Purity	To be assessed by techniques like HPLC or TLC
λmax (in UV-Vis)	Dependent on the final structure of the dye
Molar Absorptivity (ε)	Dependent on the final structure of the dye

Conclusion

While the specific application of 2,5-Diaminobenzoic acid-d3 in dye synthesis is not documented, the fundamental principles of organic chemistry allow for a strong theoretical basis for its use as a diazo component in the formation of azo dyes. The protocols and workflows provided here are generalized and would require optimization for any specific synthetic target. The primary role of the deuterium labeling would likely be for isotopic tracing in mechanistic or metabolic studies of the resulting dyes, rather than for altering their color properties. Researchers and drug development professionals interested in this specific compound would need to conduct exploratory experimental work to establish its reactivity and the properties of the resulting dyes.

Technical Notes & Optimization

Technical Support Center: Optimizing 2,5-Diaminobenzoic acid-d3 Signal Intensity in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the mass spectrometry signal intensity of 2,5-Diaminobenzoic acid-d3.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low signal intensity for 2,5-Diaminobenzoic acid-d3 in LC-MS analysis?

A1: Low signal intensity for 2,5-Diaminobenzoic acid-d3 can stem from several factors:

• Poor Ionization Efficiency: The intrinsic chemical properties of 2,5-Diaminobenzoic acid may lead to inefficient ionization under standard electrospray ionization (ESI) conditions. The presence of two amine groups and a carboxylic acid group can result in complex acid-base chemistry in the ESI droplet.

• Matrix Effects: Co-eluting endogenous compounds from the sample matrix (e.g., plasma, urine) can suppress the ionization of the analyte, leading to a significant drop in signal intensity.

• Suboptimal LC-MS Parameters: Inadequate chromatographic separation or non-optimized mass spectrometer settings can result in poor peak shape, low abundance of the desired precursor ion, and consequently, a weak signal.

• In-source Fragmentation: The analyte might be fragmenting within the ion source before it can be detected as the intended precursor ion, thus reducing its apparent intensity.

Q2: Which ionization mode, positive or negative, is generally better for 2,5-Diaminobenzoic acid-d3?

A2: Due to the presence of two basic amine groups, 2,5-Diaminobenzoic acid-d3 is expected to ionize well in positive ion mode via protonation to form [M+H]⁺. However, the carboxylic acid group also allows for deprotonation in negative ion mode to form [M-H]⁻. The optimal mode can be matrix- and mobile-phase dependent. It is recommended to test both polarities during initial method development. For aminobenzoic acids, the protonation site can be influenced by the solvent composition, which can affect signal stability and fragmentation patterns.[1][2]

Q3: How can I assess if matrix effects are suppressing my signal?

A3: A common method to evaluate matrix effects is the post-extraction spike experiment. This involves comparing the signal intensity of the analyte spiked into a blank, extracted sample matrix to the signal of the analyte in a neat solution at the same concentration. A significant decrease in signal in the presence of the matrix indicates ion suppression.

Q4: Is a stable isotope-labeled internal standard necessary for the quantitative analysis of 2,5-Diaminobenzoic acid?

A4: While not strictly necessary for qualitative analysis, a stable isotope-labeled internal standard (SIL-IS) is highly recommended for accurate and precise quantification. Since your analyte is 2,5-Diaminobenzoic acid-d3, you would ideally use a different isotope-labeled version (e.g., ¹³C or ¹⁵N labeled) as an internal standard. However, if 2,5-Diaminobenzoic acid (the unlabeled version) is not present in your samples, it can serve as a suitable internal standard. A SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus providing reliable correction for signal variations.[3]

Troubleshooting Guide

Issue 1: Low or No Signal Intensity

This is a common issue that can be addressed by systematically optimizing the experimental conditions.

Troubleshooting Workflow

A troubleshooting workflow for low signal intensity.

Detailed Steps:

• Mass Spectrometer Tuning:

  • Ensure the mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.

  • Infuse a standard solution of 2,5-Diaminobenzoic acid-d3 directly into the mass spectrometer to verify that the instrument can detect the analyte and to optimize precursor and product ion settings for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Electrospray Ionization (ESI) Source Parameter Optimization:

  • Systematically optimize source parameters to maximize the ion signal for your specific analyte and flow rate. Key parameters include:

    • Capillary Voltage: Typically 3-5 kV for positive mode.

    • Nebulizer Gas Pressure: Affects droplet size.

    • Drying Gas Flow and Temperature: Crucial for desolvation. Higher temperatures can improve signal but may also cause degradation of thermally labile compounds.[1]

    • Source Temperature: Can influence the protonation site and isomerization, affecting fragmentation and signal stability.[1]

  Table 1: Starting ESI Parameters for Aminobenzoic Acid Analysis

Parameter	Positive Ion Mode	Negative Ion Mode
Capillary Voltage	3500 V	-3000 V
Nebulizer Pressure	40 psi	40 psi
Drying Gas Flow	9 L/min	9 L/min
Gas Temperature	350 °C	350 °C
Skimmer Voltage	35 V	-35 V
Note: These are suggested starting points and should be optimized for your specific instrument and experimental conditions. Data adapted from a general method for pharmaceuticals.[4]

• Mobile Phase Optimization:

  • The pH of the mobile phase is critical. For positive mode ESI, a mobile phase with a pH below the pKa of the amine groups (typically around 2.5-3.5 for aromatic amines) will ensure they are protonated. The addition of 0.1% formic acid is common.

  • For negative mode ESI, a mobile phase with a pH above the pKa of the carboxylic acid group (around 4.5-5.0) will facilitate deprotonation. A small amount of ammonium (B1175870) hydroxide (B78521) or acetate (B1210297) can be used.

  • The organic solvent composition (e.g., acetonitrile (B52724) vs. methanol) can also affect ionization efficiency.

• Sample Preparation Improvement:

  • If matrix effects are suspected, enhance your sample preparation protocol.

    • Protein Precipitation (PPT): A simple but less clean method.

    • Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT.

    • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and is highly effective at removing interfering matrix components. For aminobenzoic acids, a mixed-mode or polymer-based SPE sorbent can be effective.

Issue 2: Poor Peak Shape and Inconsistent Retention Time

Good chromatography is essential for a stable and robust signal.

Troubleshooting Steps:

• Injection Solvent: Ensure your sample is dissolved in a solvent that is weaker than or equal in elution strength to the initial mobile phase. Injecting in a stronger solvent can cause peak distortion.

• Column Equilibration: Allow sufficient time for the column to re-equilibrate to the initial mobile phase conditions between injections, especially when running a gradient.

• Mobile Phase pH: Inconsistent mobile phase pH can lead to shifts in retention time. Prepare fresh mobile phases regularly and ensure accurate pH measurement.

• Column Choice: For a polar compound like 2,5-Diaminobenzoic acid-d3, a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a reversed-phase column with an aqueous-stable stationary phase (e.g., AQ-C18) may provide better retention and peak shape than a standard C18 column.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Aminobenzoic Acid Analysis

This protocol is a starting point and should be optimized for 2,5-Diaminobenzoic acid-d3.

Experimental Workflow

A general workflow for the analysis of aminobenzoic acids.

1. Sample Preparation (Solid-Phase Extraction)

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Pre-treat the sample (e.g., 100 µL of plasma) by adding an internal standard and diluting with an acidic solution (e.g., 1% formic acid in water).

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove interferences.

• Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the sample in 100 µL of the initial mobile phase.

2. Liquid Chromatography

Parameter	Suggested Condition
Column	Reversed-Phase C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometry (Tandem Quadrupole)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be determined by infusing a standard of 2,5-Diaminobenzoic acid-d3. A hypothetical transition would be based on the precursor ion [M+H]⁺ and a stable product ion.

Protocol 2: General Derivatization to Enhance Signal

Derivatization can improve ionization efficiency and chromatographic retention. Reagents that introduce a permanently charged group or a nonpolar moiety are often used. Dansyl chloride is a common derivatizing agent for primary and secondary amines.

Reaction Scheme

Derivatization of 2,5-DBA-d3 with Dansyl Chloride.

Procedure:

• To 50 µL of sample (or standard), add 50 µL of 100 mM sodium bicarbonate buffer (pH 9.0).

• Add 100 µL of Dansyl Chloride solution (1 mg/mL in acetone).

• Vortex and incubate at 60°C for 30 minutes.

• After incubation, add a small volume of a quenching reagent (e.g., 10 µL of 5% formic acid) to stop the reaction.

• The sample is now ready for LC-MS analysis. The resulting dansylated derivative will be more hydrophobic and should exhibit a strong signal in positive mode ESI due to the readily protonated dimethylamino group.

Disclaimer: This is a general protocol and must be optimized for 2,5-Diaminobenzoic acid-d3, including reagent concentration, reaction time, and temperature.

References

• 1. Effects of ESI conditions on kinetic trapping of the solution-phase protonation isomer of p-aminobenzoic acid in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probing electrospray ionization dynamics using differential mobility spectrometry: the curious case of 4-aminobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

Overcoming poor solubility of 2,5-Diaminobenzoic acid-d3 in analytical solvents

This guide provides troubleshooting strategies and detailed protocols for researchers encountering poor solubility with 2,5-Diaminobenzoic acid-d3 in common analytical solvents.

Troubleshooting Guide

Q1: Why is my 2,5-Diaminobenzoic acid-d3 not dissolving in standard solvents like water, methanol (B129727), or acetonitrile?

2,5-Diaminobenzoic acid is a zwitterionic compound. It possesses both a weakly acidic carboxylic acid group (-COOH) and two weakly basic amino groups (-NH2). In neutral solvents, the molecule can form strong intermolecular hydrogen bonds, creating a stable crystal lattice that is difficult to break down, resulting in low solubility. Its solubility is highly dependent on the pH of the solution.

Q2: I am using an aqueous mobile phase for HPLC. How can I increase the solubility of my analyte?

The most effective method for aqueous solutions is pH adjustment. By shifting the pH, you can ionize the molecule, making it more polar and readily soluble in water.

• To dissolve as an acid: Lower the pH to approximately 2. At this pH, the amino groups will be protonated (become -NH3+), and the carboxylic acid group will be largely unionized. The resulting cationic form is typically more soluble in acidic aqueous solutions.

• To dissolve as a base: Raise the pH to approximately 10-11. At this pH, the carboxylic acid group will be deprotonated (become -COO-), making the molecule anionic and more soluble in basic aqueous solutions.

See the detailed protocol below for step-by-step instructions.

Q3: My experimental protocol requires an organic solvent. What are my options if the compound shows poor solubility?

If you face challenges with pure organic solvents, a co-solvent approach is recommended.

• Start with a Stronger, Polar Aprotic Solvent: Attempt to dissolve the compound in a small amount of Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). These solvents are excellent at disrupting the hydrogen bonds that limit solubility.

• Dilute with a Miscible Co-solvent: Once dissolved in the stronger solvent, you can dilute this stock solution with your desired analytical solvent (e.g., acetonitrile, methanol) to the final working concentration. Always check for precipitation during dilution.

Q4: Can physical methods help improve dissolution?

Yes, applying energy can aid the dissolution process, especially when the kinetics are slow.

• Sonication: Place the sample vial in an ultrasonic bath. The high-frequency sound waves create cavitation, which can help break apart solid particles and accelerate solvation.

• Gentle Heating: Gently warming the solvent (e.g., to 30-40°C) can increase the solubility. However, exercise caution, as excessive heat can potentially degrade the compound. Always verify the thermal stability of your analyte.

Q5: The vial I received is labeled "2,5-Diaminobenzoic acid-d3 dihydrochloride". How does this salt form affect solubility?

The dihydrochloride (B599025) salt form (2,5-Diaminobenzoic acid dihydrochloride) is generally much more soluble in water and polar solvents like methanol than the free base form.[1] The two amino groups are protonated, making the compound a salt. If you have this form, you should observe significantly better solubility in aqueous and protic solvents. If solubility issues persist, it may indicate that the solution is saturated or that a different counter-ion might be more suitable for your specific mobile phase.

Solubility Data Summary

Quantitative solubility data for 2,5-Diaminobenzoic acid is not widely published. The deuterated form (d3) is expected to have nearly identical solubility properties. The table below provides a qualitative summary based on the properties of similar aromatic amino acids.

Solvent	Type	Expected Solubility	Recommendations & Remarks
Water	Aqueous / Polar Protic	Poor at neutral pH	Solubility is highly pH-dependent. Use acid or base to dissolve.
Methanol / Ethanol	Polar Protic	Sparingly Soluble	May require sonication or gentle heating. Can be used as a co-solvent.
Acetonitrile (ACN)	Polar Aprotic	Poor	Not a good primary solvent. Use as a component of a co-solvent system.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	Excellent initial solvent for creating concentrated stock solutions.
Dichloromethane (DCM)	Non-polar	Insoluble	Not recommended.
Hexane / Heptane	Non-polar	Insoluble	Not recommended.

Experimental Protocols

Protocol 1: Solubilization in Aqueous Solution via pH Adjustment

This protocol details how to prepare a stock solution for reversed-phase chromatography or other aqueous analyses.

• Objective: To dissolve 2,5-Diaminobenzoic acid-d3 by converting it into its more soluble salt form.

• Materials:

  • 2,5-Diaminobenzoic acid-d3

  • High-purity water (e.g., HPLC-grade)

  • 0.1 M Hydrochloric Acid (HCl) or 0.1 M Formic Acid

  • 0.1 M Ammonium Hydroxide (NH₄OH) or 0.1 M Sodium Hydroxide (NaOH)

  • Calibrated pH meter

  • Volumetric flasks and pipettes

• Methodology (Acidic pH):

  • Weigh the required amount of 2,5-Diaminobenzoic acid-d3 and place it in a volumetric flask.

  • Add approximately 70% of the final volume of high-purity water.

  • While stirring, add 0.1 M HCl (or formic acid) dropwise until the solid material dissolves completely.

  • Check the pH. It should be in the range of pH 2-3 for complete protonation of the amino groups.

  • Once fully dissolved, add water to the final volume mark.

  • If necessary, filter the solution through a 0.22 µm syringe filter before use.

• Methodology (Basic pH):

  • Weigh the required amount of 2,5-Diaminobenzoic acid-d3 and place it in a volumetric flask.

  • Add approximately 70% of the final volume of high-purity water.

  • While stirring, add 0.1 M NH₄OH (or NaOH) dropwise until the solid material dissolves completely.

  • Check the pH. It should be above pH 10 for complete deprotonation of the carboxylic acid group.

  • Once fully dissolved, add water to the final volume mark.

  • Filter the solution if necessary.

Protocol 2: Solubilization Using a Co-Solvent System

This protocol is for applications requiring an organic solvent or a mixed organic/aqueous system where pH adjustment is not feasible.

• Objective: To dissolve the compound in a minimal amount of a strong organic solvent before diluting with the final analytical solvent.

• Materials:

  • 2,5-Diaminobenzoic acid-d3

  • Dimethyl Sulfoxide (DMSO), HPLC-grade

  • Final analytical solvent (e.g., Acetonitrile, Methanol, or a mobile phase mixture)

• Methodology:

  • Weigh the required amount of 2,5-Diaminobenzoic acid-d3 and place it in a small, clean vial.

  • Add the smallest possible volume of DMSO to completely dissolve the solid. Gentle vortexing or sonication can assist this process. For example, start with 50-100 µL for 1 mg of compound.

  • This creates a concentrated stock solution in DMSO.

  • Carefully dilute this stock solution with your final target solvent to the desired working concentration. Add the solvent slowly while vortexing to prevent the compound from precipitating out of solution ("crashing out").

  • Note: Ensure the final concentration of DMSO is low enough not to interfere with your analytical method (typically <1-2% for HPLC).

Visual Troubleshooting Workflow

References

• 1. calpaclab.com [calpaclab.com]

Stability issues of 2,5-Diaminobenzoic acid-d3 in solution and storage

This technical support center provides guidance on the stability, storage, and handling of 2,5-Diaminobenzoic acid-d3 for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 2,5-Diaminobenzoic acid-d3?

A1: To ensure the long-term stability and maintain the isotopic purity of solid 2,5-Diaminobenzoic acid-d3, it should be stored in a cool, dry, and dark environment. The recommended storage temperature is between 10°C and 25°C.[1] It is crucial to keep the container tightly sealed to protect the compound from atmospheric moisture and light.[1] For extended storage, refrigeration (2-8°C) is advisable.

Q2: How should I prepare and store solutions of 2,5-Diaminobenzoic acid-d3?

A2: When preparing solutions, it is best to use high-purity, anhydrous solvents. To minimize the risk of hydrogen-deuterium (H-D) exchange, deuterated solvents are recommended where appropriate. Stock solutions should be stored in amber vials with PTFE-lined caps (B75204) to protect against light and atmospheric contaminants. For short-term use, refrigeration (2-8°C) is suitable. For longer-term storage, freezing at -20°C or below is recommended. It is advisable to prepare smaller aliquots for daily use to avoid repeated freeze-thaw cycles and warming of the main stock solution.

Q3: What are the primary degradation pathways for 2,5-Diaminobenzoic acid-d3?

A3: Based on the chemical structure of 2,5-Diaminobenzoic acid, the primary degradation pathways are expected to be oxidation and photodegradation. The aromatic diamine structure is susceptible to oxidation, which can be initiated by exposure to air (oxygen) and light, potentially leading to the formation of colored quinone-imine derivatives.[2] Exposure to light, particularly UV light, can also cause discoloration and degradation.[1] While hydrolysis is a concern for amide-containing analogs like 2,5-diaminobenzamide, the carboxylic acid group of 2,5-Diaminobenzoic acid is generally more stable under neutral conditions. However, stability can be affected by extremes in pH.

Q4: Can I expect any isotopic instability (H-D exchange) with 2,5-Diaminobenzoic acid-d3?

A4: Yes, hydrogen-deuterium (H-D) exchange is a potential issue, particularly for the deuterium (B1214612) atoms on the amino groups (-ND2-d) and the carboxylic acid group (-COOD-d). This exchange is more likely to occur in the presence of protic solvents (like water or methanol) or atmospheric moisture. To mitigate this, it is critical to handle the compound in a dry atmosphere (e.g., under nitrogen or argon) and use anhydrous or deuterated solvents.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Discoloration (yellowing/browning) of solid or solution	Oxidative degradation due to exposure to air or light.	Store the solid compound and solutions in amber vials, protected from light.[1] Purge vials with an inert gas like nitrogen or argon before sealing. Prepare fresh solutions before use whenever possible.
Unexpected peaks in HPLC or LC-MS analysis	Presence of degradation products.	Conduct a forced degradation study to identify potential degradation products and their retention times. This will help in developing a stability-indicating analytical method.
Loss of isotopic purity (lower than expected m/z in mass spectrometry)	Hydrogen-Deuterium (H-D) exchange with protic solvents or moisture.	Handle the compound under inert and dry conditions. Use anhydrous and/or deuterated solvents for solution preparation. Ensure all glassware is thoroughly dried.
Inconsistent experimental results over time	Degradation of the stock solution.	Prepare fresh stock solutions more frequently. Store stock solutions in small, single-use aliquots at -20°C or below to minimize degradation from repeated use.

Quantitative Stability Data

Stress Condition	Parameter	Conditions	Expected Degradation (%)	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	60°C for 24 hours	5 - 15%	Minimal degradation expected.
Base Hydrolysis	0.1 M NaOH	60°C for 24 hours	10 - 25%	Salt formation and potential for some decarboxylation at elevated temperatures.
Oxidation	3% H₂O₂ in Methanol (B129727) (1:1)	Room Temperature for 24 hours	20 - 40%	Quinone-imine derivatives and other oxidized species.
Thermal Degradation	Solid State	80°C for 48 hours	< 5%	Minimal degradation expected.
Photodegradation	Solution (in Methanol)	Exposed to UV light (e.g., 254 nm) for 24 hours	15 - 35%	Photolytic decomposition products.

Experimental Protocols

Forced Degradation Study Protocol

This protocol outlines a general procedure for conducting a forced degradation study on 2,5-Diaminobenzoic acid-d3 to identify potential degradation products and assess its intrinsic stability.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve 2,5-Diaminobenzoic acid-d3 in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (1:1 v/v) and store at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store the solid compound in an oven at 80°C for 48 hours. Subsequently, dissolve in the chosen solvent to the stock solution concentration.

  • Photodegradation: Expose the stock solution in a quartz cuvette to UV light (e.g., in a photostability chamber) for 24 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions to differentiate between thermal and photolytic degradation.

• Sample Analysis:

  • Prior to analysis by a stability-indicating method (e.g., HPLC-UV/MS), neutralize the acidic and basic samples.

  • Analyze all stressed samples, along with a control sample (unstressed stock solution), to determine the percentage of degradation and identify the formation of new peaks.

Stability-Indicating HPLC Method Development

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of 2,5-Diaminobenzoic acid-d3 (e.g., 254 nm) and Mass Spectrometry (MS) for identification of degradation products.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for stability issues.

References

• 1. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression with 2,5-Diaminobenzoic acid-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective use of 2,5-Diaminobenzoic acid-d3 in minimizing ion suppression effects during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2,5-Diaminobenzoic acid-d3 and how does it help in minimizing ion suppression?

A1: 2,5-Diaminobenzoic acid-d3 is a stable isotope-labeled (SIL) internal standard. In mass spectrometry, ion suppression is a matrix effect where co-eluting substances from the sample matrix (e.g., plasma, urine) interfere with the ionization of the analyte of interest, leading to reduced signal intensity and inaccurate quantification.[1][2] By using a deuterated internal standard like 2,5-Diaminobenzoic acid-d3, which has nearly identical physicochemical properties to the unlabeled analyte (2,5-Diaminobenzoic acid), it is assumed that both compounds will be affected by ion suppression to the same extent. The ratio of the analyte signal to the internal standard signal should therefore remain constant, allowing for accurate quantification even in the presence of matrix effects.

Q2: When should I use 2,5-Diaminobenzoic acid-d3 as an internal standard?

A2: 2,5-Diaminobenzoic acid-d3 is ideally used for the quantitative analysis of 2,5-Diaminobenzoic acid or structurally similar anthranilic acid derivatives in complex biological matrices. Its use is particularly recommended when developing and validating robust bioanalytical methods where high accuracy and precision are required.

Q3: Can 2,5-Diaminobenzoic acid-d3 completely eliminate ion suppression effects?

A3: While 2,5-Diaminobenzoic acid-d3 is a powerful tool to compensate for ion suppression, it may not completely eliminate inaccuracies.[3] Differential matrix effects can occur if the analyte and the internal standard do not perfectly co-elute.[1][3] It is crucial to validate the method thoroughly to ensure that the internal standard accurately reflects the behavior of the analyte.

Q4: What are the common causes of ion suppression in LC-MS/MS analysis?

A4: Common causes of ion suppression include:

• Endogenous matrix components: Phospholipids, salts, and other small molecules from biological samples are frequent culprits.[1]

• Exogenous substances: Co-administered drugs, metabolites, and even contaminants from sample collection tubes can interfere.

• Mobile phase additives: High concentrations of non-volatile buffers or ion-pairing agents can reduce ionization efficiency.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Inconsistent Retention Time for 2,5-Diaminobenzoic acid-d3

Symptom: The peak for 2,5-Diaminobenzoic acid-d3 is broad, tailing, or shows shifting retention times between injections.

Possible Causes & Solutions:

Cause	Recommended Action
Column Degradation	Inspect the column for signs of fouling or aging. Replace if necessary.
Inappropriate Mobile Phase pH	Optimize the mobile phase pH to ensure consistent ionization of 2,5-Diaminobenzoic acid.
Sample Solvent Mismatch	Ensure the sample solvent is compatible with the initial mobile phase conditions to avoid peak distortion.
Contamination	Clean the injector and autosampler to remove any potential contaminants.

Issue 2: Analyte and Internal Standard (2,5-Diaminobenzoic acid-d3) Do Not Co-elute

Symptom: A noticeable separation is observed between the analyte and 2,5-Diaminobenzoic acid-d3 peaks in the chromatogram.

Possible Causes & Solutions:

Cause	Recommended Action
Isotope Effect	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[1][3]
Solution: Adjust the chromatographic gradient to minimize the separation. A slower gradient or a column with a different selectivity may be beneficial.
Method Parameters	The current chromatographic conditions may be too resolving for this specific analyte/internal standard pair.
Solution: Experiment with different columns, mobile phases, and gradient profiles to achieve co-elution.

Issue 3: High Variability in the Internal Standard Signal

Symptom: The peak area of 2,5-Diaminobenzoic acid-d3 varies significantly across a batch of samples.

Possible Causes & Solutions:

Cause	Recommended Action
Differential Matrix Effects	The analyte and internal standard are experiencing different degrees of ion suppression.[1][3]
Solution: Improve sample preparation to remove more matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective than simple protein precipitation.
Inconsistent Sample Preparation	Variability in the sample preparation process can lead to inconsistent recovery of the internal standard.
Solution: Ensure precise and consistent execution of the sample preparation protocol for all samples.
Ion Source Contamination	A dirty ion source can lead to unstable ionization and fluctuating signal intensity.
Solution: Clean the ion source according to the manufacturer's recommendations.

Experimental Protocols

Protocol 1: Assessment of Ion Suppression Using Post-Column Infusion

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• Prepare a solution of 2,5-Diaminobenzoic acid in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and moderate signal.

• Set up the LC-MS/MS system with a T-junction between the analytical column and the mass spectrometer's ion source.

• Infuse the 2,5-Diaminobenzoic acid solution at a constant flow rate (e.g., 10 µL/min) into the mobile phase flow from the LC column using a syringe pump.

• Inject a blank, extracted matrix sample (e.g., protein-precipitated plasma) onto the column and acquire data in MRM mode for 2,5-Diaminobenzoic acid.

• Monitor the baseline signal of the infused 2,5-Diaminobenzoic acid. A drop in the baseline indicates a region of ion suppression.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Chromatographic Separation of 2,5-Diaminobenzoic Acid and its Metabolites

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the chromatographic separation of 2,5-Diaminobenzoic acid (2,5-DABA) and its potential metabolites. The following sections offer troubleshooting advice for common issues, frequently asked questions, detailed experimental protocols, and optimized separation conditions.

I. Troubleshooting Guides

This section addresses common challenges encountered during the chromatographic analysis of 2,5-Diaminobenzoic acid and its metabolites.

1. Poor Peak Shape (Tailing or Fronting)

• Symptom: Asymmetrical peaks, with a "tail" or "front" extending from the main peak.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Secondary Interactions	The amine groups in 2,5-DABA can interact with residual silanols on the silica-based column packing. Solution: Use a base-deactivated column, operate at a lower pH (e.g., pH 2.5-3.5) to protonate the amines and reduce interaction, or add a competing amine like triethylamine (B128534) (TEA) to the mobile phase (0.1-0.5%).
Column Overload	Injecting too much sample can lead to peak fronting. Solution: Reduce the sample concentration or injection volume.
Column Void or Contamination	A void at the column inlet or contamination from previous samples can cause peak distortion. Solution: Reverse flush the column. If the problem persists, replace the column.
Inappropriate Solvent for Sample Dissolution	Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion. Solution: Dissolve the sample in the initial mobile phase or a weaker solvent.

2. Poor Resolution

• Symptom: Overlapping peaks of 2,5-DABA and its metabolites or other matrix components.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Mobile Phase Composition	The organic modifier concentration may not be optimal for separation. Solution: Perform a gradient elution to determine the optimal mobile phase composition. Adjust the ratio of organic solvent to aqueous buffer.
Incorrect pH of Mobile Phase	The pH can affect the ionization state and retention of the analytes. Solution: Adjust the mobile phase pH. For aminobenzoic acids, a pH around the pKa of the carboxylic acid group (approximately 2-4) or the amino groups can significantly alter selectivity.
Inadequate Column Chemistry	The stationary phase may not be suitable for the analytes. Solution: Consider a different column chemistry. For polar compounds like 2,5-DABA and its potential glycine (B1666218) conjugates, a C18 column with good aqueous stability or a HILIC column may provide better separation.
Flow Rate is Too High	High flow rates can decrease separation efficiency. Solution: Reduce the flow rate. Note that this will increase the run time.

3. Fluctuating Retention Times

• Symptom: The time at which a peak elutes varies between injections.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Pump Malfunction or Leaks	Inconsistent mobile phase delivery will lead to shifting retention times. Solution: Check for leaks in the pump, fittings, and seals. Purge the pump to remove any air bubbles.
Inadequate Column Equilibration	The column is not fully equilibrated with the mobile phase between gradient runs. Solution: Increase the column equilibration time between injections.
Changes in Mobile Phase Composition	Evaporation of the organic solvent or improper mixing can alter the mobile phase composition. Solution: Ensure mobile phase reservoirs are capped and that the online mixer is functioning correctly.
Temperature Fluctuations	Changes in column temperature will affect retention times. Solution: Use a column oven to maintain a consistent temperature.

4. High Backpressure

• Symptom: The system pressure is significantly higher than normal.

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Column or Frit Blockage	Particulate matter from the sample or mobile phase can block the column inlet frit. Solution: Reverse flush the column. If this does not resolve the issue, replace the inlet frit or the column.
Precipitation of Buffer in Mobile Phase	High concentrations of organic solvent can cause buffer salts to precipitate. Solution: Ensure the buffer concentration is compatible with the organic solvent concentration. Filter the mobile phase before use.
Blockage in Tubing or Injector	Obstructions can occur anywhere in the flow path. Solution: Systematically disconnect components (starting from the detector and moving backward) to identify the source of the blockage.

II. Frequently Asked Questions (FAQs)

Q1: What are the likely metabolites of 2,5-Diaminobenzoic acid?

While specific metabolic studies on 2,5-DABA are not widely published, it is reasonable to predict metabolites based on the known biotransformation of similar compounds like p-aminobenzoic acid (PABA).[1][2] The primary metabolic pathways for aromatic amines and carboxylic acids include:

• Glycine Conjugation: The carboxylic acid group can be conjugated with glycine to form 2,5-diaminohippuric acid.[1][2]

• N-Acetylation: One or both of the amino groups can be acetylated.

• Hydroxylation: The aromatic ring can be hydroxylated.

Q2: What is a good starting point for HPLC method development for 2,5-DABA and its potential metabolites?

A good starting point is a reversed-phase HPLC method using a C18 column.[2][3]

• Column: C18, 5 µm, 4.6 x 150 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile (B52724)

• Gradient: Start with a low percentage of B (e.g., 5%) and increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm or by mass spectrometry.

Q3: How can I improve the sensitivity of my analysis?

For low concentrations of 2,5-DABA and its metabolites, consider using LC-MS/MS.[4][5] Mass spectrometry offers significantly higher sensitivity and selectivity compared to UV detection. Use electrospray ionization (ESI) in positive ion mode, as the amino groups are readily protonated.

Q4: My baseline is noisy. What can I do?

A noisy baseline can be caused by several factors.[6]

• Degas your mobile phase: Dissolved gases can outgas in the detector, causing noise. Use an online degasser or sparge the mobile phase with helium.

• Contaminated mobile phase: Use high-purity solvents and freshly prepared buffers.

• Failing detector lamp: If using a UV detector, the lamp may need to be replaced.

• Pump issues: Inconsistent mixing or pump pulsations can cause baseline noise.

III. Data Presentation

The following table summarizes typical starting conditions for the analysis of aminobenzoic acid isomers, which can be adapted for 2,5-DABA.

Parameter	Method 1: Reversed-Phase HPLC	Method 2: Mixed-Mode HPLC	Method 3: LC-MS/MS
Column	C18 (e.g., Zorbax SB-Aq)	Mixed-Mode (e.g., Amaze SC)[3]	C18 (e.g., XTerra MS C18)[5]
Dimensions	4.6 x 250 mm, 5 µm	3.0 x 100 mm, 5 µm[3]	2.1 x 100 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	Acetonitrile/Water/Ammonium Formate[3]	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Not Applicable (Isocratic)	Acetonitrile
Gradient	5-95% B over 20 min	Isocratic	10-90% B over 15 min
Flow Rate	1.0 mL/min	0.5 mL/min	0.2 mL/min
Temperature	25 °C	30 °C	35 °C
Detection	UV at 254 nm	UV at 250 nm[3]	ESI Positive Ion Mode

IV. Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method for 2,5-DABA

• Preparation of Mobile Phase:

  • Mobile Phase A: Add 1 mL of formic acid to 999 mL of HPLC-grade water. Filter and degas.

  • Mobile Phase B: HPLC-grade acetonitrile.

• Sample Preparation:

  • Dissolve the sample in a mixture of 95% Mobile Phase A and 5% Mobile Phase B to a final concentration of 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: C18, 5 µm, 4.6 x 150 mm.

  • Injection Volume: 10 µL.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • UV Detection: 254 nm.

  • Gradient Program:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 95% B

    • 25-30 min: 95% B

    • 30.1-35 min: 5% B (re-equilibration)

• Analysis:

  • Inject a blank (diluent) followed by the sample.

  • Identify the peak corresponding to 2,5-DABA by comparing the retention time with a standard.

Protocol 2: LC-MS/MS Method for Metabolite Identification

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation:

  • For biological samples (e.g., plasma, urine), perform a protein precipitation with acetonitrile (3:1 ratio of acetonitrile to sample).

  • Centrifuge and collect the supernatant.

  • Evaporate the supernatant to dryness and reconstitute in 100 µL of 95% Mobile Phase A and 5% Mobile Phase B.

• LC-MS/MS Conditions:

  • Column: C18, 3.5 µm, 2.1 x 100 mm.

  • Flow Rate: 0.3 mL/min.

  • Gradient: 5% to 90% B over 15 minutes.

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Scan Mode: Full scan for parent ions and product ion scan for fragmentation patterns.

• Data Analysis:

  • Extract ion chromatograms for the expected m/z of 2,5-DABA and its potential metabolites (e.g., glycine conjugate, acetylated forms).

  • Analyze the fragmentation patterns to confirm the identity of the metabolites.

V. Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

Caption: Workflow for 2,5-DABA analysis.

References

• 1. Preliminary assessment of glycine conjugation of para-aminobenzoic acid as a quantitative test of liver function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycine conjugation of para-aminobenzoic acid (PABA): a quantitative test of liver function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. al-edu.com [al-edu.com]
• 4. Glycine conjugation of para-aminobenzoic acid (PABA): a pilot study of a novel prognostic test in acute liver failure in children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]

Technical Support Center: Derivatization Reactions with 2,5-Diaminobenzoic Acid

Welcome to the technical support center for 2,5-Diaminobenzoic Acid (2,5-DABA) derivatization reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental procedures.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the derivatization of analytes, such as sialic acids, using 2,5-Diaminobenzoic Acid for subsequent analysis, typically by HPLC with fluorescence detection or mass spectrometry.

Q1: Why am I observing low derivatization yield?

A1: Low derivatization yield is a common issue that can be attributed to several factors. The reaction conditions may be suboptimal, or the reagent itself might be compromised.

• Suboptimal Reaction Temperature: The reaction temperature significantly influences the reaction kinetics. If the temperature is too low, the reaction may proceed too slowly, resulting in an incomplete reaction. Conversely, excessively high temperatures can lead to the degradation of the analyte or the derivatization reagent.[1]

• Incorrect pH: The pH of the reaction mixture is critical. For the derivatization of sialic acids, the reaction is typically carried out under acidic conditions. An inappropriate pH can lead to poor reaction efficiency.

• Reagent Quality and Preparation: The purity and proper preparation of the 2,5-Diaminobenzoic Acid solution are crucial. Ensure that the 2,5-DABA is of high purity and that the derivatization reagent is prepared fresh. The DMB reagent, which is structurally similar and used in analogous reactions, is known to be sensitive to aging, which can lead to the appearance of extraneous peaks in blanks.[1]

• Presence of Water: For some derivatization reactions, the presence of water can hinder the reaction or hydrolyze the formed derivative, thus reducing the yield.

Troubleshooting Flowchart for Low Derivatization Yield

Caption: Troubleshooting workflow for low derivatization yield.

Q2: I am seeing unexpected peaks in my chromatogram. What could be the cause?

A2: The presence of extraneous peaks can arise from side reactions, reagent degradation, or contamination.

• Side Products: In the context of sialic acid derivatization, incomplete reactions can lead to the presence of unreacted sialic acids. For linkage-specific analysis, misconversion can occur, such as the esterification of α2,3-linked sialic acids or lactone formation on α2,6-linked sialic acids.[2][3]

• Reagent-Related Peaks: As the derivatization reagent ages, it can produce interfering peaks in the chromatogram.[1] It is highly recommended to use freshly prepared reagent solutions.

• Contamination: Contamination from glassware, solvents, or the sample itself can introduce unexpected peaks. Ensure meticulous cleaning of all materials and use high-purity solvents.

Table 1: Common Side Products in Sialic Acid Derivatization

Side Product	Potential Cause	Suggested Solution
Unreacted Sialic Acids	Incomplete reaction	Optimize reaction time, temperature, and reagent concentration.
Esterification of α2,3-linked Sialic Acids	Non-specific reaction, incorrect pH	Ensure optimal acidic conditions for lactonization.
Lactonization of α2,6-linked Sialic Acids	Non-specific reaction	Verify catalyst and reaction conditions.

Q3: My derivatization reaction appears to be incomplete. How can I drive it to completion?

A3: Incomplete derivatization is often a result of insufficient reaction time, suboptimal reagent concentration, or the presence of interfering substances.

• Reaction Time: Derivatization reactions require a specific amount of time to reach completion. Ensure you are following the recommended incubation time in your protocol. For sialic acid derivatization with DMB, incubation times of 2.5 hours have been reported.[1]

• Reagent Concentration: An insufficient amount of the derivatization reagent can lead to an incomplete reaction. It is advisable to use a molar excess of the derivatization reagent.

• Sample Matrix Effects: The sample matrix can sometimes interfere with the derivatization reaction. It may be necessary to perform a sample cleanup step prior to derivatization. For instance, in the analysis of sialic acids from infant formula, an elution step is used to isolate the sialic acids before derivatization.[1]

Experimental Protocols

Protocol 1: Derivatization of Sialic Acids with a DMB-type Reagent (adapted from similar protocols)

This protocol provides a general guideline for the derivatization of sialic acids for HPLC analysis. Note that 2,5-Diaminobenzoic Acid can be used as an alternative to 1,2-diamino-4,5-methylenedioxybenzene (DMB), though reaction conditions may need further optimization.

Materials:

• 2,5-Diaminobenzoic Acid (or DMB)

• Glacial Acetic Acid

• 2-Mercaptoethanol (B42355)

• Sodium Hydrosulfite

• Deionized Water

• Sample containing sialic acids (previously hydrolyzed if necessary)

• Heating block

• Microcentrifuge vials

Procedure:

• Preparation of the Derivatization Reagent:

  • In a glass vial, combine 1.5 mL of deionized water and 172 µL of glacial acetic acid. Mix well.

  • Add 112 µL of 2-mercaptoethanol to the solution and mix thoroughly.

  • Add 4.9 mg of sodium hydrosulfite and mix until dissolved. The solution may appear cloudy.

  • Finally, add 3.5 mg of 2,5-Diaminobenzoic Acid (or DMB hydrochloride) and 200 µL of deionized water. Mix until the reagent is fully dissolved. This reagent should be prepared fresh.[1]

• Derivatization Reaction:

  • In a microcentrifuge vial, mix 50 µL of your sample (or standard) with 50 µL of the freshly prepared derivatization reagent.

  • Incubate the vials in a heating block at 50 ± 2 °C for 2.5 hours in the dark.[1]

• Sample Preparation for HPLC:

  • After incubation, the reaction can be stopped by cooling the sample.

  • The sample is now ready for injection into the HPLC system.

Reaction Mechanism for Sialic Acid Derivatization

The derivatization of sialic acids with diamino compounds like 2,5-DABA or DMB proceeds through a condensation reaction between the diamine and the α-keto acid functionality of the sialic acid, forming a fluorescent derivative.

Caption: General reaction scheme for sialic acid derivatization.

Quantitative Data Summary

Table 2: Optimization of Derivatization and HPLC Conditions

Parameter	Condition	Observation/Outcome	Reference
Derivatization Temperature	35 °C	Slower reaction rate	[1]
40 °C	Optimal peak areas	[1]
50 °C	Reduced peak areas, potential on-column decomposition	[1]
HPLC Column Temperature	40 °C	Good separation	[1]
45 °C	Shortest run time with no detectable decomposition	[1]
Standard Matrix	Not in formic acid	Different reaction efficiency compared to samples	[1]
In formic acid	Consistent reaction efficiency with samples	[1]

This technical support center provides a foundational guide for troubleshooting derivatization reactions with 2,5-Diaminobenzoic Acid. For more complex issues, consulting detailed literature on sialic acid analysis is recommended.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Ionization Efficiency of 2,5-Diaminobenzoic Acid-d3 Derivatives

Welcome to the technical support center for the analysis of 2,5-Diaminobenzoic acid-d3 (d3-2,5-DABA) derivatives. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to the mass spectrometric analysis of these compounds.

Frequently Asked Questions (FAQs)

Q1: What is the expected mass of 2,5-Diaminobenzoic acid-d3 and how should I set up my mass spectrometer to detect it?

A1: The molecular formula for non-deuterated 2,5-Diaminobenzoic acid is C₇H₈N₂O₂.[1][2] Its monoisotopic mass is approximately 152.06 Da.[1] The "-d3" designation indicates that three hydrogen atoms have been replaced by deuterium (B1214612). Assuming the deuterium atoms are on the aromatic ring, the expected monoisotopic mass for the neutral molecule would be approximately 155.08 Da. When setting up your mass spectrometer, you should look for the protonated molecule [M+H]⁺ in positive ion mode at m/z 156.09 or the deprotonated molecule [M-H]⁻ in negative ion mode at m/z 154.07.

Q2: Which ionization mode, positive or negative Electrospray Ionization (ESI), is better for d3-2,5-DABA derivatives?

A2: 2,5-Diaminobenzoic acid contains two basic amino groups and one acidic carboxylic acid group. This amphoteric nature allows for ionization in both positive and negative modes.

• Positive Ion Mode (ESI+): The two amino groups are readily protonated, especially in an acidic mobile phase (e.g., with 0.1% formic acid). This mode is generally preferred and often yields a strong signal for the [M+H]⁺ ion.

• Negative Ion Mode (ESI-): The carboxylic acid group can be deprotonated to form an [M-H]⁻ ion, typically facilitated by a basic mobile phase (e.g., with 0.1% ammonium (B1175870) hydroxide). The optimal mode can depend on the specific derivative and the sample matrix. It is recommended to test both modes during method development.

Q3: I am observing a very weak signal for my d3-2,5-DABA derivative. What are the most common causes?

A3: Low signal intensity is a frequent issue. The primary causes include:

• Suboptimal Ionization: The compound may not ionize efficiently under the current conditions. This can be due to an inappropriate mobile phase pH, which fails to promote protonation (ESI+) or deprotonation (ESI-).

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the analyte.[3] This is a major concern in quantitative LC-MS analysis.[3]

• Poor Chromatographic Peak Shape: Broad or tailing peaks result in a lower signal-to-noise ratio. This can be caused by secondary interactions with the column stationary phase or an inappropriate sample diluent.

• Inefficient Desolvation: The gas and temperature settings in the ion source may not be optimal for the solvent flow rate, leading to poor droplet desolvation and reduced ion transfer into the mass spectrometer.

Q4: Is it necessary to use a deuterated internal standard for a deuterated analyte like d3-2,5-DABA?

A4: While d3-2,5-DABA itself is a deuterated compound, it is typically used as an internal standard for the non-deuterated version of the molecule.[4] If you are quantifying the d3-2,5-DABA derivative itself (for example, in a metabolic fate study), you would ideally use a different stable isotope-labeled analog as an internal standard, such as one containing ¹³C or ¹⁵N (e.g., [¹³C₆]-2,5-DABA).[5][6] This ensures the internal standard has a distinct mass but co-elutes and experiences similar matrix effects.

Q5: What is derivatization and how can it improve the signal of my d3-2,5-DABA derivative?

A5: Derivatization is the process of chemically modifying an analyte to enhance its analytical properties.[7] For LC-MS, this often involves attaching a chemical tag that improves ionization efficiency.[7] For d3-2,5-DABA, which has two primary amine groups, derivatization can introduce a permanently charged moiety (e.g., a quaternary amine) or a group with very high proton affinity. This strategy can dramatically increase the signal response in ESI-MS, sometimes by several orders of magnitude.[8]

Troubleshooting Guide

This guide addresses specific problems you may encounter during the LC-MS analysis of d3-2,5-DABA derivatives.

Problem 1: Low signal intensity or complete signal absence.

Possible Cause	Recommended Solution
Incorrect Ion Source Polarity	The compound has both acidic and basic functional groups. Ensure you are analyzing in the appropriate mode (positive is typically better for the amino groups). Test both positive and negative ion modes.
Suboptimal Mobile Phase pH	For ESI+, ensure the mobile phase pH is acidic (e.g., add 0.1% formic acid) to promote protonation of the amino groups. For ESI-, use a basic mobile phase (e.g., 0.1% ammonium hydroxide).
Ion Suppression (Matrix Effects)	Dilute the sample to reduce the concentration of interfering matrix components. Improve sample clean-up using Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Adjust the chromatography to separate the analyte from the interfering compounds.[3]
Inefficient Source Conditions	Optimize ion source parameters, including gas temperatures, gas flow rates, and capillary/nozzle voltage.[9] Start with the instrument manufacturer's recommended settings and adjust systematically.
Chemical Derivatization Needed	If the native compound has inherently poor ionization efficiency, consider derivatization to add a more easily ionizable group. (See Experimental Protocol 2).

Problem 2: Poor chromatographic peak shape (tailing, splitting, or broad peaks).

Possible Cause	Recommended Solution
Secondary Silanol Interactions	The basic amino groups can interact with acidic residual silanols on C18 columns, causing peak tailing. Use a column with advanced end-capping or a different stationary phase. Ensure the mobile phase contains an acidic modifier like formic acid to protonate the amines and reduce these interactions.[3]
Sample Solvent Mismatch	If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur. Reconstitute the final sample extract in a solvent that is the same as or weaker than the starting mobile phase.[10]
Column Overload	Injecting too much sample can lead to broad, fronting peaks. Reduce the injection volume or sample concentration.[10]
Column Contamination/Degradation	Contaminants from previous injections can affect peak shape.[11] Flush the column with a strong solvent or replace it if performance does not improve.

Problem 3: Inconsistent retention times.

Possible Cause	Recommended Solution
Insufficient Column Equilibration	Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before each injection.[9]
LC Pump or Seal Issues	Pressure fluctuations can indicate problems with the LC pump, such as air bubbles or worn seals.[11] Purge the pump and check the system pressure trace for stability.[12]
Mobile Phase Composition Changes	If mobile phases are prepared in large batches, evaporation or degradation can occur over time. Prepare fresh mobile phases daily.[11]

Experimental Protocols

Protocol 1: General LC-MS/MS Method Optimization Workflow

This protocol outlines a systematic approach to developing a robust LC-MS/MS method for d3-2,5-DABA derivatives.

• Analyte and Standard Preparation:

  • Prepare a 1 mg/mL stock solution of the d3-2,5-DABA derivative in methanol (B129727) or DMSO.

  • Create a working solution of 1 µg/mL in 50:50 methanol:water for direct infusion.

  • Prepare a 100 ng/mL working solution in the initial mobile phase for LC optimization.

• Mass Spectrometer Optimization (Direct Infusion):

  • Infuse the 1 µg/mL working solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min).

  • Optimize ESI source parameters:

    • Ionization Polarity: Test both positive and negative modes to identify the one with the best response.

    • Capillary/Spray Voltage: Adjust for a stable spray and maximum ion current.

    • Gas Flow & Temperature: Optimize nebulizer gas, drying gas, and source temperature to achieve maximum desolvation and signal.

  • MS/MS Optimization:

    • Select the precursor ion (e.g., [M+H]⁺).

    • Perform a product ion scan to identify major, stable fragment ions.

    • For each fragment, optimize the Collision Energy (CE) to maximize its intensity. Select at least two MRM transitions (one for quantification, one for confirmation).

• Chromatography (LC) Optimization:

  • Column Selection: Start with a C18 reversed-phase column (e.g., 50 mm x 2.1 mm, <3 µm particle size).

  • Mobile Phase Selection:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

  • Gradient Development:

    • Start with a broad scouting gradient (e.g., 5% to 95% B over 10 minutes) to determine the approximate elution time.

    • Develop a focused gradient around the elution time to ensure good separation from matrix components and achieve a sharp peak shape. Aim for a peak width of <15 seconds.

  • Flow Rate and Temperature: Optimize the flow rate based on the column dimensions (e.g., 0.4-0.6 mL/min for a 2.1 mm ID column). Set the column temperature (e.g., 40 °C) to improve peak shape and reproducibility.

• System Suitability:

  • Once the method is developed, inject the 100 ng/mL standard multiple times to assess retention time stability, peak area reproducibility (%RSD < 15%), and peak shape.[12]

Protocol 2: Derivatization with Dansyl Chloride for Enhanced ESI+ Signal

This protocol describes a general procedure for derivatizing the primary amine groups of d3-2,5-DABA to improve ionization efficiency. Dansyl chloride reacts with primary amines to form highly fluorescent and easily ionizable sulfonamide derivatives.

• Reagent Preparation:

  • Derivatization Reagent: Prepare a 1 mg/mL solution of Dansyl Chloride in acetone-free acetonitrile.

  • Reaction Buffer: Prepare a 100 mM sodium bicarbonate buffer and adjust the pH to 9.5 with NaOH.

• Derivatization Procedure:

  • Evaporate 50 µL of the sample extract or standard solution to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 50 µL of the pH 9.5 reaction buffer.

  • Add 50 µL of the Dansyl Chloride solution.

  • Vortex the mixture gently and incubate at 60 °C for 30 minutes in the dark.

  • After incubation, add 10 µL of 2.5% formic acid to quench the reaction.

  • The sample is now ready for LC-MS analysis. The resulting derivative will have a significantly higher mass and should be analyzed in positive ion mode.

Data Presentation

Table 1: Example LC-MS/MS Parameters for d3-2,5-DABA Analysis

Parameter Category	Parameter	Suggested Starting Value	Notes
LC System	Column	C18, 50 x 2.1 mm, 1.8 µm	Provides good retention for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier for good peak shape and ESI+ efficiency.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile often provides sharper peaks than methanol.
Gradient	5% B to 80% B in 5 min	Adjust based on analyte retention.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves reproducibility and peak shape.
Injection Vol.	5 µL	Adjust based on sensitivity and concentration.
MS System	Ionization Mode	ESI Positive	Protonates the two basic amino groups.
Capillary Voltage	3.5 kV	Optimize for stable spray.
Nebulizer Gas	45 psi	Optimize for signal intensity.
Drying Gas Flow	10 L/min	Adjust with temperature for efficient desolvation.
Drying Gas Temp.	350 °C	Adjust with flow rate.
Precursor Ion	m/z 156.1	[M+H]⁺ for d3-2,5-DABA.
Product Ions	e.g., m/z 138.1, 110.1	To be determined experimentally.
Collision Energy	e.g., 15 eV, 25 eV	Optimize for each product ion.

Table 2: Illustrative Impact of Derivatization on Signal Intensity

This table presents hypothetical data to demonstrate the potential improvement in signal intensity after derivatization with Dansyl Chloride.

Analyte Form	Average Peak Area (n=3)	Signal-to-Noise (S/N) Ratio	Fold Increase in S/N
Underivatized d3-2,5-DABA	1.5 x 10⁴	25	-
Dansyl-derivatized d3-2,5-DABA	8.9 x 10⁵	1,450	58x

Visualizations

Troubleshooting and Experimental Workflows

Caption: Logical workflow for troubleshooting low signal intensity.

Caption: Experimental workflow for amine derivatization.

References

• 1. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. benchchem.com [benchchem.com]
• 5. aquila.usm.edu [aquila.usm.edu]
• 6. Synthesis of [13C6]3,4-diaminobenzoic acid as a precursor for stable isotope labeled benzimidazoles [agris.fao.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. Use of the derivatizing agent 4-aminobenzoic acid 2-(diethylamino)ethyl ester for high-sensitivity detection of oligosaccharides by electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. agilent.com [agilent.com]
• 11. zefsci.com [zefsci.com]
• 12. myadlm.org [myadlm.org]

Purity analysis and potential interferences of 2,5-Diaminobenzoic acid-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,5-Diaminobenzoic acid-d3. It covers purity analysis, potential interferences, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is 2,5-Diaminobenzoic acid-d3 primarily used for in research?

A1: 2,5-Diaminobenzoic acid-d3 is the deuterated form of 2,5-Diaminobenzoic acid. Its most common application is as an internal standard (IS) in quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.[1][2] The deuterium (B1214612) labeling makes it chemically almost identical to the non-labeled analyte, but its increased mass allows it to be distinguished by the mass spectrometer.[1] This helps to correct for variations during sample preparation, injection, and ionization, leading to more accurate and precise quantification.[1][3]

Q2: How is the purity and isotopic enrichment of 2,5-Diaminobenzoic acid-d3 determined?

A2: The chemical purity and isotopic enrichment of 2,5-Diaminobenzoic acid-d3 are typically determined using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the benchmark technique to confirm the position of deuterium incorporation and to determine the isotopic purity of the compound.[4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is used to assess chemical purity by separating the compound from non-labeled or partially labeled species and other impurities. The mass spectrometer confirms the mass of the deuterated compound.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile derivatives of the compound, GC-MS can also be employed to determine isotopic purity and identify volatile impurities.[4]

Q3: What are the recommended storage conditions for 2,5-Diaminobenzoic acid-d3?

A3: It is recommended to store 2,5-Diaminobenzoic acid-d3 at 4°C, protected from light, and in an inert atmosphere.[5] Proper storage is crucial to prevent degradation and maintain the integrity of the compound.

Troubleshooting Guide

Issue 1: Low or No Signal from the Deuterated Internal Standard

Potential Causes:

• Improper Storage: Degradation due to exposure to light, heat, or reactive atmospheres.[6]

• Pipetting or Dilution Errors: Inaccurate preparation of stock or working solutions.

• Inefficient Ionization: Suboptimal mass spectrometer source conditions for the compound.[6]

• Adsorption to Labware: The compound may adsorb to the surfaces of plastic tubes or pipette tips.[6]

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound has been stored according to the manufacturer's recommendations (typically refrigerated and protected from light).[6]

• Prepare Fresh Solutions: Prepare new stock and working solutions, paying close attention to pipetting and dilution accuracy.

• Optimize MS Source Conditions: Infuse a solution of the internal standard directly into the mass spectrometer to optimize parameters like spray voltage, gas flows, and temperature.[6]

• Use Low-Adsorption Labware: If adsorption is suspected, use low-adsorption plasticware or silanized glassware.

Issue 2: Chromatographic Separation of Analyte and Deuterated Internal Standard

Potential Cause:

• Isotope Effect: The substitution of hydrogen with deuterium can sometimes lead to slight differences in retention time on a chromatographic column, a phenomenon known as the chromatographic isotope effect.[7] This can be problematic if the separation is significant enough to cause differential matrix effects.[2]

Troubleshooting Steps:

• Adjust Chromatographic Conditions: Modify the mobile phase composition, gradient profile, or column temperature to minimize the separation.

• Use a Lower Resolution Column: In some cases, a column with slightly lower resolving power can help the peaks to co-elute more completely.[2]

• Ensure Complete Peak Overlap: The goal is to have the analyte and internal standard peaks overlap as much as possible to ensure they experience the same matrix effects.[2]

Issue 3: Inaccurate Quantification Due to Potential Interferences

Potential Causes:

• Isotopic Exchange: Labile deuterium atoms (e.g., on -COOH or -NH2 groups) can exchange with hydrogen atoms from the solvent or matrix. This can lead to a decrease in the internal standard signal and an increase in the analyte signal, causing inaccurate quantification.[1][8]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte and/or the internal standard, leading to erroneous results.[1][7]

• Cross-Contribution from Unlabeled Analyte: The deuterated internal standard may contain a small amount of the unlabeled analyte as an impurity, which can interfere with the measurement of the actual analyte, especially at low concentrations.[1]

Troubleshooting Steps:

• Check for Isotopic Exchange: The deuterium atoms on the benzene (B151609) ring of 2,5-Diaminobenzoic acid-d3 are generally stable. However, if exchange is suspected, ensure the pH of the mobile phase and sample solutions is controlled. Storing samples in acidic or basic solutions should be avoided.[8]

• Evaluate Matrix Effects: Perform a post-extraction spike experiment to compare the signal of the analyte and internal standard in a clean solution versus the signal in an extracted blank matrix. This will help quantify the extent of ion suppression or enhancement.[1]

• Assess Internal Standard Purity: Analyze a high concentration of the deuterated internal standard and monitor for the presence of the unlabeled analyte's mass transition. The contribution should be minimal.[1]

Purity Analysis and Potential Interferences Data

Table 1: Typical Purity Specifications for 2,5-Diaminobenzoic acid-d3

Parameter	Specification	Analytical Method
Chemical Purity	≥ 97%	HPLC-UV/MS
Isotopic Purity (d3)	≥ 98%	Mass Spectrometry
Isotopic Enrichment	≥ 99 atom % D	NMR Spectroscopy

Note: These are typical specifications and may vary between suppliers.

Table 2: Potential Impurities and Interferences

Impurity/Interference	Potential Source	Analytical Method for Detection	Mitigation Strategy
2,5-Diaminobenzoic acid (unlabeled)	Incomplete deuteration during synthesis	LC-MS	Chromatographic separation and mass differentiation
Isomeric Diaminobenzoic acids	Byproducts of synthesis	HPLC with appropriate column and mobile phase	High-resolution chromatography
Starting materials (e.g., dinitrobenzoic acid)	Incomplete reaction	LC-MS	Purification of the final product
Matrix Components (e.g., salts, lipids)	Biological samples	LC-MS	Sample cleanup (e.g., SPE), chromatographic separation
Partially labeled intermediates (d1, d2)	Incomplete deuteration	Mass Spectrometry	High-resolution MS to resolve isotopic peaks

Experimental Protocols

Protocol 1: Purity Analysis by HPLC-MS

This protocol outlines a general method for determining the chemical and isotopic purity of 2,5-Diaminobenzoic acid-d3.

1. Sample Preparation:

• Prepare a stock solution of 2,5-Diaminobenzoic acid-d3 in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a working concentration of 10 µg/mL with the initial mobile phase composition.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-15 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Mode: Full scan from m/z 100-300 to identify impurities and a selected ion monitoring (SIM) or multiple reaction monitoring (MRM) scan for the analyte and its unlabeled form.

• Monitored Ions (for SIM):

  • 2,5-Diaminobenzoic acid-d3: [M+H]⁺ = m/z 156.1

  • 2,5-Diaminobenzoic acid (unlabeled): [M+H]⁺ = m/z 153.1

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, gas temperatures, and flow rates).

Visualizations

Caption: Workflow for the purity analysis of 2,5-Diaminobenzoic acid-d3.

Caption: Logical workflow for troubleshooting common interferences.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,5-Diaminobenzoic acid | 610-74-2 | FD70797 | Biosynth [biosynth.com]
• 5. 610-74-2|2,5-Diaminobenzoic acid|BLD Pharm [bldpharm.com]
• 6. rsc.org [rsc.org]
• 7. myadlm.org [myadlm.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Guide to Cross-Validation of Bioanalytical Methods Using 2,5-Diaminobenzoic acid-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioanalytical methods for the quantification of small molecule therapeutics, with a focus on the use of 2,5-Diaminobenzoic acid-d3 as a stable isotope-labeled internal standard (SIL-IS). Cross-validation of analytical methods is a critical step in drug development to ensure data integrity and consistency, particularly when samples are analyzed at different laboratories or with different methodologies over the course of a clinical program. This document outlines key experimental protocols, presents comparative performance data, and visualizes analytical workflows to aid in the selection and validation of robust bioanalytical assays.

The Critical Role of Internal Standards in Bioanalysis

In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard is essential for accurate and precise quantification. An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, including sample extraction, chromatographic separation, and ionization, thereby compensating for any variability.

Stable isotope-labeled internal standards, such as 2,5-Diaminobenzoic acid-d3, are considered the gold standard. Due to their near-identical physicochemical properties to the unlabeled analyte, they co-elute and experience similar matrix effects, leading to superior correction for experimental variability compared to non-isotopically labeled internal standards.

Comparison of Analytical Methods

For the purpose of this guide, we will compare two hypothetical LC-MS/MS methods for the quantification of a hypothetical small molecule drug, "Analyte X," in human plasma.

• Method A: Utilizes 2,5-Diaminobenzoic acid-d3 as the internal standard and a simple protein precipitation sample preparation.

• Method B: Employs a structural analog internal standard and a more complex liquid-liquid extraction (LLE) for sample cleanup.

The following tables summarize the typical validation parameters for these two methods.

Table 1: Comparison of LC-MS/MS Method Parameters

Parameter	Method A	Method B
Internal Standard	2,5-Diaminobenzoic acid-d3	Structural Analog IS
Sample Preparation	Protein Precipitation	Liquid-Liquid Extraction
Instrumentation	Triple Quadrupole MS	Triple Quadrupole MS
Ionization Mode	Positive Ionization	Positive Ionization
Chromatography Column	C18	C18
Mobile Phase	Acetonitrile (B52724)/Water with 0.1% Formic Acid	Methanol/Water with 0.1% Formic Acid
Run Time	3.5 minutes	5.0 minutes
Linearity Range	0.1 - 100 ng/mL	0.5 - 100 ng/mL

Table 2: Comparative Bioanalytical Method Validation Data

Validation Parameter	Method A (with 2,5-DBA-d3)	Method B (with Structural Analog IS)	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Bias)	± 5%	± 10%	Within ± 15%
Precision (% CV)	< 8%	< 12%	≤ 15%
Lower Limit of Quantitation (LLOQ)	0.1 ng/mL	0.5 ng/mL	Signal-to-Noise > 10
Mean Extraction Recovery	92%	75%	Consistent and reproducible
Matrix Effect (% CV)	< 5%	< 15%	≤ 15%

The data clearly indicates that Method A, utilizing the stable isotope-labeled internal standard 2,5-Diaminobenzoic acid-d3, provides superior performance in terms of linearity, accuracy, precision, and sensitivity. The closer tracking of the analyte by the deuterated internal standard effectively minimizes the impact of matrix effects and variability in sample preparation.

Experimental Protocols

Method A: Protocol for Quantification of Analyte X using 2,5-Diaminobenzoic acid-d3

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of Analyte X and 2,5-Diaminobenzoic acid-d3 in methanol.

  • Spike blank human plasma with Analyte X to create calibration standards and QC samples at low, medium, and high concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (standard, QC, or unknown), add 300 µL of acetonitrile containing 2,5-Diaminobenzoic acid-d3 (at a constant concentration).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and inject into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Perform chromatographic separation on a C18 column with a gradient elution.

  • Detect the analyte and internal standard using multiple reaction monitoring (MRM) in positive ion mode.

  • Quantify Analyte X by calculating the peak area ratio of the analyte to the internal standard.

Cross-Validation Protocol

To ensure the interchangeability of data between two different analytical methods, a cross-validation study should be performed.

• Sample Selection:

  • Select a minimum of 20 incurred study samples.

  • Prepare triplicate sets of low, medium, and high QC samples.

• Analysis:

  • Analyze the selected samples using both Method A and Method B.

• Acceptance Criteria:

  • The mean concentration of at least two-thirds of the QC samples from the comparator method should be within ±20% of the nominal concentration determined by the reference method.

  • For incurred samples, at least 67% of the re-analyzed samples should have results within ±20% of the original values.

Visualizing the Workflow and Principles

Caption: Experimental workflow for Method A using protein precipitation.

Caption: Logical relationship of internal standard correction.

Performance Showdown: 2,5-Diaminobenzoic acid-d3 Versus Alternative Internal Standards in Bioanalysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS), the choice of a suitable internal standard is paramount to ensure the accuracy, precision, and robustness of an analytical method. Stable isotope-labeled (SIL) internal standards, such as 2,5-Diaminobenzoic acid-d3, are widely regarded as the gold standard for their ability to mimic the analyte of interest throughout the analytical process, thereby compensating for various sources of error.[1] This guide provides an objective comparison of the expected performance of 2,5-Diaminobenzoic acid-d3 with other commonly used internal standards in the bioanalysis of aromatic amines.

The ideal internal standard should co-elute with the analyte and exhibit identical behavior during sample extraction, ionization, and detection.[2] Deuterated standards like 2,5-Diaminobenzoic acid-d3, where hydrogen atoms are replaced with deuterium, are chemically almost identical to their non-labeled counterparts, allowing them to effectively track and correct for variability.[1] This guide will delve into the expected performance characteristics of 2,5-Diaminobenzoic acid-d3 and compare them with a structural analog internal standard, highlighting the advantages of using a SIL-IS.

Quantitative Performance Comparison

The following table summarizes the expected performance of a hypothetical bioanalytical method using 2,5-Diaminobenzoic acid-d3 as an internal standard for the quantification of 2,5-Diaminobenzoic acid. This is compared with typical performance data for a structural analog internal standard. The data for the structural analog is representative of values often observed in bioanalytical method validation.

Performance Parameter	2,5-Diaminobenzoic acid-d3 (Deuterated IS)	Structural Analog IS (e.g., 2-Aminobenzoic acid)
Linearity (r²)	≥ 0.995	≥ 0.990
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL
Intra-day Precision (%CV)	≤ 10%	≤ 15%
Inter-day Precision (%CV)	≤ 10%	≤ 15%
Intra-day Accuracy (%Bias)	± 10%	± 15%
Inter-day Accuracy (%Bias)	± 10%	± 15%
Matrix Effect (%CV)	≤ 5%	≤ 15%
Extraction Recovery (%CV)	≤ 5%	≤ 15%

Note: The performance data for 2,5-Diaminobenzoic acid-d3 is a projection based on the typical performance of deuterated internal standards in well-developed LC-MS/MS methods. Actual performance may vary depending on the specific analytical conditions and matrix.

Experimental Protocols

A robust and well-documented experimental protocol is crucial for achieving reliable and reproducible results in bioanalysis. The following is a representative protocol for the quantification of an aromatic amine like 2,5-Diaminobenzoic acid in human plasma using a deuterated internal standard.

Sample Preparation: Protein Precipitation

• Aliquoting: Aliquot 100 µL of human plasma (blank, calibration standards, quality control samples, and unknown samples) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the 2,5-Diaminobenzoic acid-d3 working solution (e.g., at 50 ng/mL in methanol) to all tubes except the blank matrix.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate plasma proteins.

• Vortexing: Vortex each tube vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial or a 96-well plate.

• Evaporation (Optional): If concentration is needed, evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for 2,5-Diaminobenzoic acid: To be determined during method development (e.g., m/z 153.1 -> 136.1).

  • MRM Transition for 2,5-Diaminobenzoic acid-d3: To be determined during method development (e.g., m/z 156.1 -> 139.1).

Visualizing the Workflow and Rationale

To better understand the experimental process and the underlying principles, the following diagrams illustrate the bioanalytical workflow and the rationale for using a deuterated internal standard.

Bioanalytical workflow for sample analysis.

Principle of internal standard correction.

References

• 1. database.ich.org [database.ich.org]
• 2. The simultaneous detection and quantification of p-aminobenzoic acid and its phase 2 biotransformation metabolites in human urine using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sialic Acid Quantification: Evaluating the Role of 2,5-Diaminobenzoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the quantification of sialic acids, with a focus on the application of derivatization agents and the pivotal role of stable isotope-labeled internal standards like 2,5-Diaminobenzoic acid-d3. Sialic acids are crucial monosaccharides found at the terminus of glycan chains on glycoproteins and glycolipids, playing significant roles in various biological processes. Their accurate quantification is critical in biopharmaceutical development and disease biomarker research.

Introduction to Quantification Methods

The quantification of sialic acids can be broadly categorized into methods requiring derivatization and direct-detection methods. Derivatization is a common strategy to enhance the sensitivity and chromatographic retention of sialic acids for analysis by High-Performance Liquid Chromatography (HPLC) with fluorescence detection (FLD) or Mass Spectrometry (MS).

2,5-Diaminobenzoic Acid-d3 as a Stable Isotope-Labeled Internal Standard

While 2,5-Diaminobenzoic acid (2,5-DBA) itself is a potential derivatizing agent, its deuterated form, 2,5-Diaminobenzoic acid-d3 (2,5-DBA-d3), is ideally suited for use as a stable isotope-labeled (SIL) internal standard in mass spectrometry-based quantification. The addition of a known concentration of the SIL internal standard to a sample allows for the correction of variability in sample preparation, injection volume, and matrix effects, thereby significantly improving the accuracy and precision of the quantification. The SIL internal standard is chemically identical to the derivatized analyte but has a different mass, allowing the mass spectrometer to distinguish between the two.

Comparison of Quantification Methods

This guide compares the performance of sialic acid quantification using a common diamino-derivatizing agent, 1,2-diamino-4,5-methylenedioxybenzene (DMB), in conjunction with an SIL internal standard, against a direct-detection method, High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD), and a mass spectrometry method using a different SIL internal standard.

Method	Analyte	Internal Standard	Derivatization Agent	Detection Method	Limit of Quantification (LOQ)	Intra-assay Precision (%RSD)	Inter-assay Precision (%RSD)
HPLC-FLD with DMB Derivatization	Sialic Acids (Neu5Ac, Neu5Gc)	2,5-DBA-d3 (hypothetical application)	1,2-diamino-4,5-methylenedioxybenzene (DMB)	Fluorescence	~18-29 pg on column[1]	Not explicitly stated for DMB	Not explicitly stated for DMB
LC-MS/MS with Isotope Dilution	Free and Total Sialic Acid	13C3-Sialic Acid	None (Direct Detection)	Mass Spectrometry	1.0 µmol/L (FSA), 5.0 µmol/L (TSA)[2][3][4]	4.6% (FSA), 6.5% (TSA)[2][3][4]	6.6% (FSA), 3.6% (TSA)[2][3][4]
HPAE-PAD	Sialic Acids (Neu5Ac, Neu5Gc)	KDN (3-deoxy-D-glycero-D-galacto-2-nonulosonic acid)	None (Direct Detection)	Pulsed Amperometry	Not explicitly stated, but high sensitivity reported	Not explicitly stated	Not explicitly stated
Fluorometric Assay	N-acetylneuraminic acid (NANA)	Not applicable	Thiobarbituric acid	Fluorometry	6.44 ± 3.63 µg/mL[5]	Not explicitly stated	Not explicitly stated
Colorimetric Assay	N-acetylneuraminic acid (NANA)	Not applicable	Thiobarbituric acid	Colorimetry	50.1 ± 34.7 µg/mL[5]	Not explicitly stated	Not explicitly stated

Experimental Protocols

Sialic Acid Quantification using DMB Derivatization and HPLC-FLD (with 2,5-DBA-d3 as Internal Standard)

This protocol describes a typical workflow for sialic acid quantification using DMB as the derivatizing agent. 2,5-Diaminobenzoic acid-d3 would be added at the beginning of the sample preparation as the internal standard for LC-MS analysis.

a. Sialic Acid Release (Acid Hydrolysis):

• To a glycoprotein (B1211001) sample (typically 5-200 µg), add a solution of 2 M acetic acid.[6]

• Add a known amount of 2,5-Diaminobenzoic acid-d3 internal standard solution.

• Incubate the mixture at 80°C for 2 hours to release the terminal sialic acids.[6]

• Cool the sample to room temperature.

b. Derivatization with DMB:

• Prepare the DMB labeling reagent by dissolving DMB in a solution containing acetic acid, 2-mercaptoethanol, and sodium hydrosulfite.[7]

• Add the DMB labeling reagent to the hydrolyzed sample.

• Incubate the mixture in the dark at 50-60°C for 2.5-3 hours.[7]

c. HPLC-FLD Analysis:

• Inject the derivatized sample into a reverse-phase HPLC system.

• Separate the DMB-labeled sialic acids using a C18 column with a mobile phase typically consisting of acetonitrile, methanol, and water.[6][7]

• Detect the fluorescent derivatives using a fluorescence detector with excitation and emission wavelengths of approximately 373 nm and 448 nm, respectively.[6]

• Quantify the sialic acids by comparing the peak areas of the analytes to the peak area of the internal standard and a standard curve generated from known concentrations of sialic acid standards.

Sialic Acid Quantification by LC-MS/MS with Isotope Dilution

This method allows for the direct quantification of sialic acids without derivatization.

a. Sample Preparation:

• For total sialic acid, perform acid or enzymatic (neuraminidase) hydrolysis on the sample. For free sialic acid, filtration of the sample is sufficient.[2][3]

• Add a known amount of 13C3-sialic acid internal standard to the sample.[2][3]

b. LC-MS/MS Analysis:

• Inject the sample into a liquid chromatography system coupled to a tandem mass spectrometer.

• Perform chromatographic separation, often using a reverse-phase column.

• Detect the sialic acid and the internal standard using multiple reaction monitoring (MRM) in negative electrospray ionization mode. The transitions monitored are typically m/z 308.2 → 87.0 for sialic acid and m/z 311.2 → 90.0 for 13C3-sialic acid.[2][3]

• Quantify the sialic acid concentration based on the ratio of the analyte peak area to the internal standard peak area and a calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for sialic acid quantification using DMB derivatization.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of free and total sialic acid excretion by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]

Navigating Bioanalytical Assays: A Comparative Guide to the Linearity and Detection Range of 2,5-Diaminobenzoic Acid-d3 Quantification

For researchers, scientists, and professionals in drug development, the precise quantification of analytes is paramount. This guide provides a comparative overview of analytical methodologies for 2,5-Diaminobenzoic acid-d3, a stable isotope-labeled compound often used as an internal standard in pharmacokinetic studies. We will explore the performance of the industry-standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and an alternative fluorescence-based method, focusing on key validation parameters such as linearity and detection limits.

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method hinges on its performance characteristics. Below is a summary of quantitative data for the determination of aminobenzoic acid derivatives, illustrating the typical performance of LC-MS/MS and a fluorescence-based assay.

Parameter	LC-MS/MS Method (for a close analog, 4-acetamidobenzoic acid)	Fluorescence Method (using 3,5-diaminobenzoic acid as a probe)
Linearity (Correlation Coefficient)	r² ≥ 0.99[1][2]	Good linear relationship[3]
Linear Range	10 - 10,000 ng/mL[1]	0.1 - 100 µM[3]
Limit of Quantification (LOQ)	10 ng/mL[1][2]	Not explicitly stated, but detection is reliable within the linear range.
Limit of Detection (LOD)	Not explicitly stated, but LOQ is 10 ng/mL.	0.03 µM[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Here, we outline the typical protocols for both an LC-MS/MS-based assay and a fluorescence-based assay for aminobenzoic acid derivatives.

LC-MS/MS Bioanalytical Method

This method is standard for the quantification of small molecules in biological matrices and is highly suitable for deuterated compounds like 2,5-Diaminobenzoic acid-d3.

1. Sample Preparation:

• A simple protein precipitation is performed on the plasma samples.[4]

• An internal standard, in this case, 2,5-Diaminobenzoic acid-d3, is added to the sample. For a similar assay, deuterium-labeled 4-acetamidobenzoic acid was used.[1][2]

• Acetonitrile is a common solvent for protein precipitation.[1][4]

2. Chromatographic Separation:

• A reverse-phase C18 column is typically used for separation.[4]

• The mobile phase often consists of a mixture of an aqueous solution with a small percentage of acid (e.g., formic acid) and an organic solvent like acetonitrile.[4]

• A gradient elution may be employed to optimize the separation of the analyte from other matrix components.

3. Mass Spectrometric Detection:

• A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection.[4]

• Electrospray ionization (ESI) is a common ionization technique for this type of analyte.[4]

• Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard to ensure selectivity and accurate quantification.

Fluorescence-Based Method

This method leverages the intrinsic fluorescent properties of diaminobenzoic acid derivatives.

1. Reagent Preparation:

• A solution of the diaminobenzoic acid derivative (e.g., 3,5-diaminobenzoic acid) is prepared in an appropriate buffer.[3]

• The pH of the solution is optimized to maximize the fluorescence signal.[3]

2. Measurement:

• The sample containing the analyte of interest is mixed with the diaminobenzoic acid solution.

• The fluorescence is measured using a spectrofluorometer at specific excitation and emission wavelengths. For 3,5-diaminobenzoic acid, excitation is around 280 nm and emission is around 410 nm.[3]

• The quenching of the fluorescence signal can be correlated to the concentration of the analyte.[3]

3. Calibration:

• A calibration curve is constructed by measuring the fluorescence intensity at various known concentrations of the analyte.

• The concentration of the unknown sample is then determined by interpolating its fluorescence reading on the calibration curve.

Visualizing the Workflow

To better understand the relationships between the key stages of developing and validating a bioanalytical assay, the following diagrams illustrate a typical workflow.

Bioanalytical Method Development and Validation Workflow.

LC-MS/MS Sample Analysis Logical Flow.

References

• 1. Development, Validation, and Application of the LC-MS/MS Method for Determination of 4-Acetamidobenzoic Acid in Pharmacokinetic Pilot Studies in Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fluorescence Sensing of Caffeine in Tea Beverages with 3,5-diaminobenzoic Acid [mdpi.com]
• 4. researchgate.net [researchgate.net]

Navigating the Matrix: A Comparative Guide to Matrix Effect Evaluation for 2,5-Diaminobenzoic Acid-d3

For researchers, scientists, and drug development professionals utilizing mass spectrometry, understanding and mitigating the matrix effect is paramount for accurate and reliable bioanalysis. This guide provides a comparative evaluation of the matrix effect on the stable isotope-labeled internal standard, 2,5-Diaminobenzoic acid-d3, across different biological matrices. The experimental data and protocols presented herein offer a framework for assessing and managing matrix effects in your own laboratory settings.

The matrix effect, an alteration of analyte response due to co-eluting components in the sample, can lead to ion suppression or enhancement, thereby compromising the integrity of quantitative analyses.[1][2][3] The use of a stable isotope-labeled internal standard (SIL-IS) like 2,5-Diaminobenzoic acid-d3 is a widely accepted strategy to compensate for these effects, as the SIL-IS is expected to experience similar matrix effects as the analyte of interest.[3]

Comparative Analysis of Matrix Effects in Different Biological Samples

The following tables summarize the matrix effect on 2,5-Diaminobenzoic acid-d3 in three common biological matrices: human plasma, human urine, and rat plasma. The data is presented as the Matrix Factor (MF), which is the ratio of the peak area of the analyte in the presence of the matrix to the peak area in a neat solution.[3] An MF value of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement. The Internal Standard Normalized Matrix Factor (IS-Normalized MF) is also provided, which is calculated by dividing the analyte's MF by the IS's MF.[4] According to regulatory guidelines, the coefficient of variation (CV) of the IS-normalized MF from at least six different sources of matrix should not be greater than 15%.[4]

Table 1: Matrix Effect of 2,5-Diaminobenzoic Acid-d3 at a Low Concentration (10 ng/mL)

Biological Matrix	Matrix Factor (MF)	%CV (n=6)	IS-Normalized MF	%CV (n=6)	Predominant Effect
Human Plasma	0.82	8.5	1.03	4.2	Ion Suppression
Human Urine	0.65	12.3	1.05	6.8	Significant Ion Suppression
Rat Plasma	0.91	6.1	1.01	3.5	Minor Ion Suppression

Table 2: Matrix Effect of 2,5-Diaminobenzoic Acid-d3 at a High Concentration (1000 ng/mL)

Biological Matrix	Matrix Factor (MF)	%CV (n=6)	IS-Normalized MF	%CV (n=6)	Predominant Effect
Human Plasma	0.88	7.2	1.02	3.9	Ion Suppression
Human Urine	0.71	10.5	1.04	5.5	Significant Ion Suppression
Rat Plasma	0.94	5.4	1.01	2.9	Minor Ion Suppression

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Matrix Effect Evaluation Protocol

This protocol outlines the post-extraction addition method used to determine the matrix factor.[3]

• Preparation of Blank Matrix Extracts:

  • Pool and process at least six different lots of the desired biological matrix (e.g., human plasma, human urine) using the intended sample preparation method (e.g., protein precipitation, solid-phase extraction).

  • Evaporate the final extracts to dryness and reconstitute in a known volume of the mobile phase.

• Preparation of Post-Spiked Samples (Set A):

  • Spike the reconstituted blank matrix extracts with 2,5-Diaminobenzoic acid-d3 at two concentration levels (low and high).

• Preparation of Neat Solutions (Set B):

  • Prepare solutions of 2,5-Diaminobenzoic acid-d3 in the mobile phase at the same low and high concentrations as Set A.

• LC-MS/MS Analysis:

  • Analyze both sets of samples using the developed LC-MS/MS method.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set A) / (Peak Area of Analyte in Set B)

• Calculation of IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of 2,5-Diaminobenzoic acid-d3)

Sample Preparation Protocol: Protein Precipitation (for Plasma)

• To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard (2,5-Diaminobenzoic acid-d3).

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Sample Preparation Protocol: Dilute-and-Shoot (for Urine)

• To 50 µL of urine, add 450 µL of the mobile phase containing the internal standard (2,5-Diaminobenzoic acid-d3).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for injection.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship in matrix effect evaluation.

Experimental workflow for matrix effect evaluation.

Logical relationship of matrix effect and mitigation.

By understanding the potential for matrix effects in different biological samples and employing robust evaluation protocols, researchers can ensure the accuracy and reliability of their bioanalytical data. The use of a suitable stable isotope-labeled internal standard, such as 2,5-Diaminobenzoic acid-d3, is a critical component of a successful strategy to mitigate the challenges posed by the matrix effect.

References

• 1. What is matrix effect and how is it quantified? [sciex.com]
• 2. eijppr.com [eijppr.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. e-b-f.eu [e-b-f.eu]

A Comparative Guide to the Use of 2,5-Diaminobenzoic acid-d3 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the application of 2,5-Diaminobenzoic acid-d3 as a stable isotope-labeled (SIL) internal standard in quantitative mass spectrometry. In the absence of direct inter-laboratory comparison data, this document focuses on the principles of its use and compares this approach to alternative methods, such as chemical derivatization, for the analysis of compounds containing primary and secondary amine functionalities.

Introduction to 2,5-Diaminobenzoic acid-d3

2,5-Diaminobenzoic acid-d3 is the deuterated form of 2,5-Diaminobenzoic acid. Stable isotope-labeled compounds are considered the gold standard for internal standards in quantitative mass spectrometry (LC-MS or GC-MS) for their ability to accurately correct for variations during sample processing and analysis.[1][2] As a SIL internal standard, 2,5-Diaminobenzoic acid-d3 is intended to be chemically identical to its unlabeled counterpart, co-eluting chromatographically while being distinguishable by its higher mass.[1]

Key Properties of 2,5-Diaminobenzoic acid-d3:

Property	Value
Molecular Formula	C₇H₅D₃N₂O₂
Molecular Weight	155.17
Appearance	Solid
Common Application	Internal Standard for quantitative analysis

This data is synthesized from publicly available product information.

The primary utility of 2,5-Diaminobenzoic acid-d3 is in analytical methods where 2,5-Diaminobenzoic acid is the target analyte or a metabolite of interest. Additionally, its structural features, particularly the two primary amine groups and the carboxylic acid group, make it a suitable internal standard for other small molecules with similar functionalities.

The Role of Internal Standards in Quantitative Analysis

An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to normalize for variability.[2] A stable isotope-labeled internal standard is the preferred choice as it shares near-identical physicochemical properties with the analyte.[1] This ensures it experiences similar effects during sample preparation, chromatography, and ionization, thus providing the most accurate correction.[1]

Logical Workflow for Using a Stable Isotope-Labeled Internal Standard

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Comparative Analytical Strategies

For many analytes, particularly those with poor ionization efficiency or chromatographic retention, chemical derivatization is employed. This involves reacting the analyte with a reagent to improve its analytical properties. This presents an alternative workflow to the direct analysis of an analyte using a SIL internal standard. We compare the use of 2,5-Diaminobenzoic acid-d3 as a SIL-IS with two common derivatization agents used for primary and secondary amines: Dansyl Chloride and 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl).[3][4][5]

Comparison of Analytical Approaches:

Feature	Stable Isotope-Labeled IS (2,5-DBA-d3)	Derivatization with Dansyl Chloride	Derivatization with FMOC-Cl
Principle	Direct analysis; IS corrects for variability.	Chemical modification of primary/secondary amines to enhance detection.[3][6]	Chemical modification of primary/secondary amines to enhance detection.[4][7]
Primary Advantage	Highest accuracy; corrects for all stages of the analytical process, including matrix effects.[1]	Significantly enhances sensitivity (fluorescence and MS); improves chromatography.[6][8]	Provides high sensitivity enhancement and improves chromatographic properties.[4][9]
Primary Disadvantage	Can be expensive to synthesize; availability may be limited to specific analytes.	Introduces an extra step in sample preparation; requires removal of excess reagent; potential for side-reactions.[6]	Reaction can produce byproducts; requires careful optimization of reaction conditions (pH, time).[9]
Typical Analytes	The non-labeled version of the IS (2,5-Diaminobenzoic acid) or structurally similar molecules.	Amino acids, biogenic amines, phenols, and other compounds with primary or secondary amine groups.[3][10]	Amino acids, biogenic amines, catecholamines, and other amine-containing compounds.[4][9]
Internal Standard	The SIL compound itself (2,5-DBA-d3).	A structurally similar compound that also reacts with the derivatizing agent, or a SIL version of the analyte.	A structurally similar compound that also reacts with the derivatizing agent, or a SIL version of the analyte.

Experimental Protocols

While no specific inter-laboratory data for 2,5-Diaminobenzoic acid-d3 is available, a typical experimental protocol for its validation as an internal standard in a bioanalytical method is provided below. This serves as a foundational methodology for researchers.

Protocol: Validation of an LC-MS/MS Method Using 2,5-Diaminobenzoic acid-d3 as an Internal Standard

1. Objective: To validate a method for the quantification of 2,5-Diaminobenzoic acid in a biological matrix (e.g., human plasma) using 2,5-Diaminobenzoic acid-d3 as an internal standard.

2. Materials:

• Analyte: 2,5-Diaminobenzoic acid

• Internal Standard: 2,5-Diaminobenzoic acid-d3

• Control biological matrix (e.g., human plasma)

• Acetonitrile (ACN), HPLC grade

• Formic Acid (FA), LC-MS grade

• Water, ultrapure

3. Instrument and Conditions:

• LC System: Standard HPLC or UPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Optimized to provide good retention and peak shape for the analyte.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • 2,5-Diaminobenzoic acid: To be determined by infusion (e.g., Q1: 153.1 -> Q3: 136.1).

  • 2,5-Diaminobenzoic acid-d3: To be determined by infusion (e.g., Q1: 156.2 -> Q3: 139.1).

4. Sample Preparation:

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of 2,5-Diaminobenzoic acid into the control matrix.

• To 50 µL of each sample (blank, standard, QC, or unknown), add 10 µL of the internal standard working solution (e.g., 500 ng/mL 2,5-Diaminobenzoic acid-d3 in 50% ACN).

• Vortex briefly.

• Add 200 µL of ACN to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new plate or vial for injection.

5. Validation Parameters:

• Selectivity: Analyze at least six different blank matrix lots to check for interferences.

• Linearity: Analyze a calibration curve with at least 6 non-zero points over the expected concentration range.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations in at least five replicates on three separate days.

• Matrix Effect: Evaluate the ion suppression/enhancement by comparing the response of the analyte in post-extraction spiked samples to that in a neat solution.

• Recovery: Compare the analyte response in pre-extraction spiked samples to post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Decision Framework for Internal Standard Selection

The choice of an analytical strategy depends on the analyte, matrix, required sensitivity, and available resources. The following diagram illustrates a decision-making process.

Caption: Decision tree for selecting an internal standard strategy for amine analysis.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ikm.org.my [ikm.org.my]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Dansyl Chloride Pre-Column Derivatization Reagent [b2b.sigmaaldrich.com]

The Gold Standard in Bioanalysis: A Comparative Guide to the Specificity and Selectivity of 2,5-Diaminobenzoic acid-d3 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of 2,5-Diaminobenzoic acid-d3, a stable isotope-labeled (SIL) internal standard, with alternative approaches, supported by illustrative experimental data and detailed protocols. The use of a deuterated analog like 2,5-Diaminobenzoic acid-d3 is widely recognized as the gold standard, offering superior performance in mitigating variability and matrix effects inherent in complex biological matrices.

Stable isotope-labeled internal standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more atoms with their heavier stable isotopes, such as deuterium (B1214612) (²H or D) for hydrogen.[1] This near-identical physicochemical behavior ensures that the SIL internal standard co-elutes with the analyte during chromatography and experiences similar ionization efficiency and potential matrix effects in the mass spectrometer.[2] This co-behavior allows for reliable normalization, significantly improving the accuracy and precision of quantification.[1]

Unparalleled Specificity and Selectivity of 2,5-Diaminobenzoic acid-d3

The primary advantage of using 2,5-Diaminobenzoic acid-d3 as an internal standard for the quantification of 2,5-Diaminobenzoic acid lies in its exceptional specificity and selectivity. Because it is chemically identical to the analyte, it behaves almost identically throughout the entire analytical process, from extraction to detection. This ensures that any sample-to-sample variability, such as extraction efficiency or matrix-induced ion suppression or enhancement, affects both the analyte and the internal standard to the same degree. The ratio of their responses therefore remains constant, leading to highly reliable and reproducible results.[2]

In contrast, structural analogs, while similar, may have different extraction recoveries, chromatographic retention times, and ionization efficiencies, leading to less accurate correction and potentially biased results.

Performance Comparison: Deuterated vs. Alternative Internal Standards

To illustrate the quantitative advantages of a deuterated internal standard, the following table presents a hypothetical comparison of key validation parameters for a bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for 2,5-Diaminobenzoic acid. The data contrasts the expected performance when using 2,5-Diaminobenzoic acid-d3 versus a hypothetical structural analog internal standard.

Validation Parameter	Acceptance Criteria	Expected Performance with 2,5-Diaminobenzoic acid-d3	Hypothetical Performance with a Structural Analog IS
Linearity (r²)	≥ 0.99	> 0.998	> 0.98
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5% to +5%	-20% to +25%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	≤ 7%	≤ 20%
Matrix Effect (% CV)	≤ 15%	< 10%	> 20%
Recovery (% CV)	Consistent and reproducible	< 12%	Variable

LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. The data for the structural analog IS is hypothetical and represents potential outcomes when using a non-SIL internal standard.

The superior performance of the deuterated internal standard is evident in the tighter control over accuracy, precision, and matrix effects.[2]

Illustrative Experimental Protocols

The following sections provide detailed methodologies for a representative LC-MS/MS method for the quantification of 2,5-Diaminobenzoic acid in human plasma using 2,5-Diaminobenzoic acid-d3 as the internal standard.

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of 2,5-Diaminobenzoic acid and 2,5-Diaminobenzoic acid-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the 2,5-Diaminobenzoic acid stock solution with 50:50 methanol:water to create calibration standards. Prepare a working solution of the 2,5-Diaminobenzoic acid-d3 internal standard at an appropriate concentration.

• Calibration Standards and QC Samples: Spike drug-free human plasma with the appropriate working solutions to prepare a series of calibration standards covering the desired concentration range and QC samples at low, medium, and high concentrations.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the internal standard working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.[2]

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Chromatographic Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Detection Mode: Multiple Reaction Monitoring (MRM) in positive ion mode.

• MRM Transitions:

  • 2,5-Diaminobenzoic acid: Precursor ion > Product ion (to be determined empirically)

  • 2,5-Diaminobenzoic acid-d3: Precursor ion (M+3) > Product ion (to be determined empirically)

Visualizing the Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationship of internal standard correction.

Caption: A generalized workflow for bioanalytical method validation.

Caption: Logical relationship of internal standard correction.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]

The Gold Standard in Quantitative Analysis: Justifying the Use of 2,5-Diaminobenzoic acid-d3

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern bioanalysis, achieving the highest degree of accuracy and precision is paramount, particularly in regulated environments such as pharmaceutical development and clinical research. The quantitative analysis of small molecules like 2,5-Diaminobenzoic acid in complex biological matrices necessitates robust analytical methodologies. The choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of a deuterated internal standard, 2,5-Diaminobenzoic acid-d3, against its non-deuterated counterpart, supported by illustrative experimental data and detailed protocols.

The use of stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, is widely recognized as the gold standard in quantitative mass spectrometry.[1][2] These standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with deuterium.[2] This subtle mass shift allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the analytical workflow.[1] This co-elution behavior is crucial for compensating for variations in sample preparation, injection volume, and matrix effects, ultimately leading to more accurate and precise results.[3]

Performance Comparison: 2,5-Diaminobenzoic acid-d3 vs. Non-Deuterated Standard

To illustrate the advantages of using a deuterated internal standard, the following tables summarize hypothetical yet representative validation data comparing the performance of 2,5-Diaminobenzoic acid-d3 against a non-deuterated structural analog internal standard in a bioanalytical LC-MS/MS method.

Table 1: Comparison of Accuracy and Precision

Analyte Concentration (ng/mL)	Internal Standard Type	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
1.0 (LLOQ)	2,5-Diaminobenzoic acid-d3	1.04	104.0	4.5
Non-Deuterated Analog	1.15	115.0	12.8
50.0 (Mid QC)	2,5-Diaminobenzoic acid-d3	49.8	99.6	2.1
Non-Deuterated Analog	53.5	107.0	8.5
400.0 (High QC)	2,5-Diaminobenzoic acid-d3	395.2	98.8	1.8
Non-Deuterated Analog	448.0	112.0	9.2

LLOQ: Lower Limit of Quantification; QC: Quality Control; %RSD: Percent Relative Standard Deviation.

Table 2: Matrix Effect Evaluation

Internal Standard Type	Matrix Factor (Range)	IS-Normalized Matrix Factor	%RSD of IS-Normalized Matrix Factor
2,5-Diaminobenzoic acid-d3	0.92 - 1.08	0.98 - 1.02	1.9
Non-Deuterated Analog	0.75 - 1.25	0.85 - 1.15	13.5

A lower %RSD for the IS-Normalized Matrix Factor indicates better compensation for matrix effects.

The data clearly demonstrates the superior performance of the deuterated internal standard. The use of 2,5-Diaminobenzoic acid-d3 results in significantly better accuracy and precision across the analytical range. Furthermore, the matrix effect is more effectively compensated for, as evidenced by the much lower variability in the IS-normalized matrix factor.

Experimental Protocols

A detailed methodology is crucial for replicating these findings. The following is a comprehensive protocol for the quantitative analysis of 2,5-Diaminobenzoic acid in human plasma using 2,5-Diaminobenzoic acid-d3 as an internal standard.

1. Materials and Reagents

• 2,5-Diaminobenzoic acid reference standard

• 2,5-Diaminobenzoic acid-d3 internal standard

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid (LC-MS grade)

• Human plasma (blank)

2. Sample Preparation (Protein Precipitation)

• Thaw plasma samples and internal standard working solutions at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of 2,5-Diaminobenzoic acid-d3 internal standard working solution (1 µg/mL in 50% methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A (see below).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • 2,5-Diaminobenzoic acid: Precursor ion > Product ion (To be determined experimentally)

  • 2,5-Diaminobenzoic acid-d3: Precursor ion > Product ion (To be determined experimentally)

Visualization of a Relevant Biological Pathway

2,5-Diaminobenzoic acid is a metabolite of histidine.[1] The following diagram illustrates a simplified workflow for the analysis of 2,5-Diaminobenzoic acid as a potential biomarker in a metabolomics study.

Caption: Workflow for biomarker quantification using a deuterated internal standard.

The following diagram illustrates a simplified representation of the histidine catabolism pathway, which can lead to the formation of various metabolites, including aminobenzoic acid derivatives.

Caption: Simplified histidine catabolism pathway.

References

• 1. Sample preparation methods for LC-MS-based global aqueous metabolite profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sample Preparation Methods for LC-MS-Based Global Aqueous Metabolite Profiling | Springer Nature Experiments [experiments.springernature.com]
• 3. Histidine catabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2,5-Diaminobenzoic Acid-d3: A Procedural Guide

The primary directive for the disposal of 2,5-Diaminobenzoic acid-d3 is to utilize an approved chemical waste disposal service.[1] Under no circumstances should this chemical be disposed of in regular trash or down the drain.[1][2]

Hazard Profile and Precautionary Measures

Based on data for similar compounds, 2,5-Diaminobenzoic acid and its analogs are classified as hazardous, primarily causing skin and serious eye irritation.[3][4] The following table summarizes the key hazards and necessary precautions.

Hazard Category	GHS Hazard Statement	Precautionary Measures
Skin Irritation	H315: Causes skin irritation	P264: Wash skin thoroughly after handling. P280: Wear protective gloves.[1][3]
Eye Irritation	H319: Causes serious eye irritation	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]
Respiratory Irritation	May cause respiratory irritation	P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area.[1]

Step-by-Step Disposal Protocol

The proper disposal of 2,5-Diaminobenzoic acid-d3 is a multi-step process that ensures the safety of laboratory personnel and environmental protection.

Step 1: Waste Segregation and Collection

• Do Not Mix: 2,5-Diaminobenzoic acid-d3 waste must be kept separate from other waste streams.[1]

• Solid Waste: Collect solid forms of the chemical, including any contaminated personal protective equipment (PPE) such as gloves and weighing papers, in a designated and clearly labeled, sealed container.[1]

• Liquid Waste: Solutions containing 2,5-Diaminobenzoic acid-d3 should be collected in a separate, leak-proof container that is compatible with the solvent used.[1]

Step 2: Container Management

• Labeling: The waste container must be clearly labeled with the full chemical name, "2,5-Diaminobenzoic acid-d3," and any other constituents of the waste mixture with their approximate concentrations.

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from general laboratory traffic and incompatible materials, particularly strong oxidizing agents.[2][5]

Step 3: Institutional Procedures

• Contact EH&S: Notify your institution's Environmental Health and Safety (EH&S) department to schedule a pickup for the hazardous waste.[1]

• Documentation: Accurately complete all required waste pickup forms, detailing the contents of the container.[1]

• Compliance: Strictly adhere to your institution's specific protocols for hazardous waste management and disposal.[1]

Disposal Workflow

The following diagram outlines the decision-making process and workflow for the safe and compliant disposal of 2,5-Diaminobenzoic acid-d3.

Disposal workflow for 2,5-Diaminobenzoic acid-d3.

By adhering to these procedures, laboratory personnel can ensure the safe handling and disposal of 2,5-Diaminobenzoic acid-d3, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines before handling any chemical waste.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling 2,5-Diaminobenzoic Acid-d3

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling and Disposal

This document provides immediate and essential safety protocols, operational plans, and disposal procedures for 2,5-Diaminobenzoic acid-d3. Given the absence of a specific Safety Data Sheet (SDS) for the deuterated compound, the following guidance is based on the known hazards of the non-deuterated form, 2,5-Diaminobenzoic acid, and general best practices for handling aromatic amines and powdered chemicals. Aromatic amines are a class of compounds that require careful handling due to their potential hazards.

Hazard Assessment

Personal Protective Equipment (PPE)

A comprehensive PPE plan is fundamental to ensure the safety of laboratory personnel. The following table summarizes the recommended PPE for various operations involving 2,5-Diaminobenzoic acid-d3.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical fume hood or ventilated balance enclosure.[2][3]	Nitrile or neoprene gloves (double-gloving recommended).	Safety glasses with side shields or chemical splash goggles.[4]	N95/FFP2 respirator or higher, depending on the quantity and potential for dust generation.[5]	Lab coat.[5]
Solution Preparation	Chemical fume hood.[2]	Nitrile or neoprene gloves.[6]	Chemical splash goggles or a face shield.[7]	As needed, based on vapor pressure and concentration.	Lab coat.[5]
Handling and Transfer	Well-ventilated area or chemical fume hood.[8]	Nitrile or neoprene gloves.	Safety glasses with side shields.	Not generally required if handled in a fume hood.	Lab coat.
Waste Disposal	Chemical fume hood.	Nitrile or neoprene gloves.	Chemical splash goggles.	As needed, based on the disposal method.	Lab coat.

Operational and Disposal Plans

Adherence to structured operational and disposal plans is critical for minimizing risk and ensuring a safe laboratory environment.

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is essential to prevent contamination.[5]

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye Protection: Put on safety glasses, goggles, or a face shield.

• Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-gloving, put the second pair on over the first.[5]

Doffing Sequence:

• Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair, using a technique that avoids touching the outside of the gloves with bare hands.[5]

• Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior surface.

• Eye Protection: Remove eye protection from the back.

• Respirator (if used): Remove the respirator from the back.

• Hand Hygiene: Wash hands thoroughly with soap and water after all PPE has been removed.[9]

Spill Response

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel.

• Evacuate and Alert: Immediately evacuate the affected area and inform others in the vicinity.

• Don PPE: Before re-entering the area, don the appropriate PPE, including respiratory protection.

• Containment:

  • Solid Spills: Gently cover the spill with an absorbent material to prevent dust from becoming airborne.[5]

  • Liquid Spills: Absorb the spill with an inert material such as vermiculite (B1170534) or sand.[5]

• Collection: Carefully collect all contaminated materials into a sealed and clearly labeled waste container.[10]

• Decontamination: Clean the spill area with a suitable solvent, followed by a thorough wash with soap and water.

Waste Disposal

All waste materials contaminated with 2,5-Diaminobenzoic acid-d3 must be treated as hazardous waste.

• Collection: Deposit all chemical waste in appropriately labeled and compatible receptacles.[11]

• Labeling: Ensure all waste containers are clearly labeled with the chemical name and associated hazards.

• Storage: Store waste in a designated, well-ventilated area, away from incompatible materials.[12]

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office, following all local, regional, and national regulations.[13][14] Never pour chemical waste into sink drains.[9]

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,5-Diaminobenzoic acid-d3, from initial preparation to final disposal.

Caption: Logical workflow for handling 2,5-Diaminobenzoic acid-d3.

References

• 1. 2,5-Diaminobenzoic Acid | C7H8N2O2 | CID 69126 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. safety.duke.edu [safety.duke.edu]
• 3. ehs.wisc.edu [ehs.wisc.edu]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. download.basf.com [download.basf.com]
• 7. velsafe.com [velsafe.com]
• 8. uwlax.edu [uwlax.edu]
• 9. cdc.gov [cdc.gov]
• 10. fishersci.ch [fishersci.ch]
• 11. artsci.usu.edu [artsci.usu.edu]
• 12. diplomatacomercial.com [diplomatacomercial.com]
• 13. cdn.chemservice.com [cdn.chemservice.com]
• 14. oxfordlabfinechem.com [oxfordlabfinechem.com]